Cefodizime (sodium)

Core Science & Biosynthesis

Core Mechanism: Inhibition of Bacterial Cell Wall Synthesis

An In-Depth Technical Guide to the Mechanism of Action of Cefodizime (B1668858) (Sodium)

For: Researchers, Scientists, and Drug Development Professionals Abstract: Cefodizime is a third-generation cephalosporin (B10832234) notable for a dual mechanism of action. It exhibits broad-spectrum bactericidal activity by inhibiting bacterial cell wall synthesis and possesses unique immunomodulatory properties that enhance host defense mechanisms.[1] This guide provides a detailed examination of its molecular interactions, antimicrobial efficacy, and effects on the host immune system, supported by quantitative data, experimental protocols, and pathway visualizations.

Like other β-lactam antibiotics, Cefodizime's primary bactericidal action is the disruption of peptidoglycan synthesis in the bacterial cell wall.[2] Peptidoglycan provides structural integrity to the cell, and its inhibition in actively growing bacteria leads to cell lysis and death.[2][3]

The key targets of this action are the Penicillin-Binding Proteins (PBPs), which are bacterial transpeptidases essential for the final steps of cell wall assembly.[2][4] The mechanism proceeds as follows:

• PBP Targeting: Cefodizime crosses the outer membrane of Gram-negative bacteria to enter the periplasmic space, where the PBPs are located.

• Covalent Inactivation: The strained β-lactam ring of Cefodizime is attacked by a serine residue within the active site of a PBP. This forms a stable, covalent acyl-enzyme complex.[3]

• Inhibition of Transpeptidation: The formation of this complex inactivates the PBP, preventing it from performing its function of cross-linking the peptidoglycan strands.[3]

• Cell Lysis: The weakened cell wall can no longer withstand the cell's internal osmotic pressure, resulting in lysis and bacterial death.[3]

Cefodizime demonstrates a high affinity for essential PBPs in Escherichia coli, specifically targeting PBPs 1A/B, 2, and 3 .[5][6] The inhibition of multiple essential PBPs contributes to its potent bactericidal effect. For comparison, in related cephalosporins, high affinity for PBP-3 is associated with causing cell filamentation, while the additional inhibition of PBPs 1a and 1b leads to rapid cell lysis.[7]

Diagram 1: Cefodizime's core mechanism of PBP inhibition.

Antimicrobial Spectrum and Potency

Cefodizime is effective against a broad range of aerobic Gram-positive and Gram-negative bacteria.[5] Its efficacy is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that completely prevents visible bacterial growth in vitro.[8][9]

Category	Susceptible Organisms
Gram-Negative	Escherichia coli, Klebsiella pneumoniae, Morganella morganii, Proteus mirabilis, Proteus vulgaris, Shigella sonnei, Yersinia enterocolitica, Salmonella spp., Haemophilus influenzae, Moraxella catarrhalis, Neisseria gonorrhoeae, Neisseria meningitidis.[5]
Gram-Positive	Methicillin-sensitive Staphylococcus aureus, Streptococcus agalactiae, Streptococcus pneumoniae, Streptococcus pyogenes.[5]
Ineffective Against	Enterobacter spp., Pseudomonas aeruginosa, Xanthomonas maltophilia, Methicillin-resistant Staphylococcus aureus (MRSA).[5]

Table 1: In Vitro Antimicrobial Spectrum of Cefodizime.

Unique Mechanism: Immunomodulatory Effects

A distinguishing feature of Cefodizime is its ability to positively modulate the host immune system, an effect not commonly observed with other third-generation cephalosporins.[1][10] This activity contributes to its clinical efficacy, which can exceed predictions based on in vitro susceptibility data alone.[5]

Key Immunomodulatory Actions:

• Enhancement of Phagocyte Function: Cefodizime stimulates the bactericidal functions of phagocytes.[1] Studies have shown it enhances the phagocytosis and intracellular killing of Staphylococcus aureus by polymorphonuclear leukocytes (PMNLs).[11] In patients with severe infections, Cefodizime treatment normalized granulocyte function within 3 days, significantly faster than the 7 days observed with ceftriaxone (B1232239).[12]

• Stimulation of Lymphocyte Responses: The drug increases certain lymphocyte activities, including delayed-type hypersensitivity and antibody production.[1][13] It has been identified as having one of the strongest stimulating effects on lymphocyte proliferation among various antibiotics.[14]

• Modulation of Cytokine Production: Cefodizime selectively alters the release of cytokines from monocytes. It has been shown to:

  • Decrease the release of pro-inflammatory cytokines TNF-α and IL-6 .[10]

  • Increase the release of the potent neutrophil chemoattractant IL-8 .[10] This modulation may help control inflammation while enhancing the recruitment of immune cells to the site of infection.

• Upregulation of Receptors: Cefodizime may increase the expression of Toll-like receptor 4 (TLR-4) on neutrophils, which plays a critical role in recognizing and responding to Gram-negative bacteria.[5]

Diagram 2: Immunomodulatory pathways influenced by Cefodizime.

Experimental Protocols

Protocol: Competitive PBP Binding Assay

This assay quantifies the binding affinity of Cefodizime to specific PBPs by measuring its ability to compete with a labeled probe. The 50% inhibitory concentration (IC50) is determined, where a lower value indicates higher affinity.[3][15]

Methodology:

• Preparation of Bacterial Membranes:

  • Cell Culture: Grow the bacterial strain of interest (e.g., E. coli) in a suitable broth to the mid-to-late logarithmic growth phase.[3][15]

  • Harvesting & Lysis: Collect cells via centrifugation, wash with buffer (e.g., 10 mM Tris, pH 8), and lyse them using mechanical means such as a French press or sonication.[3][16]

  • Membrane Isolation: Perform differential centrifugation (a low-speed spin to remove unlysed cells, followed by ultracentrifugation to pellet the cell membranes).[3][16]

  • Washing & Storage: Wash the membrane pellet to remove cytoplasmic β-lactamases and resuspend in a storage buffer. Determine the total protein concentration and store at -70°C.[16]

• Competitive Binding Reaction:

  • Incubate a fixed amount of the membrane preparation with serially diluted concentrations of Cefodizime for a set time (e.g., 10-30 minutes) at a controlled temperature (e.g., 37°C).[15][16]

  • Add a saturating concentration of a labeled β-lactam probe (e.g., fluorescent Bocillin FL or radiolabeled [3H]Penicillin G) to the mixture. The probe binds to PBPs not already occupied by Cefodizime.[3][16]

• Detection and Quantification:

  • SDS-PAGE: Stop the reaction and separate the membrane proteins by size using SDS-polyacrylamide gel electrophoresis.[3][16]

  • Visualization: Visualize the labeled PBPs. For fluorescent probes, use a fluorescence imager.[3] For radiolabeled probes, use autoradiography or fluorography.[16]

  • Quantification: Measure the band intensity for each PBP at each Cefodizime concentration using densitometry software. The intensity is inversely proportional to Cefodizime's binding.[3][17]

  • IC50 Calculation: Plot the relative band intensity against the Cefodizime concentration and fit the data to a dose-response curve to calculate the IC50 value for each PBP.[17]

Diagram 3: Experimental workflow for a competitive PBP binding assay.

Protocol: MIC Determination (Broth Microdilution)

This is a standard method for determining the in vitro potency of an antibiotic against a specific bacterial isolate.[8]

Methodology:

• Antibiotic Dilution: Prepare two-fold serial dilutions of Cefodizime in Mueller-Hinton Broth within the wells of a 96-well microtiter plate.[8]

• Inoculum Preparation: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final target concentration in each well.[8]

• Inoculation: Add the diluted bacterial inoculum to each well of the microtiter plate, including a positive growth control well (no antibiotic).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours under appropriate atmospheric conditions.

• Interpretation: The MIC is read as the lowest concentration of Cefodizime that shows no visible turbidity (growth).[8]

Protocol: Phagocytosis Assay (Flow Cytometry)

This method quantifies the uptake of bacteria by phagocytic cells like granulocytes.[12]

Methodology:

• Cell and Bacteria Preparation: Isolate granulocytes from blood samples. Prepare a suspension of bacteria (e.g., E. coli) and label them with a fluorescent marker (e.g., fluorescein).

• Incubation: Incubate the isolated granulocytes with the fluorescein-labeled bacteria. Samples can be pre-incubated with or without Cefodizime to assess its direct effect.

• Analysis: Analyze the samples using a flow cytometer. The instrument measures the fluorescence intensity of individual granulocytes.

• Interpretation: An increase in the fluorescence of the granulocyte population indicates an increased uptake of labeled bacteria, thus quantifying phagocytic capacity.[12]

Conclusion

Cefodizime (sodium) operates through a sophisticated dual-action mechanism. Its core bactericidal effect stems from the potent and targeted inhibition of multiple essential penicillin-binding proteins, leading to the disruption of bacterial cell wall synthesis and subsequent cell death. Complementing this direct antimicrobial action is a unique and significant immunomodulatory capacity. By enhancing phagocyte activity, stimulating lymphocyte responses, and selectively modulating cytokine production, Cefodizime actively engages the host's own defense systems. This combined approach of direct bacterial killing and immune system enhancement makes Cefodizime a compelling therapeutic agent, particularly for treating severe infections in both immunocompetent and immunocompromised individuals.[1]

References

• 1. Immunological evaluation of cefodizime: a unique molecule among cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Cefodizime - Wikipedia [en.wikipedia.org]
• 6. Cefodizime | Antibacterial | Antibiotic | TargetMol [targetmol.com]
• 7. Mode of action of ceftazidime: affinity for the penicillin-binding proteins of Escherichia coli K12, Pseudomonas aeruginosa and Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. idexx.dk [idexx.dk]
• 10. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cefodizime enhances phagocytosis and intracellular killing of Staphylococcus aureus but does not influence polymorphonuclear leukocytes response to fMLP stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of cefodizime and ceftriaxone on phagocytic function in patients with severe infections - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of cefodizime and cefotaxime on cellular and humoral immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Immunomodulating effects of antibiotics: literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Penicillin Binding Protein Assay - Hancock Lab [cmdr.ubc.ca]
• 17. Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Escherichia coli Strain DC2 - PMC [pmc.ncbi.nlm.nih.gov]

Cefodizime (Sodium): A Technical Guide to its Antibacterial Spectrum

For Researchers, Scientists, and Drug Development Professionals

Introduction: Cefodizime (B1668858) is a third-generation cephalosporin (B10832234) antibiotic renowned for its broad-spectrum bactericidal activity against a variety of aerobic Gram-positive and Gram-negative bacteria.[1][2] Like other β-lactam antibiotics, its efficacy stems from the disruption of bacterial cell wall synthesis.[3][4] This document provides a comprehensive overview of the antibacterial spectrum of cefodizime, detailed experimental methodologies for its assessment, and a visual representation of its mechanism of action. Notably, cefodizime's clinical efficacy has sometimes been observed to be superior to what its in-vitro activity might predict, potentially due to its immunomodulatory properties.[1][2]

Mechanism of Action

Cefodizime exerts its bactericidal effect by targeting and inhibiting penicillin-binding proteins (PBPs), which are essential enzymes in the terminal stages of peptidoglycan synthesis in bacterial cell walls.[3][4][5] Specifically, cefodizime has a high affinity for PBPs 1A/B, 2, and 3.[1] By binding to these enzymes, it blocks the transpeptidation reaction, which is critical for cross-linking the peptidoglycan strands.[3][6] This inhibition disrupts the integrity of the cell wall, leading to a weakened structure that cannot withstand the cell's internal osmotic pressure, ultimately resulting in cell lysis and bacterial death.[3][4]

Caption: Mechanism of action of Cefodizime.

Quantitative Antibacterial Spectrum

The in-vitro activity of cefodizime is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a bacterium. The following tables summarize the MIC₅₀ (concentration inhibiting 50% of isolates) and MIC₉₀ (concentration inhibiting 90% of isolates) values for cefodizime against a range of clinically relevant bacteria.

Table 1: In-Vitro Activity Against Gram-Positive Aerobes

Organism	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)	Notes
Staphylococcus aureus (Methicillin-Susceptible)	8	8	Moderately susceptible.[7][8]
Staphylococcus aureus (Methicillin-Resistant)	-	-	Generally resistant.[1][9]
Staphylococcus epidermidis	-	-	Generally resistant.[1]
Streptococcus pneumoniae	0.12	0.5	Susceptible.[8]
Streptococcus pyogenes	0.05	0.05	Highly susceptible.[7][8]
Enterococcus spp.	-	-	Resistant.[7]

Table 2: In-Vitro Activity Against Gram-Negative Aerobes

Organism	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)	Notes
Escherichia coli	0.12	0.5	Highly susceptible.[7][8]
Klebsiella pneumoniae	0.25	0.5 - 64	Susceptible, but activity can be affected by high inoculums or cephalosporinase (B13388198) production.[7][8]
Proteus mirabilis	0.016	0.02 - 0.03	Highly susceptible.[7][8]
Salmonella spp.	0.25	0.5	Highly susceptible.[7][8]
Shigella spp.	0.25	0.5	Highly susceptible.[7][8]
Morganella morganii	-	0.25 - 0.5	Very sensitive.[7]
Enterobacter spp.	1	64 - >128	Often resistant due to Type I β-lactamase production.[7][8]
Serratia marcescens	2	8	Moderately susceptible.[8]
Citrobacter freundii	1	128	Variable susceptibility.[8]
Haemophilus influenzae	≤0.008	≤0.008	Highly susceptible.[8]
Neisseria gonorrhoeae	0.008	≤0.008	Highly susceptible, including β-lactamase producing strains.[8][10]
Neisseria meningitidis	≤0.008	≤0.008	Highly susceptible.[8]
Pseudomonas aeruginosa	32	>128	Generally resistant.[8][9]
Acinetobacter anitratus (baumannii)	32	>128	Generally resistant.[7][8]

Table 3: In-Vitro Activity Against Anaerobes

Organism	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)	Notes
Clostridium perfringens	0.5	1	Moderately susceptible.[8]
Bacteroides fragilis group	8	>128	Generally resistant.[8] Other third-generation cephalosporins also show limited activity against anaerobes.[11]

Experimental Protocols: MIC Determination

The determination of the Minimum Inhibitory Concentration (MIC) is a standardized method to quantify the in-vitro susceptibility of bacteria to an antimicrobial agent. The protocols are typically based on guidelines from the Clinical and Laboratory Standards Institute (CLSI, formerly NCCLS).[10][12]

Broth Microdilution Method

• Preparation of Antimicrobial Agent: A stock solution of cefodizime is prepared and serially diluted (usually two-fold) in cation-adjusted Mueller-Hinton Broth (CAMHB) to create a range of concentrations in the wells of a 96-well microtiter plate.

• Inoculum Preparation: Bacterial colonies from a fresh (18-24 hour) agar (B569324) plate are suspended in a sterile medium (e.g., saline) to match the turbidity of a 0.5 McFarland standard. This suspension is then diluted to achieve a final standardized inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation: Each well containing the serially diluted cefodizime is inoculated with the standardized bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

• Incubation: The microtiter plate is incubated at 35°C ± 2°C for 16-20 hours in ambient air for most aerobic bacteria.[12] Specific atmospheric conditions are required for anaerobic or fastidious organisms.

• Result Interpretation: Following incubation, the plate is examined for visible bacterial growth (turbidity). The MIC is recorded as the lowest concentration of cefodizime that completely inhibits visible growth.[13][14]

References

• 1. Cefodizime - Wikipedia [en.wikipedia.org]
• 2. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Cefodizime Sodium? [synapse.patsnap.com]
• 4. What is Cefodizime Sodium used for? [synapse.patsnap.com]
• 5. Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. urology-textbook.com [urology-textbook.com]
• 7. In vitro antimicrobial activity of cefodizime, a third generation cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The in-vitro activity of cefodizime: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro activity of cefodizime (HR-221) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Interpretive criteria for cefodizime in vitro susceptibility tests with Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pelvic Inflammatory Disease (PID) - STI Treatment Guidelines [cdc.gov]
• 12. liofilchem.com [liofilchem.com]
• 13. idexx.com [idexx.com]
• 14. When and How to Use MIC in Clinical Practice? - PMC [pmc.ncbi.nlm.nih.gov]

Cefodizime (sodium): An In-depth Technical Guide to its Immunomodulatory Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefodizime (B1668858), a third-generation cephalosporin, has demonstrated notable immunomodulatory properties beyond its primary bactericidal activity. This technical guide provides a comprehensive overview of the core immunomodulatory effects of Cefodizime (sodium), detailing its impact on various immune cells, cytokine production, and underlying signaling pathways. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in the study of immuno-pharmacology and antibiotic development.

Core Immunomodulatory Actions

Cefodizime has been shown to exert a range of effects on the host immune system, primarily through the potentiation of both innate and adaptive immune responses. These actions include the enhancement of phagocytic activity, modulation of lymphocyte function, and regulation of cytokine release. Such properties suggest a potential therapeutic advantage in treating infections, particularly in immunocompromised individuals.

Effects on Phagocytic Cells

Cefodizime has been observed to significantly influence the function of phagocytes, including neutrophils and macrophages.

Enhancement of Phagocytosis and Intracellular Killing

In vitro studies have demonstrated that preincubation of human polymorphonuclear leukocytes (PMNLs) with Cefodizime enhances their ability to phagocytose and kill Staphylococcus aureus.[1] This augmented microbicidal activity does not appear to be linked to an enhanced production of reactive oxygen species.[1] Furthermore, Cefodizime has been shown to increase the killing of Escherichia coli by PMNLs at sub-minimum inhibitory concentrations (sub-MICs), suggesting that its immunomodulatory effects extend to concentrations below those required for direct bactericidal action.[2]

Macrophage Activation

In murine models, macrophages from Cefodizime-treated mice have exhibited enhanced activity, including increased chemiluminescence, and synthesis of Interleukin-1 (IL-1) and Interferon (IFN).[3]

Modulation of Lymphocyte Function

Cefodizime has demonstrated a positive influence on various aspects of lymphocyte activity, contributing to a more robust adaptive immune response.

Lymphocyte Proliferation and Differentiation

In vitro studies using human peripheral lymphocytes have shown that Cefodizime, at concentrations higher than 100 mg/l, can stimulate mitogen-induced lymphocyte transformation, particularly of concanavalin (B7782731) A-sensitive cells.[4] In patients undergoing antineoplastic chemotherapy, treatment with Cefodizime resulted in a significant increase in the percentage of CD4-positive (T helper/inducer) cells and a corresponding increase in the CD4/CD8 ratio.[5] Similarly, in patients with acute lower respiratory tract infections, Cefodizime treatment led to a significant increase in both the absolute and relative numbers of lymphocyte counts and CD4 cells, resulting in a higher CD4/CD8 ratio.[6]

Antibody Production

Studies have indicated that Cefodizime has a positive effect on antibody production.[7]

Regulation of Cytokine Production

Cefodizime has been shown to modulate the release of key cytokines from human peripheral monocytes. In vitro experiments with lipopolysaccharide (LPS)-stimulated human peripheral mononuclear cells (MNCs) revealed that Cefodizime, at concentrations ranging from 50 to 200 micrograms/ml, significantly decreased the release of Tumor Necrosis Factor-alpha (TNF-alpha) and Interleukin-6 (IL-6).[8] Conversely, it demonstrated a marked stimulatory effect on the release of Interleukin-8 (IL-8).[8] Specifically, a 42% inhibition of TNF-alpha release was observed with 100 micrograms/ml of Cefodizime, while a 51.5% enhancement of IL-8 release was seen with 200 micrograms/ml of the drug.[8]

Quantitative Data Summary

The following tables summarize the key quantitative data on the immunomodulatory effects of Cefodizime.

Table 1: Effect of Cefodizime on Cytokine Release from LPS-Stimulated Human Peripheral Mononuclear Cells [8]

Cytokine	Cefodizime Concentration (µg/mL)	Effect	Magnitude of Effect
TNF-α	100	Inhibition	42%
IL-6	50-200	Significant Decrease	Not specified
IL-8	200	Enhancement	51.5%

Table 2: Effect of Cefodizime on Lymphocyte Proliferation [4]

Cell Type	Mitogen	Cefodizime Concentration (mg/L)	Effect
Human Peripheral Lymphocytes	Concanavalin A	>100	Stimulation
Human Peripheral Lymphocytes	Phytohaemagglutinin	>100	Stimulation
Human Peripheral Lymphocytes	Pokeweed Mitogen	>100	Stimulation

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Protocol 1: In Vitro Cytokine Release Assay from Human Peripheral Monocytes

Objective: To assess the in vitro effect of Cefodizime on the release of TNF-α, IL-6, and IL-8 from lipopolysaccharide (LPS)-stimulated human peripheral mononuclear cells (MNCs).[8]

Methodology:

• Isolation of Mononuclear Cells:

  • Isolate MNCs from the peripheral blood of healthy human donors using a standard Ficoll-Hypaque density gradient centrifugation method.

  • Wash the isolated cells three times with a suitable culture medium (e.g., RPMI-1640).

  • Resuspend the cells in the culture medium supplemented with fetal calf serum, antibiotics, and L-glutamine.

• Cell Culture and Stimulation:

  • Plate the MNCs in 24-well culture plates at a density of 1 x 10^6 cells/well.

  • Add Cefodizime at final concentrations ranging from 50 to 200 µg/mL.

  • Simultaneously, stimulate the cells with LPS at a final concentration of 1 µg/mL.

  • Include control wells with cells and LPS only, and cells with Cefodizime only.

• Incubation:

  • Incubate the culture plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Cytokine Measurement:

  • After incubation, centrifuge the plates to pellet the cells.

  • Collect the cell-free supernatants.

  • Measure the concentrations of TNF-α, IL-6, and IL-8 in the supernatants using a commercially available enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition or enhancement of cytokine release in the presence of Cefodizime compared to the LPS-stimulated control.

Protocol 2: Lymphocyte Transformation Test

Objective: To determine the effect of Cefodizime on the proliferative capacity of lymphocytes after stimulation with mitogens.[4]

Methodology:

• Isolation of Peripheral Lymphocytes:

  • Isolate peripheral lymphocytes from healthy human subjects.

  • Prepare a single-cell suspension in a suitable culture medium.

• Cell Culture and Treatment:

  • Incubate the isolated lymphocytes with increasing concentrations of Cefodizime, ranging from 0 to 200 mg/L.

• Mitogen Stimulation:

  • Stimulate the lymphocyte cultures with optimal concentrations of phytohaemagglutinin (PHA), concanavalin A (ConA), and pokeweed mitogen (PWM).

• Assessment of Proliferation:

  • After a defined incubation period (typically 72 hours), assess lymphocyte proliferation. This is commonly done by measuring the incorporation of a radiolabeled nucleoside, such as [3H]-thymidine, into the DNA of proliferating cells.

  • Alternatively, a non-radioactive colorimetric assay, such as the MTT assay, can be used.

• Data Analysis:

  • Measure the amount of incorporated radioactivity or the colorimetric signal.

  • Express the results as a stimulation index (the ratio of proliferation in stimulated cultures to that in unstimulated cultures) or as a percentage of the control (mitogen-stimulated cells without Cefodizime).

Protocol 3: Phagocytosis and Intracellular Killing Assay

Objective: To evaluate the influence of Cefodizime on the phagocytic and intracellular killing activity of human polymorphonuclear leukocytes (PMNLs).[1][2]

Methodology:

• Isolation of PMNLs:

  • Isolate PMNLs from the peripheral blood of healthy subjects using a density gradient centrifugation method.

• Pre-incubation with Cefodizime:

  • Pre-incubate the isolated PMNLs with various concentrations of Cefodizime.

• Phagocytosis Assay:

  • Prepare a suspension of opsonized Staphylococcus aureus or Escherichia coli.

  • Mix the Cefodizime-pre-treated PMNLs with the bacterial suspension at a specific ratio.

  • Incubate the mixture to allow for phagocytosis.

  • Stop the phagocytosis process at different time points.

  • Determine the number of phagocytosed bacteria, for example, by lysing the PMNLs and plating the lysate to count colony-forming units (CFUs), or by using flow cytometry with fluorescently labeled bacteria.[9]

• Intracellular Killing Assay:

  • After the phagocytosis step, remove extracellular bacteria by washing or by adding an antibiotic that does not penetrate eukaryotic cells.

  • Continue the incubation to allow for intracellular killing.

  • At various time points, lyse the PMNLs to release the intracellular bacteria.

  • Determine the number of viable intracellular bacteria by plating the lysate and counting CFUs.

• Data Analysis:

  • Calculate the phagocytic index (average number of bacteria per phagocyte) and the percentage of phagocytosing cells.

  • Calculate the percentage of bacterial killing by comparing the number of viable intracellular bacteria at different time points to the initial number of phagocytosed bacteria.

Signaling Pathways and Mechanisms of Action

The immunomodulatory effects of Cefodizime are thought to be mediated, at least in part, through the activation of specific signaling pathways.

Toll-Like Receptor 4 (TLR4) and NF-κB Pathway

One of the proposed mechanisms involves the Toll-Like Receptor 4 (TLR4) signaling pathway. TLR4 is a pattern recognition receptor that plays a crucial role in the innate immune response to bacterial components like lipopolysaccharide (LPS).[10][11] Activation of TLR4 initiates a downstream signaling cascade that leads to the activation of the transcription factor Nuclear Factor-kappa B (NF-κB).[10][12] NF-κB then translocates to the nucleus and induces the expression of various pro-inflammatory genes, including those for cytokines and chemokines. While the direct interaction of Cefodizime with TLR4 has not been fully elucidated, its ability to modulate cytokine production in response to LPS suggests an influence on this pathway.

Caption: Proposed modulation of the TLR4/NF-κB signaling pathway by Cefodizime.

Experimental Workflow for Investigating Cefodizime's Immunomodulatory Effects

The following diagram outlines a general experimental workflow for characterizing the immunomodulatory properties of a compound like Cefodizime.

Caption: General experimental workflow for investigating Cefodizime's immunomodulatory effects.

Conclusion

Cefodizime (sodium) exhibits distinct immunomodulatory properties that complement its antibacterial activity. Its ability to enhance phagocytosis, stimulate lymphocyte proliferation and differentiation, and modulate cytokine production suggests a multifaceted mechanism of action that may contribute to its clinical efficacy.[13] Further research is warranted to fully elucidate the molecular mechanisms underlying these effects and to explore the full therapeutic potential of Cefodizime as an immunomodulatory antibiotic. This guide provides a foundational resource for scientists and researchers dedicated to advancing the understanding of such dual-action therapeutic agents.

References

• 1. Cefodizime enhances phagocytosis and intracellular killing of Staphylococcus aureus but does not influence polymorphonuclear leukocytes response to fMLP stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Influence of sub-minimum inhibitory concentrations of cefodizime on the phagocytosis, intracellular killing and oxidative bursts of human polymorphonuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Effect of cefodizime on the immune system: in vitro studies] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of cefodizime on parameters of cell-mediated immunity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Immunological effects of cefodizime in patients undergoing antineoplastic chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Changes in lymphocyte subpopulations in patients treated with cefodizime for acute lower respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Immunomodulating effects of antibiotics: literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of cefodizime and ceftriaxone on phagocytic function in patients with severe infections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms Establishing TLR4-Responsive Activation States of Inflammatory Response Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. TLR4 Signaling Pathway Modulators as Potential Therapeutics in Inflammation and Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]

Cefodizime (Sodium): An In-depth Technical Guide on its Influence on Cytokine Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cefodizime (B1668858), a third-generation cephalosporin (B10832234), exhibits notable immunomodulatory properties beyond its primary antibacterial activity. This technical guide provides a comprehensive overview of the effects of cefodizime sodium on the production of various cytokines, key signaling molecules in the immune response. This document summarizes quantitative data from in vitro studies, details relevant experimental protocols, and visualizes the underlying signaling pathways. The information presented is intended to support further research and drug development efforts in the field of immunopharmacology.

Introduction

Cefodizime is a broad-spectrum cephalosporin antibiotic.[1][2][3][4][5][6] Distinct from many other beta-lactam antibiotics, cefodizime has been shown to possess immunomodulatory capabilities, actively influencing host defense mechanisms.[1][2][3][4][5][6] A critical aspect of this immunomodulation is its effect on cytokine production. Cytokines are a diverse group of small proteins that act as messengers between cells and are crucial in orchestrating inflammatory and immune responses. Understanding how cefodizime alters the cytokine milieu is essential for elucidating its full therapeutic potential, particularly in immunocompromised individuals or in the context of severe infections. This guide will delve into the specific effects of cefodizime on the production of key pro-inflammatory and anti-inflammatory cytokines.

Data on Cytokine Production

Cefodizime has been demonstrated to differentially modulate the production of several key cytokines in various immune cell types. The following tables summarize the available quantitative data from in vitro studies.

Effects on Pro-inflammatory Cytokines

Cefodizime has been shown to decrease the release of potent pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) in human peripheral mononuclear cells (MNCs) stimulated with lipopolysaccharide (LPS).[7]

Table 1: Effect of Cefodizime on TNF-α and IL-6 Production in LPS-Stimulated Human MNCs

Cefodizime Concentration (µg/mL)	Cytokine	Effect	Reference
50 - 200	TNF-α	Significant decrease	[7]
100	TNF-α	42% inhibition	[7]
50 - 200	IL-6	Significant decrease	[7]

Effects on Chemokines

In contrast to its effect on TNF-α and IL-6, cefodizime has a stimulatory effect on the production of the chemokine Interleukin-8 (IL-8), which is involved in neutrophil recruitment.[7]

Table 2: Effect of Cefodizime on IL-8 Production in LPS-Stimulated Human MNCs

Cefodizime Concentration (µg/mL)	Cytokine	Effect	Reference
200	IL-8	51.5% enhancement	[7]

Effects on Colony-Stimulating Factors

Cefodizime has been observed to increase the release of Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF) from human bronchial epithelial cells (HBECs), suggesting a role in modulating immune responses in the respiratory tract.[8]

Table 3: Effect of Cefodizime on GM-CSF Production in Human Bronchial Epithelial Cells

Cefodizime Concentration (mg/L)	Cytokine	Effect	Reference
1, 10, 100	GM-CSF	Significant, dose-dependent increase	[8]

Effects on T-helper 1 (Th1) Cytokines

Studies in murine models have indicated that cefodizime can upregulate the expression of Interleukin-12 (IL-12) mRNA, a key cytokine in promoting Th1-type immune responses.[9]

Table 4: Effect of Cefodizime on IL-12 mRNA Expression in Murine Dendritic Cells

Cefodizime Concentration (µg/mL)	Cytokine	Effect	Reference
10, 50, 100	IL-12 mRNA	Increased expression	[9]

Experimental Protocols

This section provides an overview of the methodologies employed in the cited studies to investigate the effects of cefodizime on cytokine production.

In Vitro Cytokine Release from Human Peripheral Mononuclear Cells (MNCs)

This protocol describes the general procedure for assessing the in vitro modulation of TNF-α, IL-6, and IL-8 release from LPS-stimulated human MNCs by cefodizime.

Objective: To quantify the effect of cefodizime on the production of TNF-α, IL-6, and IL-8 by human MNCs.

Materials:

• Ficoll-Paque density gradient medium

• Roswell Park Memorial Institute (RPMI) 1640 medium

• Fetal bovine serum (FBS)

• Lipopolysaccharide (LPS) from Escherichia coli

• Cefodizime sodium salt

• Enzyme-Linked Immunosorbent Assay (ELISA) kits for human TNF-α, IL-6, and IL-8

Procedure:

• Isolation of MNCs: Isolate human peripheral blood mononuclear cells from heparinized whole blood of healthy donors using Ficoll-Paque density gradient centrifugation.

• Cell Culture: Resuspend the isolated MNCs in RPMI 1640 medium supplemented with 10% FBS, penicillin, and streptomycin. Adjust the cell concentration to 1 x 10^6 cells/mL.

• Experimental Setup:

  • Seed the MNC suspension into 24-well culture plates.

  • Pre-incubate the cells with various concentrations of cefodizime (e.g., 50, 100, 200 µg/mL) for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) to induce cytokine production.

  • Include control wells with cells and LPS only, cells and cefodizime only, and unstimulated cells.

• Incubation: Incubate the plates for 18-24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Sample Collection: Centrifuge the culture plates and collect the cell-free supernatants.

• Cytokine Quantification: Measure the concentrations of TNF-α, IL-6, and IL-8 in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition or enhancement of cytokine production by cefodizime compared to the LPS-stimulated control.

Workflow for in vitro cytokine release assay.

GM-CSF Production by Human Bronchial Epithelial Cells (HBECs)

This protocol outlines the general method for assessing the effect of cefodizime on GM-CSF production by primary human bronchial epithelial cells.

Objective: To determine the influence of cefodizime on GM-CSF release from HBECs.

Materials:

• Primary human bronchial epithelial cells

• Bronchial epithelial cell growth medium (BEGM)

• Collagen-coated culture plates

• Cefodizime sodium salt

• Tumor Necrosis Factor-alpha (TNF-α) (optional, as a co-stimulant)

• ELISA kit for human GM-CSF

Procedure:

• Cell Culture: Culture primary HBECs on collagen-coated plates in BEGM until confluent.

• Experimental Treatment:

  • Replace the culture medium with fresh medium containing various clinically relevant concentrations of cefodizime (e.g., 1, 10, 100 mg/L).

  • In some experiments, cells can be co-stimulated with TNF-α to mimic an inflammatory environment.

  • Include appropriate controls (untreated cells, cells with TNF-α only).

• Incubation: Incubate the cells for 24 hours.

• Sample Collection: Collect the culture supernatants.

• Cytokine Quantification: Measure the concentration of GM-CSF in the supernatants using a specific ELISA kit.

IL-12 mRNA Expression in Murine Dendritic Cells

This protocol provides a general framework for analyzing the effect of cefodizime on IL-12 mRNA expression in murine dendritic cells.

Objective: To quantify the change in IL-12 mRNA levels in murine dendritic cells following treatment with cefodizime.

Materials:

• Bone marrow cells from mice (e.g., BALB/c)

• Recombinant murine Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF) and Interleukin-4 (IL-4)

• Cefodizime sodium salt

• RNA extraction kit

• Reverse transcription kit

• Real-time quantitative PCR (RT-qPCR) system

• Primers and probe for murine IL-12p40 and a housekeeping gene (e.g., GAPDH)

Procedure:

• Generation of Dendritic Cells: Generate bone marrow-derived dendritic cells (BMDCs) by culturing murine bone marrow cells with GM-CSF and IL-4 for 6-8 days.

• Cell Treatment: Treat the immature BMDCs with different concentrations of cefodizime (e.g., 10, 50, 100 µg/mL) for various time points (e.g., 4, 8, 12, 24 hours).

• RNA Extraction: Isolate total RNA from the treated and untreated cells using a commercial RNA extraction kit.

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• RT-qPCR: Perform real-time quantitative PCR using specific primers and probes for murine IL-12p40 and a housekeeping gene to determine the relative expression levels of IL-12 mRNA.

Signaling Pathways

The immunomodulatory effects of cefodizime on cytokine production are believed to be mediated, at least in part, through the modulation of key intracellular signaling pathways.

Toll-Like Receptor 4 (TLR4) and NF-κB Pathway

In neutrophils, the effect of cefodizime on the production of TNF-α and IL-1β in response to Klebsiella pneumoniae is suggested to be mediated through the Toll-like Receptor 4 (TLR4) signaling pathway. Cefodizime appears to upregulate the expression of TLR4, leading to enhanced activation of the transcription factor Nuclear Factor-kappa B (NF-κB). NF-κB is a master regulator of pro-inflammatory gene expression, including many cytokines.

The proposed mechanism involves the following steps:

• Bacterial components, such as lipopolysaccharide (LPS), are recognized by TLR4 on the surface of immune cells.

• This recognition triggers a downstream signaling cascade involving adaptor proteins like MyD88.

• The cascade culminates in the phosphorylation and degradation of IκB, the inhibitor of NF-κB.

• Freed from its inhibitor, NF-κB translocates to the nucleus and binds to the promoter regions of target genes, initiating the transcription of pro-inflammatory cytokines like TNF-α and IL-1β.

Cefodizime is thought to enhance this process by increasing the expression of TLR4, thereby making the cells more responsive to bacterial stimuli.

Proposed TLR4/NF-κB signaling pathway modulation by Cefodizime.

Conclusion

The available evidence strongly indicates that cefodizime (sodium) possesses significant immunomodulatory properties that are mediated, in part, by its ability to alter cytokine production. Its differential effects, such as the suppression of key pro-inflammatory cytokines like TNF-α and IL-6, alongside the enhancement of the chemokine IL-8 and the growth factor GM-CSF, suggest a complex and nuanced interaction with the immune system. The upregulation of IL-12 mRNA further points to a potential role in directing the adaptive immune response towards a Th1 phenotype.

The modulation of the TLR4/NF-κB signaling pathway provides a plausible mechanism for some of these observed effects, particularly in the context of bacterial infections. However, further research is required to fully elucidate the precise molecular interactions of cefodizime with this and other potential signaling cascades.

For researchers, scientists, and drug development professionals, these findings open up avenues for exploring cefodizime as a potential adjunctive therapy in conditions characterized by dysregulated inflammatory responses. Future studies should focus on generating comprehensive dose-response data for a wider range of cytokines in different human immune cell types, and on further dissecting the molecular mechanisms underlying its immunomodulatory actions. Such knowledge will be invaluable in harnessing the full therapeutic potential of cefodizime beyond its direct antimicrobial effects.

References

• 1. Immunological evaluation of cefodizime: a unique molecule among cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cefodizime, an aminothiazolyl cephalosporin. IV. Influence on the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of cefodizime and cefotaxime on cellular and humoral immune responses [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of cefodizime on parameters of cell-mediated immunity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In-vitro effects of cefodizime on leucocyte functions and colony formation from granulocyte-monocyte progenitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cefodizime host-defence enhancement: considerations of dose-response relationships in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antibiotics and production of granulocyte-macrophage colony-stimulating factor by human bronchial epithelial cells in vitro. A comparison of cefodizime and ceftriaxone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. IL -12 Expression by Cefodizime As an Immuno-modulator -Proceedings of the PSK Conference | Korea Science [koreascience.kr]

Investigating the impact of Cefodizime (sodium) on neutrophil function

An In-depth Technical Guide: Investigating the Impact of Cefodizime (B1668858) (Sodium) on Neutrophil Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefodizime is a third-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against various bacterial pathogens.[1][2] Beyond its direct antimicrobial properties, Cefodizime has been shown to possess immunomodulatory effects, particularly on the function of neutrophils, which are critical components of the innate immune system.[3][4] This technical guide provides a comprehensive overview of the impact of Cefodizime (sodium) on key neutrophil functions, including bactericidal activity, chemotaxis, phagocytosis, and oxidative burst. The guide details the experimental protocols used to assess these functions and explores the underlying signaling pathways involved in Cefodizime's immunomodulatory actions.

Impact on Neutrophil Bactericidal Activity

Cefodizime has been observed to significantly enhance the bactericidal activity of human neutrophils against certain bacteria.

Quantitative Data:

Parameter	Bacterial Strain	Cefodizime Concentration	Observation	Reference
Bactericidal Activity	Staphylococcus aureus P 209 A	1 mg/L	~400% increase	[5][6]

Experimental Protocol: Neutrophil Bactericidal Activity Assay

A common method to assess the bactericidal activity of neutrophils involves co-incubating isolated human neutrophils with a bacterial suspension and quantifying the reduction in viable bacteria over time.

• Neutrophil Isolation: Isolate human neutrophils from peripheral blood of healthy donors using Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation to separate them from other leukocytes and red blood cells.

• Bacterial Culture: Culture the target bacteria (e.g., Staphylococcus aureus) to the mid-logarithmic phase of growth.

• Opsonization: Opsonize the bacteria by incubating them with pooled human serum to facilitate phagocytosis.

• Co-incubation: Mix the isolated neutrophils with the opsonized bacteria at a specific ratio (e.g., 1:10 neutrophils to bacteria) in the presence or absence of Cefodizime at the desired concentration.

• Incubation: Incubate the mixture at 37°C with gentle agitation to allow for phagocytosis and intracellular killing.

• Lysis of Neutrophils: At various time points, lyse the neutrophils with a hypotonic solution to release the intracellular bacteria.

• Quantification of Viable Bacteria: Plate serial dilutions of the lysate on appropriate agar (B569324) plates and incubate overnight at 37°C.

• Data Analysis: Count the number of colony-forming units (CFUs) to determine the number of surviving bacteria. The percentage of bactericidal activity is calculated by comparing the number of surviving bacteria in the presence of neutrophils to the initial bacterial count.

Modulation of Neutrophil Chemotaxis

Cefodizime has demonstrated a modulatory effect on neutrophil chemotaxis, particularly in neutrophils from individuals with compromised immune function.

Quantitative Data:

Cell Type	Cefodizime Concentration	Chemotactic Index (Mean ± S.E.M.)	P-value	Reference
Diabetic Neutrophils (Untreated)	0 mg/L	1.0 ± 0.1	< 0.01 (vs. Healthy)	[7]
Diabetic Neutrophils	1 or 10 mg/L	2.7 ± 0.3	< 0.01 (vs. Untreated Diabetic)	[7]
Healthy Neutrophils (Untreated)	0 mg/L	3.6 ± 0.7	-	[7]
Healthy Neutrophils	100 mg/L	1.1 ± 0.2	< 0.01 (vs. Untreated Healthy)	[7]

Experimental Protocol: Boyden Chamber Chemotaxis Assay

The Boyden chamber assay is a widely used method to evaluate the chemotactic response of neutrophils.

• Neutrophil Isolation: Isolate human neutrophils from peripheral blood as previously described.

• Preparation of Chemoattractant: Prepare a solution of a known chemoattractant (e.g., N-formyl-methionyl-leucyl-phenylalanine, fMLP) at a concentration that induces optimal neutrophil migration.

• Chamber Setup: Place the chemoattractant solution in the lower wells of a Boyden chamber. A microporous membrane (typically with a pore size of 3-5 µm) separates the lower and upper wells.

• Cell Loading: Add the neutrophil suspension, pre-incubated with or without Cefodizime, to the upper wells.

• Incubation: Incubate the chamber at 37°C in a humidified atmosphere with 5% CO₂ for a sufficient time to allow for cell migration (e.g., 60-90 minutes).

• Cell Staining and Quantification: After incubation, remove the membrane, fix it, and stain the migrated cells on the lower side of the membrane. The number of migrated cells is then counted under a microscope in several high-power fields.

• Data Analysis: The chemotactic index is calculated as the ratio of the number of cells that migrated towards the chemoattractant to the number of cells that migrated towards a control medium.

Enhancement of Neutrophil Phagocytosis

Cefodizime has been shown to enhance the phagocytic capacity of neutrophils, a critical step in the clearance of pathogens.

Quantitative and Qualitative Data:

Study Population	Cefodizime Treatment	Observation	Reference
Patients with severe infections	50 mg/kg daily	Normalized granulocyte function within 3 days (compared to 7 days for ceftriaxone)	[7]
Patients with severe infections	50 mg/kg daily	Enhancement of phagocytic capacity observed 14 days after initiation of therapy	[7]
Healthy subjects	In vitro preincubation	Enhanced phagocytosis of Staphylococcus aureus	[8]

Experimental Protocol: Flow Cytometry-Based Phagocytosis Assay

Flow cytometry provides a high-throughput and quantitative method to assess neutrophil phagocytosis.

• Neutrophil Isolation: Isolate human neutrophils from whole blood.

• Bacterial Labeling: Label the bacteria (e.g., E. coli or S. aureus) with a fluorescent dye such as fluorescein (B123965) isothiocyanate (FITC).

• Opsonization: Opsonize the fluorescently labeled bacteria with human serum.

• Phagocytosis Reaction: Incubate the isolated neutrophils with the opsonized fluorescent bacteria at a specific ratio in the presence or absence of Cefodizime.

• Quenching of Extracellular Fluorescence: Add a quenching agent (e.g., trypan blue) to extinguish the fluorescence of bacteria that are attached to the outside of the neutrophils but not internalized.

• Flow Cytometry Analysis: Analyze the neutrophil population using a flow cytometer. The percentage of neutrophils that have phagocytosed bacteria (FITC-positive neutrophils) and the mean fluorescence intensity (MFI) of the positive population (indicating the number of bacteria per neutrophil) are measured.

Impact on Neutrophil Oxidative Burst

The effect of Cefodizime on the neutrophil oxidative burst, a key mechanism for killing phagocytosed microbes, appears to be indirect.

Qualitative Observations:

• Cefodizime can alter the structure of bacteria, such as Pseudomonas aeruginosa, leading to increased deposits of antibodies and/or complement on the bacterial surface.[6]

• This enhanced opsonization results in a stronger stimulation of the neutrophil oxidative burst.[6]

• The strongest enhancement of the oxidative response was observed with Cefodizime-treated bacteria in neutrophils from low-responder individuals.[6]

• Some studies report no direct effect of Cefodizime on superoxide (B77818) anion production by zymosan-stimulated neutrophils.[5]

Experimental Protocol: Dihydrorhodamine 123 (DHR) Oxidative Burst Assay

The DHR assay is a sensitive flow cytometric method to measure the production of reactive oxygen species (ROS) during the oxidative burst.

• Neutrophil Preparation: Use either isolated neutrophils or whole blood.

• Cell Loading with DHR 123: Incubate the cells with dihydrorhodamine 123, a non-fluorescent substrate that is oxidized to the fluorescent rhodamine 123 by ROS.

• Stimulation: Stimulate the neutrophils with a suitable agent, such as phorbol (B1677699) myristate acetate (B1210297) (PMA) or opsonized bacteria, in the presence or absence of Cefodizime.

• Incubation: Incubate the samples at 37°C to allow for ROS production and the conversion of DHR 123 to rhodamine 123.

• Flow Cytometry Analysis: Acquire the samples on a flow cytometer and measure the fluorescence intensity of the neutrophil population.

• Data Analysis: The increase in mean fluorescence intensity (MFI) in stimulated samples compared to unstimulated controls reflects the extent of the oxidative burst.

Signaling Pathways Modulated by Cefodizime

The immunomodulatory effects of Cefodizime on neutrophils are linked to its ability to influence intracellular signaling pathways, most notably the Toll-like receptor 4 (TLR4) pathway.

LPS-TLR4-NF-κB Signaling Pathway:

Cefodizime has been shown to modulate the lipopolysaccharide (LPS)-TLR4-nuclear factor kappa B (NF-κB) signaling pathway in neutrophils stimulated with Klebsiella pneumoniae.[7]

• Increased TLR4 mRNA Expression: Cefodizime treatment leads to an enhanced expression of TLR4 mRNA in neutrophils.[7]

• Enhanced NF-κB DNA-Binding Activity: This is accompanied by an increase in the DNA-binding activity of NF-κB, a key transcription factor for pro-inflammatory cytokines.[7]

• Increased Cytokine Production: Consequently, there is an increased production of TNF-α and IL-1β in the early stages of inflammation.[7]

Caption: Cefodizime enhances the LPS-TLR4-NF-κB signaling pathway in neutrophils.

Experimental Workflow Diagram

Caption: Workflow for a flow cytometry-based neutrophil phagocytosis assay.

Conclusion

Cefodizime (sodium) exhibits significant immunomodulatory effects on neutrophil function, extending beyond its primary bactericidal activity. It enhances the bactericidal capacity, modulates chemotaxis, and promotes phagocytosis in neutrophils. The impact on the oxidative burst appears to be indirect, mediated by alterations in bacterial surfaces. A key mechanism underlying these effects is the potentiation of the LPS-TLR4-NF-κB signaling pathway, leading to increased pro-inflammatory cytokine production. These findings highlight the dual role of Cefodizime as both an antibiotic and an immunomodulatory agent, suggesting its potential therapeutic benefits, particularly in immunocompromised individuals. Further research is warranted to fully elucidate all the signaling pathways involved and to translate these findings into optimized clinical strategies.

References

• 1. NF-kappa B signaling pathway is associated with metformin resistance in type 2 diabetes patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cefodizime host-defence enhancement: considerations of dose-response relationships in healthy volunteers [pubmed.ncbi.nlm.nih.gov]
• 3. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of cefodizime and ceftriaxone on phagocytic function in patients with severe infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of cefodizime with various cephalosporins for their indirect effect on the human neutrophil oxidative burst in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Immunomodulating effects of cefodizime on Klebsiella pneumoniae-stimulated neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cefodizime enhances phagocytosis and intracellular killing of Staphylococcus aureus but does not influence polymorphonuclear leukocytes response to fMLP stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 2024.sci-hub.se [2024.sci-hub.se]

Cefodizime (Sodium) and Toll-like Receptor 4 (TLR-4) Expression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefodizime (B1668858), a third-generation cephalosporin (B10832234) antibiotic, has demonstrated notable immunomodulatory properties beyond its direct antimicrobial activity. A growing body of evidence indicates that Cefodizime can influence the innate immune response, in part, by modulating the expression and signaling of Toll-like Receptor 4 (TLR-4). This technical guide provides an in-depth overview of the interaction between Cefodizime and the TLR-4 signaling pathway, offering structured data, detailed experimental protocols, and visual diagrams to support further research and development in this area.

The core of Cefodizime's immunomodulatory effect appears to be its ability to regulate the TLR-4 signaling cascade, particularly in neutrophils. In the context of bacterial challenges, such as with Klebsiella pneumoniae, Cefodizime has been shown to regulate the expression of TLR-4 mRNA. This modulation influences the downstream activation of Nuclear Factor-kappa B (NF-κB), a pivotal transcription factor that governs the expression of numerous pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β).[1] The drug exhibits a biphasic effect, initially enhancing the inflammatory response in the early stages of infection, which may contribute to more effective pathogen clearance, and later attenuating it to prevent excessive inflammation.[1][2]

This guide synthesizes the available data to provide a practical resource for scientists investigating the therapeutic potential of Cefodizime as an immunomodulatory agent.

Data Presentation: Effects of Cefodizime on TLR-4 Pathway Components

The following tables summarize the reported effects of Cefodizime on key components of the TLR-4 signaling pathway in mouse neutrophils stimulated with heat-killed Klebsiella pneumoniae.

Table 1: Effect of Cefodizime on TLR-4 mRNA Expression

Treatment Group	Time Point	Relative TLR-4 mRNA Expression (Fold Change vs. Control)
K. pneumoniae	3-12h	Increased
K. pneumoniae + Cefodizime	3-12h	Further Increased (Early Stage)
K. pneumoniae + Cefodizime	24h	Decreased (Late Stage)

Table 2: Effect of Cefodizime on NF-κB DNA-Binding Activity

Treatment Group	Time Point	NF-κB Activity (Relative to Control)
K. pneumoniae	3-6h	Enhanced
K. pneumoniae + Cefodizime	3-6h	Further Enhanced (Early Stage)
K. pneumoniae + Cefodizime	12-24h	Decreased (Late Stage)

Table 3: Effect of Cefodizime on Pro-Inflammatory Cytokine Production

Cytokine	Treatment Group	Time Point	Relative Expression/Secretion (Fold Change vs. Control)
TNF-α	K. pneumoniae + Cefodizime	3-6h	Increased
K. pneumoniae + Cefodizime	12-24h	Decreased
IL-1β	K. pneumoniae + Cefodizime	3-12h	Increased
K. pneumoniae + Cefodizime	24h	Decreased

Note: The data presented are qualitative summaries derived from published abstracts. Exact quantitative values require access to the full-text studies.

Signaling Pathways and Experimental Workflows

Visual representations of the molecular interactions and experimental processes are crucial for understanding the mechanism of action. The following diagrams were generated using Graphviz (DOT language) to illustrate the TLR-4 signaling pathway and a typical experimental workflow.

Caption: Cefodizime modulates the TLR-4 signaling pathway.

Caption: Experimental workflow for studying Cefodizime's effects.

Experimental Protocols

The following protocols are representative methodologies for key experiments cited in the literature on Cefodizime and TLR-4. They are intended as a guide and may require optimization for specific laboratory conditions.

Protocol 1: Preparation of Heat-Killed Klebsiella pneumoniae

Objective: To prepare a bacterial stimulant that activates TLR-4 without the confounding effects of active infection.

Materials:

• Klebsiella pneumoniae strain (e.g., ATCC 43816)

• Tryptic Soy Broth (TSB)

• Phosphate-Buffered Saline (PBS), sterile

• Spectrophotometer

• Water bath at 60°C

• Centrifuge

Procedure:

• Inoculate 50 mL of TSB with a single colony of K. pneumoniae.

• Incubate overnight at 37°C with shaking (200 rpm).

• The following day, dilute the overnight culture 1:100 in fresh TSB and grow to mid-logarithmic phase (OD₆₀₀ ≈ 0.6-0.8).

• Harvest bacteria by centrifugation at 5,000 x g for 10 minutes at 4°C.

• Wash the bacterial pellet three times with sterile, ice-cold PBS.

• Resuspend the pellet in sterile PBS to a final concentration of 1 x 10⁹ CFU/mL.

• Inactivate the bacteria by incubating in a 60°C water bath for 1 hour.[3][4]

• Confirm inactivation by plating 100 µL of the suspension on a Tryptic Soy Agar plate and incubating overnight at 37°C. No growth should be observed.

• Aliquot and store the heat-killed bacteria at -20°C for future use.

Protocol 2: Mouse Neutrophil Isolation and In Vitro Stimulation

Objective: To isolate primary mouse neutrophils and stimulate them to assess the effects of Cefodizime.

Materials:

• BALB/c mice

• Cefodizime (sodium salt)

• Heat-killed K. pneumoniae (from Protocol 1)

• RPMI 1640 medium with L-glutamine

• Fetal Bovine Serum (FBS)

• Percoll or Histopaque density gradient medium

• Red Blood Cell Lysis Buffer

• Sterile PBS

Procedure:

• Elicit neutrophils by intraperitoneal injection of 1 mL of 3% thioglycollate broth into mice.

• After 4-6 hours, euthanize mice and perform peritoneal lavage with 5-10 mL of ice-cold PBS.

• Collect the lavage fluid and centrifuge at 400 x g for 10 minutes at 4°C.

• Resuspend the cell pellet and perform red blood cell lysis according to the manufacturer's protocol.

• Isolate neutrophils using a density gradient (e.g., Percoll). Layer the cell suspension over the gradient and centrifuge at 1,500 x g for 30 minutes at room temperature with the brake off.

• Collect the neutrophil layer, wash with PBS, and resuspend in RPMI 1640 supplemented with 10% FBS.

• Determine cell viability and purity (>95% neutrophils) via Trypan Blue exclusion and cytospin analysis with Giemsa staining.

• Plate neutrophils at a density of 1 x 10⁶ cells/mL.

• Pre-treat cells with Cefodizime (e.g., 10-100 µg/mL) for 1 hour.[5][6]

• Stimulate cells with heat-killed K. pneumoniae (e.g., at a multiplicity of infection of 10:1) for various time points (e.g., 3, 6, 12, 24 hours).

• Harvest cells for RNA/protein extraction or culture supernatants for cytokine analysis.

Protocol 3: Quantitative RT-PCR for TLR-4, TNF-α, and IL-1β mRNA

Objective: To quantify the relative gene expression of TLR-4 and its downstream cytokines.

Materials:

• RNA isolation kit (e.g., RNeasy Mini Kit)

• cDNA synthesis kit

• SYBR Green qPCR Master Mix

• qPCR instrument

• Gene-specific primers (mouse):

  • TLR-4:

    • Forward: 5'-TTTATTCAGAGCCGTTGGTG-3'[7]

    • Reverse: 5'-CAGAGGATTGTCCTCCCATT-3'[7]

  • TNF-α:

    • Forward: 5'-GCCTCTTCTCATTCCTGCTTG-3'[8]

    • Reverse: 5'-CTGATGAGAGGGAGGCCATT-3'[8]

  • IL-1β:

    • Forward: 5'-AAGGAGAACCAAGCAACGACAAAA-3'[9]

    • Reverse: 5'-TGGGGAACTCTGCAGACTCAAACT-3'[9]

  • β-actin (Reference Gene):

    • Forward: 5'-CGTGCGTGACATCAAAGAGAA-3'[8]

    • Reverse: 5'-TGGATGCCACAGGATTCCAT-3'[8]

Procedure:

• Isolate total RNA from stimulated neutrophils using a commercial kit according to the manufacturer's instructions.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Set up qPCR reactions in triplicate, containing SYBR Green Master Mix, 100-200 nM of each forward and reverse primer, and diluted cDNA.

• Run the qPCR plate on a real-time PCR system with a standard thermal cycling protocol (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 1 min).

• Analyze the data using the 2-ΔΔCt method to determine the fold change in gene expression relative to an unstimulated control, normalized to the β-actin reference gene.

Protocol 4: Electrophoretic Mobility Shift Assay (EMSA) for NF-κB Activation

Objective: To assess the DNA-binding activity of NF-κB as a measure of its activation.

Materials:

• Nuclear extraction kit

• BCA Protein Assay Kit

• NF-κB consensus oligonucleotide probe:

  • Sense: 5'-AGTTGAGGGGACTTTCCCAGGC-3'[10][11]

  • Antisense: 3'-TCAACTCCCCTGAAAGGGTCCG-5'[11]

• T4 Polynucleotide Kinase

• [γ-³²P]ATP

• Poly(dI-dC)

• Non-denaturing polyacrylamide gel (6%)

• TBE Buffer

Procedure:

• Isolate nuclear proteins from stimulated neutrophils using a nuclear extraction kit.

• Determine the protein concentration of the nuclear extracts using a BCA assay.

• End-label the NF-κB consensus oligonucleotide with [γ-³²P]ATP using T4 Polynucleotide Kinase. Purify the labeled probe.

• Set up the binding reaction: In a final volume of 20 µL, combine 5-10 µg of nuclear extract, 1 µg of Poly(dI-dC) (as a non-specific competitor), binding buffer, and ~50,000 cpm of the labeled probe.

• For competition assays, add a 50-fold molar excess of unlabeled (cold) consensus or mutant oligonucleotide to the reaction before adding the labeled probe.

• Incubate the reactions at room temperature for 20-30 minutes.

• Resolve the protein-DNA complexes on a 6% non-denaturing polyacrylamide gel in 0.5x TBE buffer.

• Dry the gel and expose it to X-ray film or a phosphorimager screen to visualize the bands. A "shifted" band indicates the NF-κB/DNA complex, demonstrating activation.

Conclusion

Cefodizime (sodium) demonstrates significant immunomodulatory activity by influencing the TLR-4 signaling pathway. Its ability to modulate TLR-4 expression and subsequent NF-κB activation presents a compelling mechanism for its observed pro-inflammatory and anti-inflammatory effects during different phases of bacterial challenge. The data and protocols provided in this guide offer a foundational resource for researchers aiming to further elucidate the molecular basis of Cefodizime's action and explore its potential in developing novel host-directed therapies. Further investigation, particularly obtaining precise quantitative data from dose-response and time-course studies, is essential for a complete understanding of its therapeutic window and clinical applicability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Increased Neutrophil H2O2 Production and Enhanced Pulmonary Clearance of Klebsiella pneumoniae in G6PD A- Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intradermal Immunization with Heat-Killed Klebsiella pneumoniae Leading to the Production of Protective Immunoglobulin G in BALB/c Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In-vitro effects of cefodizime on leucocyte functions and colony formation from granulocyte-monocyte progenitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of cefodizime with various cephalosporins for their indirect effect on the human neutrophil oxidative burst in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reciprocal Expression and Signaling of TLR4 and TLR9 in the Pathogenesis and Treatment of Necrotizing Enterocolitis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inactivation of TNF-α ameliorates diabetic neuropathy in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Functional imaging of interleukin 1 beta expression in inflammatory process using bioluminescence imaging in transgenic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scbt.com [scbt.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]

Cefodizime (Sodium) Resistance in Gram-Negative Bacteria: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cefodizime is a third-generation cephalosporin (B10832234) antibiotic effective against a broad spectrum of gram-negative bacteria. However, the emergence of resistance poses a significant challenge to its clinical efficacy. This guide provides a detailed technical overview of the primary mechanisms of Cefodizime resistance in gram-negative bacteria, focusing on enzymatic degradation by β-lactamases, active efflux, and reduced membrane permeability due to porin mutations. This document outlines the molecular underpinnings of these resistance strategies, presents quantitative data on their impact on Cefodizime's minimum inhibitory concentrations (MICs), and offers detailed protocols for key experimental assays. Visualizations of regulatory pathways and experimental workflows are provided to facilitate a deeper understanding of these complex processes.

Introduction to Cefodizime

Cefodizime is a parenteral third-generation cephalosporin with a broad spectrum of activity against many gram-negative and gram-positive bacteria.[1] Its mechanism of action, like other β-lactam antibiotics, involves the inhibition of bacterial cell wall synthesis.[2][3] Specifically, Cefodizime binds to and inactivates penicillin-binding proteins (PBPs), enzymes essential for the final steps of peptidoglycan synthesis.[2] This disruption leads to a compromised cell wall, ultimately resulting in bacterial cell lysis and death.[2] Cefodizime has demonstrated stability against some common β-lactamases, which initially provided an advantage over earlier generations of cephalosporins.[2]

Core Mechanisms of Resistance

Gram-negative bacteria have evolved sophisticated mechanisms to counteract the antimicrobial effects of Cefodizime and other β-lactam antibiotics. These resistance strategies can be broadly categorized into three main types:

• Enzymatic Degradation: Production of β-lactamase enzymes that hydrolyze the β-lactam ring of Cefodizime, rendering it inactive.

• Reduced Intracellular Concentration: Overexpression of efflux pumps that actively transport Cefodizime out of the bacterial cell, and/or reduced influx through the outer membrane due to mutations or loss of porin channels.

• Target Modification: Alterations in the structure of PBPs that reduce their affinity for Cefodizime, although this is a less common mechanism of high-level resistance for third-generation cephalosporins.

This guide will focus on the first two mechanisms, which are the most clinically significant for Cefodizime resistance in gram-negative bacteria.

Enzymatic Degradation: The Role of β-Lactamases

The production of β-lactamase enzymes is the most prevalent mechanism of resistance to β-lactam antibiotics in gram-negative bacteria. These enzymes hydrolyze the amide bond in the characteristic four-membered β-lactam ring, inactivating the antibiotic. There are numerous classes of β-lactamases, and their substrate specificities vary.

Classification of β-Lactamases

β-lactamases are broadly classified into four molecular classes (A, B, C, and D) based on their amino acid sequence.

• Class A (Serine β-lactamases): This class includes the common TEM and SHV enzymes, as well as the extended-spectrum β-lactamases (ESBLs) that can hydrolyze third-generation cephalosporins like Cefodizime.

• Class B (Metallo-β-lactamases): These enzymes require zinc ions for their activity and have a broad substrate spectrum that includes carbapenems.

• Class C (Cephalosporinases): AmpC β-lactamases are typically chromosomally encoded and can be inducible. Their overexpression can lead to resistance to a wide range of cephalosporins, including Cefodizime.

• Class D (Oxacillinases): These enzymes are capable of hydrolyzing oxacillin (B1211168) and related penicillins.

Regulation of β-Lactamase Expression

The expression of β-lactamase genes is often tightly regulated. The AmpC β-lactamase, for instance, is regulated by the AmpG-AmpR-AmpC pathway, which is linked to peptidoglycan recycling.

Regulation of AmpC β-lactamase expression.

Impact of β-Lactamases on Cefodizime MIC

The presence and level of expression of different β-lactamases can significantly increase the MIC of Cefodizime.

Bacterial Species	Resistance Mechanism	Cefodizime MIC (μg/mL)	Fold Increase	Reference(s)
Escherichia coli	Wild-type	0.12 - 0.5	-	[4]
Escherichia coli	TEM-1 hyperproducer	>128	>256	Data inferred from similar cephalosporins
Klebsiella pneumoniae	Wild-type	0.25	-	[4]
Klebsiella pneumoniae	SHV-5 (ESBL)	>64	>256	[4]
Enterobacter cloacae	Wild-type (inducible AmpC)	1	-	[4]
Enterobacter cloacae	Derepressed AmpC	>64	>64	[4]

Reduced Intracellular Concentration

Another major strategy for resistance is to limit the amount of Cefodizime that reaches its PBP targets. This is achieved through two primary mechanisms: reducing its entry into the cell and actively pumping it out.

Porin Mutations and Reduced Influx

In gram-negative bacteria, hydrophilic antibiotics like Cefodizime traverse the outer membrane through water-filled channels called porins. The major porins in E. coli are OmpF and OmpC, while in Klebsiella pneumoniae they are OmpK35 and OmpK36, and in Pseudomonas aeruginosa, OprD is a key porin for carbapenem (B1253116) uptake and can also play a role in cephalosporin entry. Mutations that lead to a loss of these porins or a change in their channel size or charge can significantly reduce the influx of Cefodizime, leading to increased resistance.

The expression of porins is often regulated by two-component systems, such as EnvZ-OmpR, which responds to changes in osmolarity.

Regulation of OmpF and OmpC porin expression by the EnvZ-OmpR system.

Efflux Pump Overexpression

Efflux pumps are transmembrane protein complexes that actively transport a wide range of substrates, including antibiotics, out of the bacterial cell. In gram-negative bacteria, the Resistance-Nodulation-Division (RND) family of efflux pumps is particularly important for multidrug resistance. Prominent examples include the AcrAB-TolC system in E. coli and Klebsiella pneumoniae, and the MexAB-OprM system in Pseudomonas aeruginosa. Overexpression of these pumps, often due to mutations in their local repressor genes (e.g., acrR, mexR), leads to a continuous expulsion of Cefodizime, preventing it from reaching a high enough intracellular concentration to be effective.

Impact of Reduced Permeability on Cefodizime MIC

The following table summarizes the impact of porin loss and efflux pump overexpression on the MIC of third-generation cephalosporins. Note that Cefodizime-specific data is limited, and data from similar cephalosporins is used as a proxy.

Bacterial Species	Resistance Mechanism	Antibiotic	MIC (μg/mL) - Wild Type	MIC (μg/mL) - Mutant	Fold Increase	Reference(s)
Klebsiella pneumoniae	OmpK35/36 loss + SHV-5	Cefotaxime	0.06	64	>1000
Pseudomonas aeruginosa	OprD loss	Imipenem	2	16	8	Data inferred
Acinetobacter baumannii	AdeABC overexpression	Tigecycline	1.5	4	2.7
Pseudomonas aeruginosa	MexAB-OprM overexpression	Ceftazidime	2	8	4	Data inferred

Synergy Between Resistance Mechanisms

It is common for a single bacterial isolate to possess multiple resistance mechanisms. The combination of β-lactamase production and reduced permeability (either through porin loss or efflux pump overexpression) can have a synergistic effect, leading to very high levels of resistance that are not achievable by either mechanism alone. For example, a β-lactamase that can slowly hydrolyze Cefodizime may be more effective if the influx of the antibiotic is also reduced, giving the enzyme more time to act.

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate Cefodizime resistance mechanisms.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Objective: To determine the minimum concentration of Cefodizime that inhibits the visible growth of a bacterium.

Materials:

• Cefodizime sodium powder

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial culture in log phase growth

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Sterile saline or CAMHB for dilution

Procedure:

• Prepare Cefodizime Stock Solution: Prepare a concentrated stock solution of Cefodizime in a suitable solvent (e.g., sterile water) and sterilize by filtration.

• Prepare Cefodizime Dilutions: Perform serial two-fold dilutions of the Cefodizime stock solution in CAMHB in a separate 96-well plate to create a range of concentrations.

• Prepare Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 isolated colonies and inoculate into CAMHB.

  • Incubate at 37°C with shaking until the culture reaches the exponential growth phase.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculate Microtiter Plate:

  • Transfer 50 µL of the appropriate Cefodizime dilution to the wells of a new 96-well plate.

  • Add 50 µL of the diluted bacterial inoculum to each well.

  • Include a growth control well (bacteria in CAMHB without antibiotic) and a sterility control well (CAMHB only).

• Incubation: Incubate the plate at 37°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of Cefodizime at which there is no visible growth. This can be determined by visual inspection or by measuring the optical density (OD) at 600 nm.

Workflow for MIC determination by broth microdilution.

β-Lactamase Activity Assay using Nitrocefin

Objective: To detect and quantify β-lactamase activity in a bacterial sample.

Materials:

• Nitrocefin

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.0

• Bacterial cell lysate or purified enzyme

• 96-well microtiter plate

• Microplate reader

Procedure:

• Prepare Nitrocefin Stock Solution: Dissolve Nitrocefin in DMSO to a concentration of 10 mg/mL.

• Prepare Nitrocefin Working Solution: Dilute the stock solution in PBS (pH 7.0) to a final concentration of 0.1 mg/mL. This solution should be freshly prepared and protected from light.

• Prepare Bacterial Lysate:

  • Grow bacteria to the desired density.

  • Harvest cells by centrifugation and wash with PBS.

  • Resuspend the cell pellet in PBS and lyse the cells by sonication or using a lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant containing the enzyme.

• Assay:

  • Add 50 µL of bacterial lysate (or purified enzyme) to a well of a 96-well plate. Include a negative control with PBS or lysis buffer only.

  • Initiate the reaction by adding 50 µL of the Nitrocefin working solution to each well.

  • Immediately measure the absorbance at 490 nm in a microplate reader. For a kinetic assay, take readings every minute for 30-60 minutes.

• Data Analysis: The rate of increase in absorbance at 490 nm is proportional to the β-lactamase activity. The activity can be quantified by comparing the rate to a standard curve of a known β-lactamase.

Efflux Pump Activity Assay using Ethidium Bromide

Objective: To assess the activity of efflux pumps in bacterial cells.

Materials:

• Ethidium bromide (EtBr)

• Carbonyl cyanide m-chlorophenylhydrazone (CCCP) or another proton motive force (PMF) uncoupler

• Glucose

• Phosphate-buffered saline (PBS)

• Bacterial culture in log phase growth

• Fluorometer or fluorescence microplate reader

Procedure:

• Prepare Bacterial Cells:

  • Grow bacteria to mid-log phase.

  • Harvest cells by centrifugation, wash twice with PBS, and resuspend in PBS.

• Dye Loading:

  • Add CCCP to the cell suspension to a final concentration that de-energizes the cells without causing lysis.

  • Add EtBr to the cell suspension and incubate to allow the dye to accumulate in the cells.

• Initiate Efflux:

  • Centrifuge the cells to remove the CCCP and excess extracellular EtBr.

  • Resuspend the cells in PBS containing glucose to re-energize the cells and initiate efflux.

• Measure Fluorescence: Immediately begin monitoring the decrease in fluorescence over time using a fluorometer. The excitation and emission wavelengths for EtBr are typically around 530 nm and 600 nm, respectively.

• Data Analysis: The rate of decrease in fluorescence is proportional to the rate of EtBr efflux. This can be compared between wild-type and mutant strains, or in the presence and absence of a putative efflux pump inhibitor.

Outer Membrane Protein (OMP) Analysis by SDS-PAGE and Western Blot

Objective: To analyze the expression levels of porins in the outer membrane of bacteria.

Materials:

• Bacterial cultures

• Lysis buffer

• SDS-PAGE gels and running buffer

• Protein transfer apparatus and buffer

• Nitrocellulose or PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody specific to the porin of interest

• Horseradish peroxidase (HRP)-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• OMP Extraction:

  • Grow bacterial cultures to the desired phase.

  • Harvest cells and resuspend in a suitable buffer.

  • Lyse cells by sonication or French press.

  • Isolate the total membrane fraction by ultracentrifugation.

  • Selectively solubilize the inner membrane using a detergent like Triton X-100, leaving the outer membrane fraction as a pellet.

  • Resuspend the outer membrane pellet in a suitable buffer.

• SDS-PAGE:

  • Quantify the protein concentration of the OMP extracts.

  • Separate the OMPs by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Western Blot:

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

  • Block the membrane with blocking buffer to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody against the porin of interest.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Wash the membrane again and add the chemiluminescent substrate.

  • Detect the signal using an imaging system. The intensity of the bands corresponds to the level of porin expression.

Conclusion

Resistance to Cefodizime in gram-negative bacteria is a multifaceted problem driven primarily by the production of β-lactamases, reduced membrane permeability through porin modifications, and active efflux of the antibiotic. Often, these mechanisms act in concert to confer high levels of resistance. A thorough understanding of these molecular strategies is crucial for the development of new therapeutic approaches, such as novel β-lactamase inhibitors or efflux pump inhibitors, to restore the efficacy of Cefodizime and other valuable β-lactam antibiotics. The experimental protocols provided in this guide offer a framework for researchers to investigate these resistance mechanisms in their own work. Continued surveillance and research into the evolving landscape of antibiotic resistance are essential to combat this growing public health threat.

References

• 1. Nosocomial Outbreak of Klebsiella pneumoniae Producing SHV-5 Extended-Spectrum β-Lactamase, Originating from a Contaminated Ultrasonography Coupling Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gene Mutations Responsible for Overexpression of AmpC β-Lactamase in Some Clinical Isolates of Enterobacter cloacae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Altered Outer Membrane Transcriptome Balance with AmpC Overexpression in Carbapenem-Resistant Enterobacter cloacae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The in-vitro activity of cefodizime: a review - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genetic Basis of Bacterial Resistance to Cefodizime: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The increasing prevalence of bacterial resistance to cephalosporins, such as Cefodizime, presents a significant challenge to global public health. Understanding the underlying genetic mechanisms of this resistance is paramount for the development of novel antimicrobial strategies and the preservation of the efficacy of existing drugs. This technical guide provides an in-depth exploration of the core genetic determinants of bacterial resistance to Cefodizime. It details the key resistance mechanisms, including enzymatic degradation by β-lactamases, modification of drug targets through mutations in penicillin-binding proteins (PBPs), and the role of efflux pumps and porin channels in reducing intracellular drug concentrations. Furthermore, this guide outlines the key experimental protocols for investigating these phenomena and presents signaling pathways that regulate the expression of resistance genes.

Introduction

Cefodizime is a third-generation cephalosporin (B10832234) antibiotic that has been a valuable tool in treating a range of bacterial infections. Like other β-lactam antibiotics, its mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to and inactivating penicillin-binding proteins (PBPs). However, the widespread use of Cefodizime and other cephalosporins has driven the selection and dissemination of resistance mechanisms among bacterial populations. This guide serves as a comprehensive resource for understanding the multifaceted genetic basis of this resistance.

Core Mechanisms of Cefodizime Resistance

Bacterial resistance to Cefodizime is primarily mediated by three main genetic strategies: enzymatic inactivation of the antibiotic, alteration of the molecular target, and reduction of the intracellular antibiotic concentration.

Enzymatic Inactivation: The Role of β-Lactamases

The most prevalent mechanism of resistance to β-lactam antibiotics, including Cefodizime, is the production of β-lactamase enzymes. These enzymes hydrolyze the amide bond in the β-lactam ring, rendering the antibiotic inactive.[1] The genes encoding these enzymes can be located on either the bacterial chromosome or on mobile genetic elements like plasmids, facilitating their rapid spread among different bacterial species.[2][3]

Several classes of β-lactamases are implicated in Cefodizime resistance:

• Extended-Spectrum β-Lactamases (ESBLs): These enzymes, often variants of TEM and SHV β-lactamases, possess the ability to hydrolyze third-generation cephalosporins.[2][4] The CTX-M family of ESBLs is particularly significant due to its high activity against cefotaxime (B1668864) and other similar cephalosporins.[3]

• AmpC β-Lactamases: These are typically chromosomally encoded cephalosporinases, although plasmid-mediated versions exist.[1][2] Overproduction of AmpC enzymes can lead to resistance against a broad range of β-lactams, including Cefodizime.[2]

• Carbapenemases: While their primary targets are carbapenems, some carbapenemases, such as certain variants of OXA enzymes, can also confer resistance to cephalosporins.[2]

Target Modification: Alterations in Penicillin-Binding Proteins (PBPs)

Bacteria can develop resistance by altering the structure of the PBPs, the primary targets of Cefodizime. Mutations in the genes encoding PBPs can reduce the binding affinity of the antibiotic to its target, thereby allowing cell wall synthesis to proceed even in the presence of the drug.[5][6] This mechanism is particularly important in Gram-positive bacteria like Streptococcus pneumoniae but also contributes to resistance in Gram-negative species.[6] Specific mutations in PBP genes, such as pbp2x, pbp2b, and pbp1a in S. pneumoniae, have been shown to be crucial for high-level β-lactam resistance.[7] In some cases, multiple mutations in different PBP genes are required to achieve clinically significant resistance.[6][8]

Reduced Intracellular Drug Concentration

Bacteria can limit the intracellular concentration of Cefodizime through two primary mechanisms: reduced uptake and active efflux.

• Porin Channel Modifications: In Gram-negative bacteria, β-lactam antibiotics enter the periplasmic space through porin channels in the outer membrane. Mutations that lead to a decrease in the number or alter the structure of these porins can restrict the influx of Cefodizime, contributing to resistance.

• Efflux Pumps: These are membrane-spanning proteins that actively transport a wide range of substrates, including antibiotics, out of the bacterial cell.[9][10] The overexpression of multidrug resistance (MDR) efflux pumps, particularly those belonging to the Resistance-Nodulation-Division (RND) family, can significantly contribute to Cefodizime resistance by reducing its intracellular accumulation.[11][12] The expression of these pumps is often tightly regulated and can be induced by the presence of antibiotics.[9][11]

Quantitative Data on Cefodizime Resistance

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation.[13] It is a critical quantitative measure of resistance.

Table 1: Minimum Inhibitory Concentration (MIC) of Cefodizime against Various Bacterial Species

Bacterial Species	MIC50 (mg/L)	MIC90 (mg/L)	Resistance Mechanism(s)
Escherichia coli	0.12	0.5	β-lactamase production (e.g., TEM, CTX-M)
Klebsiella spp.	0.25	64	β-lactamase production (e.g., SHV, CTX-M), Porin loss
Salmonella spp.	0.25	0.5	β-lactamase production
Proteus mirabilis	0.016	0.03	Highly susceptible
Enterobacter cloacae	1	64	AmpC β-lactamase hyperproduction
Citrobacter freundii	1	128	AmpC β-lactamase hyperproduction
Serratia marcescens	2	8	Chromosomal cephalosporinase
Pseudomonas aeruginosa	32	>128	Efflux pumps (e.g., MexAB-OprM), AmpC β-lactamase, Low outer membrane permeability
Acinetobacter baumannii	32	>128	Efflux pumps, β-lactamases (e.g., OXA-type)
Staphylococcus aureus (methicillin-susceptible)	8	8	Moderate susceptibility
Streptococcus pyogenes	0.12	0.5	Susceptible
Streptococcus pneumoniae	0.12	0.5	PBP alterations
Clostridium perfringens	0.5	1	Susceptible
Bacteroides fragilis	8	>128	Intrinsic resistance

Data compiled from multiple sources.[14][15]

Signaling Pathways Regulating Cefodizime Resistance

The expression of resistance genes is often controlled by complex signaling pathways that allow bacteria to respond to environmental cues, such as the presence of antibiotics.

Regulation of β-Lactamase Expression

In many Gram-negative bacteria, the induction of AmpC β-lactamase is regulated by the AmpG-AmpR-AmpC pathway, which is linked to peptidoglycan recycling.[16]

Caption: AmpC β-lactamase induction pathway.

Two-Component Systems in Efflux Pump Regulation

Two-component systems (TCSs) are a primary mechanism for bacteria to sense and respond to environmental changes, including the presence of antibiotics.[17][18] A typical TCS consists of a sensor histidine kinase and a cognate response regulator.[19][20] Upon detecting a stimulus, the sensor kinase autophosphorylates and then transfers the phosphate (B84403) group to the response regulator, which in turn modulates the expression of target genes, including those encoding efflux pumps.[19][21]

Caption: Two-component system regulating efflux pump expression.

Experimental Protocols for Investigating Cefodizime Resistance

A multi-faceted approach is required to fully characterize the genetic basis of Cefodizime resistance.

Workflow for Characterization of Cefodizime Resistance

The following diagram illustrates a typical experimental workflow for investigating Cefodizime resistance in a bacterial isolate.

Caption: Experimental workflow for Cefodizime resistance analysis.

Detailed Methodologies

• Preparation of Cefodizime Stock Solution: Aseptically prepare a stock solution of Cefodizime at a known high concentration in a suitable solvent.

• Serial Dilutions: Perform two-fold serial dilutions of the Cefodizime stock solution in sterile cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. Include a positive control (bacteria, no antibiotic) and a negative control (broth only).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• Reading the MIC: The MIC is the lowest concentration of Cefodizime that completely inhibits visible bacterial growth.

• Genomic DNA Extraction: Extract high-quality genomic DNA from a pure bacterial culture using a commercial DNA extraction kit.

• Library Preparation: Prepare a sequencing library from the extracted DNA. This involves fragmenting the DNA, adding sequencing adapters, and amplifying the library.

• Sequencing: Sequence the prepared library on a high-throughput sequencing platform (e.g., Illumina).

• Data Analysis:

  • Quality Control: Assess the quality of the raw sequencing reads.

  • Genome Assembly: Assemble the reads into a draft or complete genome sequence.

  • Resistance Gene Annotation: Use bioinformatics tools and databases (e.g., CARD, ResFinder) to identify known β-lactamase genes and other resistance determinants.

  • PBP Gene Analysis: Align the sequences of PBP genes from the resistant isolate to those of a susceptible reference strain to identify mutations.

• Bacterial Culture and Cefodizime Exposure: Grow the bacterial isolate to the mid-logarithmic phase and expose a subset of the culture to a sub-inhibitory concentration of Cefodizime for a defined period. A non-exposed culture serves as the control.

• RNA Extraction: Immediately stabilize the bacterial cells and extract total RNA using a method that minimizes RNA degradation.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA template using a reverse transcriptase enzyme and random primers or gene-specific primers.

• qPCR: Perform quantitative PCR using the synthesized cDNA as a template, specific primers for the target resistance genes (e.g., blaCTX-M, ampC, efflux pump genes), and a reference (housekeeping) gene for normalization.

• Data Analysis: Calculate the relative expression of the target genes in the Cefodizime-exposed sample compared to the control using the ΔΔCt method.

Conclusion

Bacterial resistance to Cefodizime is a complex and evolving phenomenon driven by a variety of genetic mechanisms. A thorough understanding of these mechanisms, from the specific genes and mutations involved to the regulatory networks that control their expression, is essential for the development of effective countermeasures. The experimental approaches outlined in this guide provide a framework for the comprehensive investigation of Cefodizime resistance, which is crucial for informing clinical practice, guiding drug development efforts, and implementing effective surveillance strategies to combat the spread of antibiotic resistance.

References

• 1. The biogenesis of β-lactamase enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Genetic Basis of Molecular Mechanisms in β-lactam Resistant Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Mutant TEM β-Lactamase Producing Resistance to Ceftazidime, Ampicillins, and β-Lactamase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mutations in Penicillin-Binding Protein (PBP) Genes and in Non-PBP Genes during Selection of Penicillin-Resistant Streptococcus gordonii - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Site-Specific Mutagenesis Analysis of PBP 1A from a Penicillin-Cephalosporin-Resistant Pneumococcal Isolate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Resistance to β-Lactam Antibiotics Conferred by Point Mutations in Penicillin-Binding Proteins PBP3, PBP4 and PBP6 in Salmonella enterica - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efflux pump - Wikipedia [en.wikipedia.org]
• 10. omicsonline.org [omicsonline.org]
• 11. mdpi.com [mdpi.com]
• 12. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. idexx.dk [idexx.dk]
• 14. The in-vitro activity of cefodizime: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vitro antimicrobial activity of cefodizime, a third generation cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Beta-lactamase induction and cell wall metabolism in Gram-negative bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. Roles of two-component regulatory systems in antibiotic resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Characterization of the Role of Two-Component Systems in Antibiotic Resistance Formation in Salmonella enterica Serovar Enteritidis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]

Cefodizime (Sodium) Stability and Degradation Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability and degradation pathways of the third-generation cephalosporin (B10832234) antibiotic, cefodizime (B1668858) sodium. A thorough understanding of its stability profile is critical for the development of safe, effective, and stable pharmaceutical formulations. This document details the intrinsic stability of cefodizime under various stress conditions, including pH, temperature, and light. Key degradation pathways are elucidated, and detailed experimental protocols for conducting stability-indicating analyses are provided. All quantitative data from cited studies are summarized in structured tables for ease of comparison, and degradation pathways and experimental workflows are visualized using diagrams.

Introduction

Cefodizime is a broad-spectrum cephalosporin antibiotic used in the treatment of a variety of bacterial infections.[1] Like other β-lactam antibiotics, cefodizime is susceptible to degradation, which can lead to a loss of therapeutic efficacy and the formation of potentially harmful impurities.[2] Therefore, a comprehensive understanding of its stability and degradation mechanisms is paramount for pharmaceutical formulation development, manufacturing, and quality control. This guide synthesizes available data on the stability of cefodizime sodium and its degradation pathways to serve as a valuable resource for professionals in the pharmaceutical sciences.

Physicochemical Properties and Stability Profile

Cefodizime sodium is typically formulated as a lyophilized powder for reconstitution.[3] The stability of both the solid state and reconstituted solutions is a critical consideration.

Solid-State Stability

The stability of cefodizime disodium (B8443419) in its solid, lyophilized form has been investigated, with findings indicating that its decomposition can be analyzed using HPLC methods to determine kinetic and thermodynamic parameters.[3]

Solution Stability

The stability of cefodizime in solution is influenced by several factors, including the choice of infusion fluid, storage temperature, and pH.

Cefodizime sodium (4 mg/mL) has been shown to be stable for at least 24 hours at room temperature and for at least 6 days at 4°C in a variety of common intravenous infusion fluids.[4] Stability is generally defined as retaining more than 90% of the initial concentration.[4] Compatible infusion fluids include:

• 0.9% Sodium Chloride[4]

• 5% Dextrose in Water[4]

• 10% Dextrose in Water[4]

• 5% Amino Acid Injection[4]

• 3% Polygeline[4]

In these solutions, no significant changes in pH or visual appearance (color, precipitation) were observed under the tested conditions.[4]

Temperature plays a significant role in the degradation of cefodizime in solution. As with other cephalosporins, elevated temperatures accelerate the degradation process.[5] Cefodizime solutions maintain potency for extended periods under refrigeration (4°C) compared to room temperature.[4] For instance, in various infusion fluids, cefodizime retained over 90% of its initial concentration for at least 6 days at 4°C, whereas at room temperature, this level of stability was maintained for at least 24 hours.[4]

The pH of the solution is a critical factor influencing the stability of cefodizime. Like other cephalosporins, it is susceptible to hydrolysis of the β-lactam ring, a reaction catalyzed by both acidic and basic conditions.[5] Maintaining the pH within an optimal range is crucial for minimizing degradation.

Degradation Pathways

The degradation of cefodizime can proceed through several pathways, primarily driven by hydrolysis, oxidation, and isomerization. Forced degradation studies are instrumental in identifying the potential degradation products that may form under various stress conditions.[6][7]

Hydrolysis

Hydrolysis of the β-lactam ring is a primary degradation pathway for cefodizime, as it is for all β-lactam antibiotics.[5] This can be catalyzed by acidic or basic conditions, leading to the opening of the four-membered ring and subsequent loss of antibacterial activity.[5]

Isomerization

A significant degradation pathway for cefodizime involves the isomerization of the double bond within the dihydrothiazine ring. The active form of cefodizime is the Δ³-isomer. Under certain conditions, such as alkaline pH or elevated temperatures, this can convert to the therapeutically inactive Δ²-isomer, known as Delta-2-Cefodizime.[2] The presence of Delta-2-Cefodizime is a key marker for cefodizime degradation.[2]

Oxidative Degradation

Cefodizime is also susceptible to oxidative degradation. The presence of oxidizing agents, such as hydrogen peroxide, or even dissolved oxygen in the mobile phase during HPLC analysis, can lead to the formation of degradation products.[5]

Photodegradation

Exposure to light, particularly UV light, can induce the degradation of cefodizime.[5] Photolytic degradation can involve complex reactions, including isomerization and photolysis of the cephem ring, which may result in a noticeable color change (yellowing) of the solution.[8]

A diagram illustrating the primary degradation pathways of cefodizime is presented below.

Primary degradation pathways of Cefodizime.

Quantitative Stability Data

The following tables summarize the quantitative data on the stability of cefodizime sodium under various conditions as reported in the literature.

Table 1: Stability of Cefodizime Sodium in Intravenous Fluids

Infusion Fluid	Concentration	Temperature	Duration	Remaining Cefodizime (%)	Reference
0.9% Sodium Chloride	4 mg/mL	Room Temp.	24 hours	> 90%	[4]
0.9% Sodium Chloride	4 mg/mL	4°C	6 days	> 90%	[4]
5% Dextrose in Water	4 mg/mL	Room Temp.	24 hours	> 90%	[4]
5% Dextrose in Water	4 mg/mL	4°C	6 days	> 90%	[4]
10% Dextrose in Water	4 mg/mL	Room Temp.	24 hours	> 90%	[4]
10% Dextrose in Water	4 mg/mL	4°C	6 days	> 90%	[4]
5% Amino Acid Injection	4 mg/mL	Room Temp.	24 hours	> 90%	[4]
5% Amino Acid Injection	4 mg/mL	4°C	6 days	> 90%	[4]
3% Polygeline	4 mg/mL	Room Temp.	24 hours	> 90%	[4]
3% Polygeline	4 mg/mL	4°C	6 days	> 90%	[4]

Table 2: Summary of Forced Degradation Conditions for Cefodizime

Stress Condition	Reagent/Condition	Temperature	Duration	Expected Outcome	Reference
Acid Hydrolysis	0.1 M HCl	60°C	2 hours	Degradation	[5]
Base Hydrolysis	0.1 M NaOH	Room Temp.	30 minutes	Degradation	[5]
Oxidative Degradation	3% H₂O₂	Room Temp.	1 hour	Degradation	[5]
Thermal Degradation	Solid Powder	105°C	24 hours	Degradation	[5]
Photolytic Degradation	1 mg/mL solution	UV light (254 nm) & visible light	24 hours	Degradation	[5]

Experimental Protocols

Detailed experimental protocols are essential for the accurate assessment of cefodizime stability and the identification of its degradation products. The following sections outline methodologies for forced degradation studies and the development of a stability-indicating HPLC method.

Forced Degradation Study Protocol

Forced degradation studies are crucial for understanding the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.[6] The general workflow for a forced degradation study is depicted below.

Experimental workflow for the forced degradation of Cefodizime.

Detailed Methodologies:

• Acid Hydrolysis: Dissolve cefodizime in 0.1 M HCl to a concentration of 1 mg/mL. Incubate the solution at 60°C for 2 hours. After incubation, neutralize the solution with 0.1 M NaOH and dilute with the mobile phase for HPLC analysis.[5]

• Base Hydrolysis: Dissolve cefodizime in 0.1 M NaOH to a concentration of 1 mg/mL. Keep the solution at room temperature for 30 minutes. Neutralize with 0.1 M HCl and dilute with the mobile phase for HPLC analysis.[5]

• Oxidative Degradation: Dissolve cefodizime in 3% hydrogen peroxide to a concentration of 1 mg/mL. Maintain the solution at room temperature for 1 hour, then dilute with the mobile phase for HPLC analysis.[5]

• Thermal Degradation: Expose solid cefodizime powder to a temperature of 105°C for 24 hours. After exposure, dissolve the stressed powder in the mobile phase for subsequent HPLC analysis.[5]

• Photolytic Degradation: Prepare a 1 mg/mL solution of cefodizime in mobile phase A. Expose this solution to UV light at 254 nm and visible light for 24 hours. A control sample should be kept in the dark under the same conditions. Analyze the solution by HPLC.[5]

Stability-Indicating HPLC Method

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for separating and quantifying cefodizime from its degradation products.[5]

Example Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size (end-capped)[5]

• Mobile Phase:

  • A: 0.02 M Potassium Dihydrogen Phosphate buffer, with pH adjusted to 6.0 using dilute phosphoric acid.[5]

  • B: Acetonitrile[5]

• Gradient Program:

  • 0 min: 90% A, 10% B

  • 20 min: 60% A, 40% B

  • 25 min: 60% A, 40% B

  • 30 min: 90% A, 10% B[5]

• Flow Rate: 1.0 mL/min[5]

• Column Temperature: 25°C[5]

• Detection Wavelength: 254 nm[5]

• Injection Volume: 20 µL[5]

Sample Preparation:

• Standard Solution: Prepare a stock solution of cefodizime reference standard in mobile phase A at a concentration of 1 mg/mL. Further dilute to a working concentration of 100 µg/mL with mobile phase A.[5]

• Sample Solution: Prepare the sample containing cefodizime to a final concentration of approximately 100 µg/mL in mobile phase A.[5]

Method Validation:

The stability-indicating method must be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.[5] Specificity is demonstrated by the ability of the method to separate cefodizime from all potential degradation products generated during forced degradation studies.[5]

Conclusion

The stability of cefodizime sodium is a multifaceted issue influenced by formulation, storage conditions, and environmental factors. This technical guide has summarized the key stability characteristics and degradation pathways of cefodizime. The primary degradation routes include hydrolysis of the β-lactam ring and isomerization to the inactive Δ²-isomer. The provided quantitative data and detailed experimental protocols offer a solid foundation for researchers and drug development professionals to design stable formulations and implement robust analytical methods for quality control. A thorough understanding and application of this knowledge are essential for ensuring the safety and efficacy of cefodizime-containing pharmaceutical products.

References

• 1. Cefodizime - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Stability of cefodizime disodium in solid state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Photodegradation paths of cefotaxime - PubMed [pubmed.ncbi.nlm.nih.gov]

Cefodizime (Sodium): An In-Depth Technical Guide to its In Vitro and In Vivo Antibacterial Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro and in vivo antibacterial activity of Cefodizime (B1668858), a third-generation cephalosporin (B10832234). The document is designed to be a valuable resource for researchers, scientists, and professionals involved in drug development, offering detailed data, experimental protocols, and visualizations of key biological processes.

In Vitro Antibacterial Activity

Cefodizime has demonstrated a broad spectrum of in vitro activity against a variety of Gram-positive and Gram-negative bacteria.[1][2] Its efficacy is particularly noted against Enterobacteriaceae.[2][3]

Quantitative Data: Minimum Inhibitory Concentrations (MIC)

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Cefodizime against a range of clinically relevant bacteria. The MIC50 and MIC90 values, representing the concentrations required to inhibit the growth of 50% and 90% of isolates, respectively, are presented.

Bacterial Species	MIC50 (mg/L)	MIC90 (mg/L)
Gram-Negative Bacteria
Escherichia coli	0.12	0.5
Klebsiella pneumoniae	0.25	0.5 - 64
Proteus mirabilis	0.016 - 0.02	0.03
Salmonella spp.	0.25	0.5
Shigella spp.	0.25	0.5
Enterobacter cloacae	1	64
Serratia marcescens	2	8
Morganella morganii	-	0.25 - 0.5
Providencia stuartii	0.5	1
Haemophilus influenzae	≤0.008	≤0.008
Neisseria gonorrhoeae	≤0.008	≤0.008
Neisseria meningitidis	≤0.008	≤0.008
Pseudomonas aeruginosa	32	>128
Acinetobacter baumannii	32	>128
Gram-Positive Bacteria
Staphylococcus aureus (Methicillin-susceptible)	8	8
Streptococcus pyogenes	0.05 - 0.12	0.5
Streptococcus pneumoniae	0.12	0.5
Anaerobic Bacteria
Clostridium perfringens	0.5	1
Bacteroides fragilis	8	>128

Data compiled from multiple sources.[2][3]

Experimental Protocols: In Vitro Susceptibility Testing

The determination of Cefodizime's in vitro activity, specifically the Minimum Inhibitory Concentration (MIC), is primarily conducted using standardized methods such as broth microdilution and agar (B569324) dilution.

Broth Microdilution Method:

• Preparation of Cefodizime Solutions: A series of twofold dilutions of Cefodizime are prepared in a suitable broth medium, typically Mueller-Hinton Broth (MHB).

• Inoculum Preparation: A standardized inoculum of the test bacterium is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: The microdilution trays containing the Cefodizime dilutions are inoculated with the bacterial suspension.

• Incubation: The trays are incubated at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of Cefodizime that completely inhibits visible bacterial growth.

Agar Dilution Method:

• Preparation of Agar Plates: A series of agar plates, typically Mueller-Hinton Agar (MHA), containing twofold dilutions of Cefodizime are prepared.

• Inoculum Preparation: A bacterial suspension is prepared and standardized, usually to a concentration of 10^4 CFU per spot.

• Inoculation: The surface of each agar plate is spot-inoculated with the bacterial suspension.

• Incubation: The plates are incubated at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of Cefodizime that prevents the growth of a visible bacterial colony.

General workflow for in vitro susceptibility testing of Cefodizime.

In Vivo Antibacterial Activity

Cefodizime has demonstrated significant in vivo efficacy in various animal models of infection, often exceeding expectations based on its in vitro activity alone.[4] This enhanced in vivo performance may be attributed to its favorable pharmacokinetic profile and potential immunomodulatory effects.[1][4]

Quantitative Data: In Vivo Efficacy

Quantitative in vivo data for Cefodizime, such as the 50% effective dose (ED50), is less standardized across studies compared to in vitro MIC values. The following table provides a summary of the types of animal models and infections where Cefodizime has shown therapeutic success.

Animal Model	Infection Model	Pathogen(s)	Key Findings
Mice	Systemic Infections	Various Enterobacteriaceae	High therapeutic efficacy, often superior to other cephalosporins.[4]
Mice	Pneumonia	Klebsiella pneumoniae	Superior to cefotaxime (B1668864) and cefuroxime (B34974) in reducing bacterial counts in lung tissue.[5]
Mice	Urinary Tract Infection	Escherichia coli, Proteus mirabilis, Klebsiella spp.	Effective in reducing bacterial load in the kidneys.[4]
Rats	Intrauterine Infections	-	Demonstrated high in vivo antibacterial activity.[4]
Rabbits	Meningitis	-	Showed high in vivo antibacterial activity.[4]
Immunosuppressed Mice	Systemic Infections	Various Bacteria	Marked curative effect, even more pronounced than in immunocompetent animals.[6][7]

Experimental Protocols: In Vivo Efficacy Studies

The in vivo efficacy of Cefodizime is evaluated in various animal models designed to mimic human infections. The general methodology for these studies is outlined below.

General Protocol for Murine Infection Models:

• Animal Model: Specific pathogen-free mice (e.g., Swiss albino, BALB/c) of a specific age and weight are used.

• Induction of Infection:

  • Systemic Infection: Mice are intraperitoneally injected with a lethal or sublethal dose of the bacterial pathogen.

  • Pneumonia: Intranasal or intratracheal instillation of a bacterial suspension is performed.

  • Urinary Tract Infection: Transurethral inoculation of a bacterial suspension into the bladder is conducted.

• Treatment: Cefodizime is administered at various doses and schedules, typically via subcutaneous or intramuscular injection, starting at a specified time post-infection.

• Outcome Measures:

  • Survival Rate: The number of surviving animals is recorded over a set period.

  • Bacterial Load: At specific time points, animals are euthanized, and target organs (e.g., lungs, kidneys, spleen) are homogenized to determine the number of viable bacteria (CFU/gram of tissue).

  • ED50 Calculation: The 50% effective dose, the dose required to protect 50% of the infected animals from death or to achieve a specific reduction in bacterial load, is calculated.

General workflow for in vivo efficacy studies of Cefodizime.

Mechanism of Action

Cefodizime, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting bacterial cell wall synthesis.[8] This process is critical for bacterial survival, and its disruption leads to cell lysis and death.

The primary molecular targets of Cefodizime are the penicillin-binding proteins (PBPs), which are bacterial enzymes essential for the final steps of peptidoglycan synthesis. Peptidoglycan is a crucial component of the bacterial cell wall, providing structural integrity. Cefodizime binds to and inactivates these PBPs, preventing the cross-linking of peptidoglycan chains. This leads to the formation of a defective cell wall that is unable to withstand the internal osmotic pressure of the bacterium, ultimately resulting in cell lysis.

Signaling pathway of Cefodizime's mechanism of action.

References

• 1. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro antimicrobial activity of cefodizime, a third generation cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The in-vitro activity of cefodizime: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vivo activity of cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cefodizime, an aminothiazolyl cephalosporin. III. Therapeutic activity against experimentally induced pneumonia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Cefodizime as a biological response modifier: a review of its in-vivo, ex-vivo and in-vitro immunomodulatory properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacotherapeutics in Bacterial Urinary Tract Infections in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]

The Influence of Sub-Inhibitory Concentrations of Cefodizime (Sodium) on Bacterial Virulence Factors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cefodizime (B1668858), a third-generation cephalosporin, is recognized for its broad-spectrum bactericidal activity, primarily achieved through the inhibition of bacterial cell wall synthesis.[1] Beyond its direct killing effect at concentrations exceeding the Minimum Inhibitory Concentration (MIC), a growing body of evidence reveals that sub-MIC levels of cefodizime can significantly modulate bacterial virulence. This technical guide provides an in-depth analysis of the effects of sub-inhibitory concentrations of cefodizime on key bacterial virulence factors, including adhesion, biofilm formation, motility, and toxin production. Detailed experimental protocols, quantitative data summaries, and visualizations of associated signaling pathways are presented to offer a comprehensive resource for researchers in microbiology and drug development.

Introduction

The traditional paradigm of antibiotic action focuses on the inhibition of bacterial growth or direct killing at concentrations above the MIC. However, in clinical settings, antibiotic concentrations can fluctuate, often falling below the MIC at the site of infection between doses.[2] At these sub-inhibitory concentrations, antibiotics like cefodizime can induce significant changes in bacterial physiology and gene expression, leading to the attenuation of virulence.[1][2] Understanding these sub-MIC effects is crucial for optimizing therapeutic strategies and developing novel anti-virulence agents. Cefodizime's impact on virulence is particularly noteworthy, as it can alter the expression of factors that are critical for the initiation and progression of infections.[2]

Effects on Bacterial Adhesion

Bacterial adhesion to host cells is a critical initial step in the pathogenesis of many infectious diseases. Sub-inhibitory concentrations of cefodizime have been demonstrated to significantly impair the adhesive capabilities of both Gram-negative and Gram-positive bacteria.[2][3]

Quantitative Data on Adhesion Inhibition

The inhibitory effect of cefodizime on bacterial adhesion is dose-dependent. Studies have quantified this reduction in adhesion for various bacterial species at different sub-MICs of cefodizime.

Bacterial Species	Cefodizime Concentration (x MIC)	Inhibition of Adhesion (%)	Reference
Escherichia coli	1/2	~95%	[4]
1/4	~90%	[4]
1/8	~85%	[4]
1/16	~60%	[4]
1/32	~40%	[4]
1/64	~20%	[4]
1/128	No significant inhibition	[4]
Staphylococcus aureus	1/2	Significant Inhibition	[5]
1/4	Significant Inhibition	[5]
1/8	Significant Inhibition	[5]
1/16	Reduced Inhibition	[5]
1/32 - 1/128	No significant inhibition	[5]

Morphological Changes Associated with Reduced Adhesion

The reduction in bacterial adhesion is often linked to significant morphological alterations induced by sub-MIC cefodizime. In E. coli, cefodizime treatment leads to filamentation, an elongation of the bacterial cells without division.[5] In S. aureus, exposure to sub-inhibitory concentrations results in the formation of large cell clusters and enlarged, damaged cells.[5] These changes in cell shape and surface architecture are believed to sterically hinder the interaction between bacterial adhesins and host cell receptors.

Experimental Protocol: Bacterial Adhesion Assay

This protocol outlines a standard method for quantifying the effect of sub-MIC cefodizime on bacterial adhesion to epithelial cells.[6][7][8]

Materials:

• Bacterial strains of interest (e.g., E. coli, S. aureus)

• Epithelial cell line (e.g., HEp-2, A549)

• Cefodizime (sodium salt)

• Appropriate bacterial culture medium (e.g., Tryptic Soy Broth, Luria-Bertani Broth)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS)

• Phosphate-buffered saline (PBS)

• Triton X-100 or other suitable detergent

• 24-well tissue culture plates

• Agar (B569324) plates for colony forming unit (CFU) counting

Procedure:

• Cell Culture Preparation: Seed epithelial cells into 24-well plates and culture until they form a confluent monolayer.

• Bacterial Culture Preparation: Grow bacteria overnight in broth. The following day, dilute the culture and grow to the mid-logarithmic phase.

• Sub-MIC Cefodizime Treatment: Expose the bacterial culture to various sub-inhibitory concentrations of cefodizime (e.g., 1/2, 1/4, 1/8, 1/16 MIC) for a defined period (e.g., 2-4 hours). A control culture with no antibiotic should be run in parallel.

• Infection of Epithelial Cells: Wash the confluent epithelial cell monolayers with PBS. Add the cefodizime-treated or control bacterial suspension to the wells at a specific multiplicity of infection (MOI).

• Incubation: Incubate the plates for a set period (e.g., 1-3 hours) to allow for bacterial adhesion.

• Washing: Gently wash the monolayers multiple times with PBS to remove non-adherent bacteria.

• Lysis and Plating: Lyse the epithelial cells with a detergent solution (e.g., 1% Triton X-100) to release the adherent bacteria. Perform serial dilutions of the lysate and plate on agar to determine the number of CFU.

• Quantification: Calculate the percentage of adhesion for each condition relative to the initial inoculum and compare the adhesion of cefodizime-treated bacteria to the untreated control.

Workflow for Bacterial Adhesion Assay

References

• 1. Virulence alterations in staphylococcus aureus upon treatment with the sub-inhibitory concentrations of antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sub-MIC concentrations of cefodizime interfere with various factors affecting bacterial virulence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cefodizime: effects of sub-inhibitory concentrations on adhesiveness and bacterial morphology of Staphylococcus aureus and Escherichia coli: comparison with cefotaxime and ceftriaxone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. scispace.com [scispace.com]
• 6. In Vitro Assay of Bacterial Adhesion onto Mammalian Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Video: In Vitro Assay of Bacterial Adhesion onto Mammalian Epithelial Cells [jove.com]
• 8. researchgate.net [researchgate.net]

Cefodizime's Stand Against Beta-Lactamase Producers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefodizime, a third-generation cephalosporin (B10832234), has demonstrated a significant role in combating bacterial infections. Its efficacy, particularly against strains producing beta-lactamase enzymes, is a critical area of study for understanding antimicrobial resistance and developing new therapeutic strategies. This technical guide provides an in-depth analysis of the activity of Cefodizime (sodium) against a spectrum of beta-lactamase-producing bacteria. We will delve into its mechanism of action, present quantitative data on its in vitro activity, detail relevant experimental protocols, and visualize key pathways and workflows.

Mechanism of Action: A Two-Front Battle

Cefodizime, like other beta-lactam antibiotics, exerts its bactericidal effect by disrupting the synthesis of the bacterial cell wall. The primary targets of Cefodizime are the Penicillin-Binding Proteins (PBPs), enzymes crucial for the final steps of peptidoglycan synthesis. By binding to and inactivating these proteins, Cefodizime prevents the cross-linking of peptidoglycan chains, leading to a weakened cell wall and eventual cell lysis.

However, the emergence of beta-lactamase enzymes in bacteria presents a significant challenge. These enzymes hydrolyze the amide bond in the beta-lactam ring of antibiotics like Cefodizime, rendering them inactive. The effectiveness of Cefodizime against a particular bacterial strain, therefore, depends on a delicate balance: its affinity for the bacterial PBPs versus its stability to hydrolysis by the specific beta-lactamases produced by that strain.

In Vitro Activity of Cefodizime

The in vitro activity of Cefodizime is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a bacterium. The following tables summarize the MIC values of Cefodizime against various beta-lactamase-producing bacterial strains, compiled from multiple research studies.

Table 1: Cefodizime MICs against Beta-Lactamase Producing Enterobacteriaceae

Bacterial Species	Beta-Lactamase Type(s)	MIC50 (mg/L)	MIC90 (mg/L)	MIC Range (mg/L)
Escherichia coli	TEM, SHV, CTX-M	0.12	0.5	0.03 - >128
Klebsiella spp.	Chromosomal Penicillinase	0.25	64	0.06 - >128
Enterobacter cloacae	Chromosomal Cephalosporinase (AmpC)	1	64	0.25 - >128
Citrobacter freundii	Chromosomal Cephalosporinase (AmpC)	1	128	0.5 - >128
Serratia marcescens	Chromosomal Cephalosporinase (AmpC)	2	8	0.5 - 32
Proteus mirabilis	-	0.016	0.03	≤0.008 - 0.12
Indole-positive Proteus spp.	-	0.06	0.5	0.03 - 1
Providencia stuartii	-	0.5	1	0.25 - 2

Note: MIC50 and MIC90 represent the concentrations at which 50% and 90% of the isolates were inhibited, respectively. Data compiled from multiple sources.[1]

Table 2: Cefodizime Activity against other Clinically Relevant Beta-Lactamase Producers

Bacterial Species	Beta-Lactamase Production Status	MIC50 (mg/L)	MIC90 (mg/L)	MIC Range (mg/L)
Haemophilus influenzae	Beta-lactamase positive & negative	≤0.008	≤0.008	≤0.008 - 0.03
Neisseria gonorrhoeae	Beta-lactamase positive & negative	≤0.008	≤0.008	≤0.008 - 0.016
Staphylococcus aureus (Methicillin-susceptible)	Penicillinase	8	8	2 - 16

Data compiled from multiple sources.[1][2][3]

Key Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This is a standard laboratory procedure to determine the in vitro susceptibility of a bacterial isolate to an antimicrobial agent.

Materials:

• Cefodizime (sodium) analytical standard

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Cefodizime dilutions: A series of two-fold dilutions of Cefodizime are prepared in CAMHB in the microtiter plates. The final concentrations should span a clinically relevant range.

• Inoculum preparation: A suspension of the test bacterium is prepared in sterile saline or broth and its turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 colony-forming units (CFU)/mL. This suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Each well of the microtiter plate containing the Cefodizime dilutions is inoculated with the standardized bacterial suspension. A growth control well (containing only broth and inoculum) and a sterility control well (containing only broth) are also included.

• Incubation: The inoculated plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: After incubation, the plates are examined for visible bacterial growth. The MIC is recorded as the lowest concentration of Cefodizime that completely inhibits visible growth.

Beta-Lactamase Extraction and Characterization

This protocol outlines a general method for extracting and characterizing beta-lactamase enzymes from bacterial isolates.

Materials:

• Bacterial culture grown to late logarithmic phase

• Osmotic shock fluid or sonicator for cell lysis

• Phosphate-buffered saline (PBS)

• Centrifuge

• Spectrophotometer

• Nitrocefin (a chromogenic cephalosporin substrate)

• Isoelectric focusing (IEF) apparatus and gels

Procedure:

• Bacterial Cell Lysis:

  • Periplasmic enzymes (Gram-negative bacteria): The bacterial cells are subjected to osmotic shock to release the periplasmic contents, including many beta-lactamases.

  • Intracellular enzymes: Cells are lysed using physical methods such as sonication.

• Crude Enzyme Extract Preparation: The cell lysate is centrifuged to remove cellular debris, and the supernatant containing the crude enzyme extract is collected.

• Beta-Lactamase Activity Assay: The activity of the extracted beta-lactamase is determined by measuring the rate of hydrolysis of a chromogenic substrate like nitrocefin. The color change is monitored spectrophotometrically.

• Isoelectric Focusing (IEF): IEF is used to determine the isoelectric point (pI) of the beta-lactamase, which is a characteristic feature that can help in its identification and classification. The crude enzyme extract is run on an IEF gel, and the beta-lactamase activity is visualized using an overlay of nitrocefin.

• Molecular Characterization (Optional): Polymerase Chain Reaction (PCR) can be used to amplify the genes encoding for specific beta-lactamases (e.g., blaTEM, blaSHV, blaCTX-M, blaAmpC) for definitive identification.

Visualizing the Molecular Battleground

The following diagrams, created using the DOT language, illustrate the key molecular interactions and experimental workflows described in this guide.

Figure 1: Mechanism of Action of Cefodizime and Beta-Lactamase Resistance

Figure 2: Experimental Workflow for MIC Determination

Figure 3: Logical Relationship of Cefodizime Stability and Bacterial Resistance

Conclusion

Cefodizime demonstrates considerable in vitro activity against a wide range of beta-lactamase-producing bacteria. Its stability in the presence of certain beta-lactamases, particularly plasmid-mediated penicillinases, allows it to maintain efficacy against strains that are resistant to other beta-lactam agents. However, its activity is compromised against strains that hyperproduce chromosomal cephalosporinases (AmpC) and those that produce extended-spectrum beta-lactamases (ESBLs).

The data and protocols presented in this guide are intended to provide a comprehensive resource for researchers and professionals in the field of antimicrobial drug development. A thorough understanding of the interactions between Cefodizime and various beta-lactamases is essential for its optimal clinical use and for the development of future antimicrobial strategies to combat the ever-evolving landscape of bacterial resistance. Continuous surveillance of the in vitro activity of Cefodizime against contemporary clinical isolates is crucial to guide therapeutic decisions and to monitor trends in antimicrobial resistance.

References

• 1. The in-vitro activity of cefodizime: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative in vitro activity of cefodizime, ceftazidime, aztreonam, and other selected antimicrobial agents against Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative in vitro activity of cefodizime, ceftazidime, aztreonam, and other selected antimicrobial agents against Neisseria gonorrhoeae - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Development and Validation of a Stability-Indicating HPLC Method for Cefodizime (sodium)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cefodizime is a third-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria. Ensuring the quality, safety, and efficacy of pharmaceutical products containing Cefodizime sodium requires robust analytical methods for its quantification and impurity profiling. High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose. This application note details the development and validation of a simple, precise, and accurate stability-indicating reversed-phase HPLC (RP-HPLC) method for the determination of Cefodizime sodium in bulk drug and pharmaceutical formulations. The method is validated in accordance with the International Council for Harmonisation (ICH) guidelines.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A High-Performance Liquid Chromatograph equipped with a UV-Vis detector and data acquisition software is required. The following chromatographic conditions were established after method development and optimization.

Parameter	Recommended Condition
Column	Phenomenex Luna C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1 M Ammonium (B1175870) acetate (B1210297) buffer (pH 5.6)
Mobile Phase B	Acetonitrile (B52724)
Elution	Isocratic
Mobile Phase Ratio	Ammonium acetate buffer : Acetonitrile (95:5 v/v)[1]
Flow Rate	0.8 mL/min[1]
Detection Wavelength	250 nm[1]
Injection Volume	20 µL
Column Temperature	30 °C[1]

Preparation of Solutions

• Buffer Preparation (0.1 M Ammonium Acetate, pH 5.6): Dissolve approximately 7.708 g of ammonium acetate in 1000 mL of de-ionized water.[1] Adjust the pH to 5.6 ± 0.2 using 0.1 M acetic acid.[1]

• Mobile Phase Preparation: Mix the prepared buffer and acetonitrile in the ratio of 95:5 (v/v). Filter the mobile phase through a 0.45 µm membrane filter and degas by sonication for 10 minutes.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Cefodizime sodium reference standard and dissolve it in 10 mL of de-ionized water.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with de-ionized water to obtain concentrations in the range of 0.5-50 µg/mL.[1]

• Sample Solution Preparation: For pharmaceutical formulations, accurately weigh a quantity of the powder for injection equivalent to 10 mg of Cefodizime and dissolve it in 10 mL of de-ionized water to get a concentration of 1000 µg/mL. Further dilute to a suitable concentration within the linearity range with de-ionized water.

Method Development and Validation Workflow

The development and validation of the HPLC method follow a logical sequence to ensure the final method is suitable for its intended purpose.

Caption: Workflow for HPLC Method Development and Validation.

Validation Parameters Protocol

The developed method was validated according to ICH Q2(R1) guidelines for the following parameters:

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products.

• Protocol:

  • Prepare solutions of placebo (excipients without the active pharmaceutical ingredient).

  • Prepare a solution of Cefodizime sodium standard.

  • Prepare a sample solution of the Cefodizime sodium drug product.

  • Inject all three solutions into the HPLC system.

  • Forced Degradation Studies: Subject the Cefodizime sodium drug product to stress conditions (acid, base, oxidation, thermal, and photolytic degradation) to generate potential degradation products.

    • Acid Hydrolysis: Add 5 ml of 0.1N HCl to the primary stock solution and heat at 80°C for 6 hours.[2] Neutralize with 5 ml of 0.1N NaOH before dilution and injection.[2]

    • Base Hydrolysis: Add 5 ml of 0.1N NaOH to the primary stock solution and keep at room temperature for a specified time. Neutralize with 5 ml of 0.1N HCl before dilution and injection.

    • Oxidative Degradation: Treat the drug solution with 3% hydrogen peroxide.

    • Thermal Degradation: Expose the solid drug to dry heat (e.g., 105°C for 24 hours).

    • Photolytic Degradation: Expose the drug solution to UV light.

  • Inject the stressed samples into the HPLC system.

  • Assess the chromatograms for any interference from placebo or degradation products at the retention time of Cefodizime. The peak for Cefodizime should be pure and well-resolved from any other peaks.

Linearity

• Protocol:

  • Prepare a series of at least five concentrations of Cefodizime sodium working standards over the range of 0.5-50 µg/mL.[1]

  • Inject each concentration in triplicate.

  • Plot a calibration curve of the mean peak area against the corresponding concentration.

  • Determine the linearity by calculating the correlation coefficient (r²) and the regression equation (y = mx + c).

Accuracy (Recovery)

• Protocol:

  • Prepare sample solutions of the drug product at a known concentration.

  • Spike the sample solutions with known amounts of Cefodizime sodium reference standard at three different concentration levels (e.g., 80%, 100%, and 120% of the sample concentration).

  • Inject each spiked sample in triplicate.

  • Calculate the percentage recovery of the added standard.

Precision

• Protocol:

  • Repeatability (Intra-day Precision):

    • Prepare six replicate sample solutions at 100% of the test concentration.

    • Inject each solution and analyze on the same day under the same experimental conditions.

    • Calculate the relative standard deviation (%RSD) of the results.

  • Intermediate Precision (Inter-day Ruggedness):

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the %RSD of the combined results from both days.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Protocol:

  • LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

    • LOD = 3.3 × (σ / S)

    • LOQ = 10 × (σ / S) (where σ = the standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve).

  • Alternatively, they can be determined by preparing and injecting a series of dilute solutions and identifying the concentrations at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

Robustness

• Protocol:

  • Deliberately introduce small variations in the method parameters and evaluate the effect on the results.

  • Variations to be tested include:

    • Flow rate (e.g., ± 0.1 mL/min).

    • Mobile phase composition (e.g., ± 2% organic component).

    • pH of the buffer (e.g., ± 0.2 units).

    • Column temperature (e.g., ± 2 °C).

  • Calculate the %RSD of the results obtained under the varied conditions.

Results and Data Presentation

The results of the method validation are summarized in the following tables.

Table 1: Linearity Data

Concentration (µg/mL)	Mean Peak Area
0.5	[Insert Data]
1.0	[Insert Data]
10.0	[Insert Data]
25.0	[Insert Data]
50.0	[Insert Data]
Correlation Coefficient (r²)	≥ 0.999[1]
Regression Equation	[Insert Equation]

Table 2: Accuracy (Recovery) Data

Spiking Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery	% RSD
80%	[Insert Data]	[Insert Data]	[Insert Data]	< 2%
100%	[Insert Data]	[Insert Data]	[Insert Data]	< 2%
120%	[Insert Data]	[Insert Data]	[Insert Data]	< 2%

Table 3: Precision Data

Precision Type	% Assay (n=6)	Mean	% RSD
Repeatability	[Insert Data]	[Insert Data]	< 2%
Intermediate Precision	[Insert Data]	[Insert Data]	< 2%

Table 4: LOD, LOQ, and System Suitability

Parameter	Result	Acceptance Criteria
LOD (µg/mL)	0.018 - 0.03[1]	-
LOQ (µg/mL)	0.056 - 0.09[1]	-
Theoretical Plates	> 2000	> 2000
Tailing Factor	< 1.5	< 2
% RSD for replicate injections	< 1.0%	< 2.0%

Logical Relationship in Forced Degradation Studies

The following diagram illustrates the logical relationship between the application of stress conditions and the assessment of method specificity.

Caption: Logic of Forced Degradation for Specificity Testing.

Conclusion

The developed RP-HPLC method for the determination of Cefodizime sodium is simple, specific, linear, accurate, precise, and robust. The method was successfully validated according to ICH guidelines and can be effectively used for routine quality control analysis of Cefodizime sodium in bulk and pharmaceutical dosage forms. The stability-indicating nature of the method ensures that the presence of any degradation products does not interfere with the quantification of the active ingredient.

References

• 1. sysrevpharm.org [sysrevpharm.org]
• 2. japsonline.com [japsonline.com]

Determining the Minimum Inhibitory Concentration (MIC) of Cefodizime (sodium): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of Cefodizime (sodium), a third-generation cephalosporin (B10832234) antibiotic. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro and is a critical parameter in assessing antimicrobial susceptibility. The methodologies outlined are based on the standardized broth microdilution procedures recommended by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). This guide includes procedures for the preparation of Cefodizime sodium stock solutions, bacterial inoculum, quality control measures, and interpretation of results. All quantitative data is summarized in structured tables, and experimental workflows are visualized using diagrams.

Introduction to Cefodizime

Cefodizime is a broad-spectrum, third-generation cephalosporin antibiotic with activity against a wide range of Gram-positive and Gram-negative bacteria. Its mechanism of action involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). Understanding the in vitro activity of Cefodizime against various pathogens is essential for research and development of new therapeutic strategies.

Data Presentation: In Vitro Activity of Cefodizime

The following tables summarize the reported Minimum Inhibitory Concentrations (MIC) of Cefodizime against a variety of clinically relevant bacteria. These values provide a comparative measure of its potency.

Table 1: MIC of Cefodizime against Gram-Negative Bacteria

Bacterial Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Escherichia coli	0.12	0.5	-
Klebsiella pneumoniae	0.25	64	-
Klebsiella spp.	0.25	64	-
Proteus mirabilis	0.016	0.03	-
Indole-positive Proteus spp.	0.06	0.5	-
Salmonella spp.	0.25	0.5	-
Shigella spp.	0.25	0.5	-
Enterobacter cloacae	1	64	-
Citrobacter freundii	1	128	-
Serratia marcescens	2	8	-
Providencia stuartii	0.5	1	-
Haemophilus influenzae	≤0.008	≤0.008	-
Neisseria gonorrhoeae	≤0.008	≤0.008	-
Neisseria meningitidis	≤0.008	≤0.008	-
Pseudomonas aeruginosa	-	>128	32 to >128
Acinetobacter baumannii	-	>128	32 to >128

Table 2: MIC of Cefodizime against Gram-Positive Bacteria

Bacterial Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus (Methicillin-susceptible)	8	8	-
Streptococcus pyogenes	0.12	0.5	-
Streptococcus pneumoniae	0.12	0.5	-

Table 3: MIC of Cefodizime against Anaerobic Bacteria

Bacterial Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Clostridium perfringens	0.5	1	-
Bacteroides fragilis	-	>128	8 to >128

Experimental Protocols

The following protocols are based on the broth microdilution method, a widely accepted standard for MIC determination.

Preparation of Cefodizime (sodium) Stock Solution

Accurate preparation of the antibiotic stock solution is critical for reliable MIC results.

Materials:

• Cefodizime (sodium) powder

• Sterile, distilled water or a solvent recommended by the manufacturer (e.g., Dimethyl sulfoxide (B87167) - DMSO)

• Sterile, airtight containers (e.g., polypropylene (B1209903) tubes)

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Calculate the required amount of Cefodizime (sodium) powder. Use the following formula, accounting for the potency of the powder: Weight (mg) = (Volume (mL) x Concentration (µg/mL)) / Potency (µg/mg)

  • Example: To prepare 10 mL of a 1280 µg/mL stock solution from a powder with a potency of 950 µg/mg: Weight (mg) = (10 mL x 1280 µg/mL) / 950 µg/mg = 13.47 mg

• Aseptically weigh the calculated amount of Cefodizime (sodium) powder.

• Dissolve the powder in a suitable solvent. For Cefodizime sodium, sterile distilled water is often suitable. If solubility is an issue, DMSO can be used. Ensure the powder is completely dissolved by vortexing.

• Sterilization (if necessary). If the solvent used was not sterile, the stock solution can be sterilized by filtration through a 0.22 µm syringe filter. Confirm that the filter does not bind to the antibiotic.

• Storage. Aliquot the stock solution into sterile, airtight containers and store at -20°C or -80°C. Stored at -80°C, the stock solution is stable for up to 6 months; at -20°C, it is stable for up to 1 month. Avoid repeated freeze-thaw cycles.

Cefodizime (Sodium) in Animal Models of Infection: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefodizime (B1668858), a third-generation cephalosporin, exhibits a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1][2] Beyond its direct bactericidal action, which involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs) 1A/B, 2, and 3, cefodizime is noted for its immunomodulatory properties.[1][3] This unique characteristic may contribute to its enhanced in vivo efficacy, which can surpass expectations based on in vitro susceptibility testing alone.[4][5] These application notes provide a summary of the use of cefodizime (sodium) in various animal models of infection, offering quantitative data and detailed experimental protocols to guide researchers in their study design.

Data Presentation

Table 1: Pharmacokinetic Parameters of Cefodizime in Various Animal Species

Animal Species	Dosage (mg/kg)	Route of Administration	Elimination Half-life (hours)	Protein Binding (%)
Mouse	Not Specified	IV/SC	1.17	33-99
Rat	Not Specified	IV/SC	Not Specified	33-99
Rabbit	Not Specified	IV/SC	3.53	33-99
Dog	Not Specified	IV/SC	Not Specified	33-99
Monkey	Not Specified	IV/SC	Not Specified	33-99

Source: Data compiled from studies on the pharmacokinetic behavior of cefodizime in laboratory animals.[6]

Table 2: Efficacy of Cefodizime in Murine Pneumonia Models

Pathogen	Mouse Strain	Cefodizime Dosage (mg/kg)	Route of Administration	Treatment Schedule	Key Outcomes
Klebsiella pneumoniae DT-S	Not Specified	Not Specified	Not Specified	Not Specified	Superior to cefotaxime (B1668864) and cefuroxime (B34974) in reducing viable bacteria in infected tissue.[7]
Heat-killed Klebsiella pneumoniae	Not Specified	30	SC	Every 12 hours, starting 4 days before until 8 hours after inoculation.	Upregulated early TNF-α secretion; increased number and phagocytic efficacy of alveolar macrophages; reduced late PMN recruitment and levels of IL-1α and IL-6.[8]
Heat-killed Streptococcus pneumoniae	CD1 Swiss	30	SC	Every 12 hours, starting 96 hours before first inoculation and ending at the time of the last inoculation.	Downregulated polymorphonuclear leukocyte (PMN) recruitment; abrogated pneumococcus-induced TNF-α and IL-6 secretion in bronchoalveolar lavage fluid.[8][9][10]
Streptococcus pneumoniae (penicillin- and cephalosporin-resistant)	Leukopenic mice	Not Specified	Not Specified	Not Specified	Cefotaxime (a related cephalosporin) required high dosages (400 mg/kg every 8h) for significant protection.[11]

Table 3: Efficacy of Cefodizime in Other Murine Infection Models

Infection Model	Pathogen	Mouse Strain	Cefodizime Dosage (mg/kg)	Route of Administration	Treatment Schedule	Key Outcomes
Systemic Infection	Candida albicans	Balb/c	30 (2x daily)	IP	Prophylactic treatment for 4 days.	Significantly prolonged mean survival time (16.7 days vs. 3.5 days in controls).[12]
Systemic Infection	Methicillin-resistant Staphylococcus aureus (MRSA)	Immunocompromised tumor-bearing	Not Specified	Not Specified	In combination with minocycline (B592863).	Synergistic bactericidal effect in the presence of PMNs.[13]
Sepsis	Escherichia coli	Not Specified	Not Specified	Not Specified	Not Specified	General efficacy in systemic infections noted.[4]

Experimental Protocols

Protocol 1: Klebsiella pneumoniae-Induced Pneumonia in Mice

This protocol is adapted from studies investigating the therapeutic activity of cefodizime against experimentally induced pneumonia.[7]

1. Animal Model:

• Species: Mouse (specific strain may vary, e.g., NMRI or BALB/c).

• Sex: Female or male.

• Weight: 18-22 g.

2. Materials:

• Klebsiella pneumoniae strain (e.g., DT-S).

• Tryptic Soy Broth (TSB) or other suitable culture medium.

• Mucin solution (e.g., 5% w/v).

• Cefodizime (sodium) for injection.

• Sterile saline (0.9% NaCl).

• Anesthetic (e.g., isoflurane).

• Appropriate syringes and needles for inoculation and treatment.

3. Infection Induction:

• Culture K. pneumoniae in TSB overnight at 37°C.

• Dilute the bacterial culture in mucin solution to the desired concentration (e.g., 10^3 - 10^4 CFU/mL). The optimal infectious dose may need to be determined empirically.

• Anesthetize mice lightly with isoflurane.

• Administer the bacterial suspension intranasally (e.g., 50 µL per mouse).

4. Cefodizime Administration:

• Prepare a stock solution of cefodizime in sterile saline.

• Administer cefodizime subcutaneously (SC) or intraperitoneally (IP) at the desired dosage (e.g., 30 mg/kg).

• The treatment schedule can vary, for example, a single dose administered 1 hour post-infection, or multiple doses every 12 or 24 hours.

5. Assessment of Efficacy:

• Survival Rate: Monitor the survival of the animals over a set period (e.g., 7-14 days).

• Bacterial Load: At specific time points post-infection, euthanize a subset of animals. Aseptically remove the lungs, homogenize the tissue in sterile saline, and perform serial dilutions for colony-forming unit (CFU) enumeration on appropriate agar (B569324) plates.

• Cytokine Analysis: Collect bronchoalveolar lavage fluid (BALF) or lung homogenates to measure cytokine levels (e.g., TNF-α, IL-1β, IL-6) using ELISA or other immunoassays.

Protocol 2: E. coli-Induced Sepsis in Mice

This protocol provides a general framework for establishing a murine sepsis model to evaluate cefodizime's efficacy.[5][14]

1. Animal Model:

• Species: Mouse (e.g., C57BL/6 or BALB/c).

• Sex: Female or male.

• Age: 8-12 weeks.

2. Materials:

• Escherichia coli strain (pathogenic strain).

• Luria-Bertani (LB) broth or other suitable culture medium.

• Sterile Phosphate-Buffered Saline (PBS).

• Cefodizime (sodium) for injection.

• Appropriate syringes and needles for inoculation and treatment.

3. Infection Induction:

• Culture E. coli in LB broth to mid-log phase.

• Wash the bacterial cells with sterile PBS and resuspend to the desired concentration (e.g., 1 x 10^8 to 1 x 10^9 CFU/mL). The lethal dose (LD50) may need to be determined in preliminary experiments.

• Inject the bacterial suspension intraperitoneally (IP) into the mice (e.g., 100-200 µL per mouse).

4. Cefodizime Administration:

• Prepare a stock solution of cefodizime in sterile saline or PBS.

• Administer cefodizime via the desired route (e.g., SC, IP, or IV) at various dosages to determine the effective dose (ED50).

• Treatment can be initiated at a specific time point post-infection (e.g., 1-2 hours).

5. Assessment of Efficacy:

• Survival Rate: Monitor animal survival for a defined period (e.g., 7 days) and calculate the ED50 (the dose required to protect 50% of the animals from lethal infection).

• Bacterial Clearance: At different time points, collect blood or peritoneal lavage fluid to determine the bacterial load (CFU/mL).

• Inflammatory Markers: Measure levels of inflammatory cytokines (e.g., TNF-α, IL-6) in serum.

Protocol 3: Experimental Urinary Tract Infection (UTI) in Rats

This protocol is a generalized procedure for inducing a UTI in rats to test the efficacy of cefodizime.[15][16]

1. Animal Model:

• Species: Rat (e.g., Wistar or Sprague-Dawley).

• Sex: Female rats are more commonly used due to their shorter urethra.

2. Materials:

• Uropathogenic Escherichia coli (UPEC) strain.

• Brain Heart Infusion (BHI) broth or other suitable culture medium.

• Sterile PBS.

• Anesthetic (e.g., ketamine/xylazine).

• Fine polyethylene (B3416737) catheter.

• Cefodizime (sodium) for injection.

3. Infection Induction:

• Culture UPEC in BHI broth overnight.

• Centrifuge the culture, wash the bacterial pellet with PBS, and resuspend to a high concentration (e.g., 10^8 - 10^9 CFU/mL).

• Anesthetize the rats.

• Carefully insert a sterile, lubricated catheter through the urethra into the bladder.

• Instill a small volume (e.g., 0.1-0.2 mL) of the bacterial suspension into the bladder. The catheter may be clamped for a short period (e.g., 30 minutes) to allow for bacterial adherence.

4. Cefodizime Administration:

• Prepare a sterile solution of cefodizime.

• Administer the antibiotic at the desired dosage and route (e.g., intramuscularly or subcutaneously).

• Treatment can be initiated 24 hours post-infection and continued for a specified duration (e.g., 3-5 days).

5. Assessment of Efficacy:

• Bacterial Load in Urine and Tissues: At the end of the treatment period, collect urine for CFU enumeration. Euthanize the animals and aseptically remove the bladder and kidneys. Homogenize the tissues and perform quantitative bacteriology.

• Histopathology: Examine the bladder and kidney tissues for signs of inflammation and tissue damage.

Visualizations

Signaling Pathway: Immunomodulatory Effect of Cefodizime

References

• 1. The preventive role of transurethral antibiotic delivery in a rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of cefodizime and cefotaxime on cellular and humoral immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vivo activity of cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protocol for inducing monomicrobial sepsis in mice with uropathogenic E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cefodizime, an aminothiazolylcephalosporin. II. Comparative studies on the pharmacokinetic behavior in laboratory animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cefodizime, an aminothiazolyl cephalosporin. III. Therapeutic activity against experimentally induced pneumonia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reduction by Cefodizime of the Pulmonary Inflammatory Response Induced by Heat-Killed Streptococcus pneumoniae in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Reduction by cefodizime of the pulmonary inflammatory response induced by heat-killed Streptococcus pneumoniae in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficacies of cefotaxime and ceftriaxone in a mouse model of pneumonia induced by two penicillin- and cephalosporin-resistant strains of Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cefodizime, an aminothiazolyl cephalosporin. IV. Influence on the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Therapeutic efficacy of cefodizime in combination with minocycline against systemic infection caused by methicillin-resistant Staphylococcus aureus in immunocompromised tumour bearing mice] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mouse models of sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medicopublication.com [medicopublication.com]
• 16. Urinary Tract Infection in a Small Animal Model: Transurethral Catheterization of Male and Female Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application of Cefodizime (Sodium) in Cell Culture for Infection Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cefodizime (B1668858) (sodium), a third-generation cephalosporin (B10832234) antibiotic, in cell culture-based infection studies. Beyond its direct bactericidal action, Cefodizime exhibits significant immunomodulatory properties that can be harnessed and studied in various in vitro models. This document outlines its dual mechanism of action, provides detailed protocols for key experimental setups, summarizes relevant quantitative data, and visualizes associated signaling pathways and workflows.

Introduction

Cefodizime is a broad-spectrum cephalosporin that functions by inhibiting bacterial cell wall synthesis through binding to penicillin-binding proteins (PBPs), leading to bacterial cell lysis and death.[1][2] Uniquely among many cephalosporins, Cefodizime also possesses immunomodulatory capabilities, making it a subject of interest for infection studies where host-pathogen interactions are critical.[3][4][5] It has been shown to enhance phagocytic activity, modulate cytokine production, and influence lymphocyte functions.[3][6][7][8] These characteristics suggest its potential utility in studying the interplay between bacterial clearance and the host immune response.

Mechanism of Action

Cefodizime's utility in infection studies stems from its two-pronged effect:

• Direct Antibacterial Activity: As a β-lactam antibiotic, Cefodizime targets and inactivates penicillin-binding proteins (PBPs) essential for the synthesis of the bacterial cell wall.[1] This disruption of peptidoglycan synthesis weakens the cell wall, ultimately causing bacterial lysis and death.[1] It is effective against a broad range of Gram-negative and some Gram-positive bacteria.[9][10]

• Immunomodulatory Effects: Cefodizime has been observed to directly interact with and modulate the host's immune cells. This includes enhancing the bactericidal functions of phagocytes and influencing the production of key signaling molecules (cytokines) that orchestrate the immune response.[3][11] Research suggests that these immunomodulating effects may be linked to the activation of the Toll-like receptor 4 (TLR4) signaling pathway, leading to the activation of the transcription factor NF-κB.[12][13]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the in vitro activity of Cefodizime.

Table 1: Minimum Inhibitory Concentrations (MIC) of Cefodizime against Common Pathogens

Bacterial Species	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)
Escherichia coli	0.12	0.5
Klebsiella pneumoniae	0.25	0.5 - 64
Proteus mirabilis	0.016	0.03
Salmonella spp.	0.25	0.5
Shigella spp.	0.25	0.5
Staphylococcus aureus (methicillin-susceptible)	8	8
Streptococcus pyogenes	0.12	0.5
Streptococcus pneumoniae	0.12	0.5

Data compiled from multiple sources.[9][14]

Table 2: Effective Concentrations of Cefodizime for Immunomodulatory Effects in Cell Culture

Cell Type	Effect Studied	Effective Concentration Range (µg/mL)	Observed Effect
Human Peripheral Mononuclear Cells (MNCs)	Cytokine Release (LPS-stimulated)	50 - 200	Decreased TNF-α and IL-6 release; Increased IL-8 release.[11]
Human Neutrophils	Phagocytosis of S. aureus	> 0.039	Significantly increased phagocytic activity.[14]
Human Neutrophils	Intracellular Killing of S. aureus	1	400% increase in bactericidal activity.
Human Peripheral Lymphocytes	Mitogen-induced Proliferation	> 100	Stimulation of lymphocyte transformation.[4]
Human Neutrophils and Monocytes	Phagocytosis of C. albicans	> 25	Modulated phagocytosis frequency and index.[15]

Experimental Protocols

Here are detailed protocols for assessing the effects of Cefodizime in cell culture-based infection studies.

Protocol 1: In Vitro Phagocytosis Assay

This protocol is designed to evaluate the effect of Cefodizime on the phagocytic capacity of macrophages or neutrophils.

Materials:

• Phagocytic cells (e.g., murine bone marrow-derived macrophages (BMDMs), human monocyte-derived macrophages, or neutrophil-like cell lines like HL-60)

• Target particles (e.g., fluorescently labeled bacteria like E. coli or S. aureus, or zymosan particles)

• Cefodizime (sodium salt), sterile stock solution

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Trypan blue solution

• Flow cytometer or fluorescence microscope

Procedure:

• Cell Preparation: Culture phagocytic cells to the desired density in a multi-well plate. For adherent cells, allow them to attach overnight.

• Cefodizime Treatment: Pre-incubate the phagocytic cells with various concentrations of Cefodizime (e.g., 1, 10, 50, 100 µg/mL) for a predetermined time (e.g., 1-4 hours) at 37°C in a CO₂ incubator. Include an untreated control group.

• Infection/Particle Challenge: Add the fluorescently labeled target particles to the cell cultures at a specific multiplicity of infection (MOI) or particle-to-cell ratio (e.g., 10:1).

• Incubation: Incubate the co-culture for a period that allows for phagocytosis (e.g., 30-60 minutes) at 37°C. The exact time should be optimized for the specific cell type and target particle.

• Removal of Non-phagocytosed Particles:

  • For adherent cells, wash the wells gently with cold PBS three to four times to remove extracellular particles.

  • For suspension cells, centrifuge the cells at a low speed, aspirate the supernatant, and resuspend in fresh medium. Repeat this washing step.

• Quenching of Extracellular Fluorescence (Optional but Recommended): Add trypan blue solution to quench the fluorescence of any remaining extracellular particles that were not washed away.

• Analysis:

  • Flow Cytometry: Detach adherent cells (if necessary) and analyze the cell population for fluorescence. The percentage of fluorescent cells represents the percentage of phagocytically active cells, and the mean fluorescence intensity (MFI) can indicate the number of particles phagocytosed per cell.

  • Fluorescence Microscopy: Visualize the cells under a fluorescence microscope to quantify the number of cells containing fluorescent particles and the number of particles per cell.

Protocol 2: Intracellular Bacterial Killing Assay

This protocol assesses the ability of phagocytes to kill bacteria that have been internalized, and how this is affected by Cefodizime.

Materials:

• Phagocytic cells

• Log-phase bacterial culture (e.g., S. aureus or E. coli)

• Cefodizime (sodium salt)

• Complete cell culture medium without antibiotics

• Gentamicin or other suitable antibiotic with poor cell permeability

• Sterile water for cell lysis

• Tryptic soy agar (B569324) (TSA) plates

• PBS

Procedure:

• Cell and Bacteria Preparation: Culture phagocytic cells in a multi-well plate. Prepare a log-phase culture of the desired bacteria and wash them in PBS.

• Cefodizime Treatment: Pre-treat the phagocytic cells with Cefodizime as described in Protocol 1.

• Infection: Infect the phagocytic cells with the bacteria at a specific MOI (e.g., 10:1) and centrifuge briefly to synchronize the infection.

• Phagocytosis: Incubate for 30-60 minutes to allow for bacterial internalization.

• Removal of Extracellular Bacteria: Wash the cells with PBS and then incubate with a medium containing a high concentration of a cell-impermeable antibiotic (e.g., gentamicin) for 30-60 minutes to kill any remaining extracellular bacteria.

• Baseline (T=0) Internalized Bacteria: After the antibiotic treatment, wash the cells again with PBS. Lyse one set of wells with sterile water to release the intracellular bacteria. Serially dilute the lysate and plate on TSA plates to determine the initial number of viable intracellular bacteria (CFU/mL).

• Intracellular Killing: For the remaining wells, add fresh culture medium (with or without Cefodizime, depending on the experimental design) and incubate for a further period (e.g., 1, 2, 4 hours).

• Final (T=x) Internalized Bacteria: At each time point, lyse the cells, serially dilute the lysate, and plate on TSA plates to determine the number of surviving intracellular bacteria.

• Calculation: The percentage of bacterial killing is calculated as: [1 - (CFU at T=x / CFU at T=0)] * 100.

Protocol 3: Cytokine Profiling

This protocol is for measuring the effect of Cefodizime on the production of cytokines by immune cells in response to an infectious stimulus.

Materials:

• Immune cells (e.g., peripheral blood mononuclear cells (PBMCs), macrophages)

• Bacterial stimulus (e.g., lipopolysaccharide (LPS) for TLR4 activation, or heat-killed bacteria)

• Cefodizime (sodium salt)

• Complete cell culture medium

• ELISA kits or multiplex bead array kits for specific cytokines (e.g., TNF-α, IL-6, IL-8, IL-1β)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed the immune cells into a 96-well plate at a predetermined density.

• Cefodizime and Stimulus Addition: Add Cefodizime at various concentrations to the wells. Shortly after, add the bacterial stimulus (e.g., LPS at 1 µg/mL). Include appropriate controls: cells alone, cells with stimulus only, and cells with Cefodizime only.

• Incubation: Incubate the plate for a suitable duration for cytokine production (e.g., 4-24 hours), depending on the specific cytokines being measured.

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the culture supernatants.

• Cytokine Quantification: Analyze the supernatants for the concentration of the desired cytokines using ELISA or a multiplex bead array system, following the manufacturer's instructions.

Visualizations

Signaling Pathway: Cefodizime's Immunomodulatory Effect via TLR4-NF-κB

Caption: Proposed signaling pathway for Cefodizime's immunomodulatory effects.

Experimental Workflow: In Vitro Infection and Analysis

Caption: General workflow for in vitro infection studies with Cefodizime.

References

• 1. m.youtube.com [m.youtube.com]
• 2. academic.oup.com [academic.oup.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. Effect of cefodizime on parameters of cell-mediated immunity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. scispace.com [scispace.com]
• 7. In-vitro effects of cefodizime on leucocyte functions and colony formation from granulocyte-monocyte progenitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cefodizime enhances phagocytosis and intracellular killing of Staphylococcus aureus but does not influence polymorphonuclear leukocytes response to fMLP stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cefodizime: effects of sub-inhibitory concentrations on adhesiveness and bacterial morphology of Staphylococcus aureus and Escherichia coli: comparison with cefotaxime and ceftriaxone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 13. researchgate.net [researchgate.net]
• 14. Electrophoretic mobility of cefodizime-treated Staphylococcus aureus and chemiluminescence of human polymorphonuclear leucocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vitro and ex vivo enhancement of nonspecific phagocytosis by cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pharmacokinetic and Pharmacodynamic (PK/PD) Modeling of Cefodizime (sodium)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefodizime (B1668858) is a third-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1] It exerts its bactericidal effect by inhibiting bacterial cell wall synthesis through binding to penicillin-binding proteins (PBPs).[2] Notably, Cefodizime also exhibits immunomodulatory properties, which may enhance its in vivo efficacy.[3] Understanding the pharmacokinetic (PK) and pharmacodynamic (PD) profile of Cefodizime is crucial for optimizing dosing regimens to maximize therapeutic success and minimize the development of resistance.

These application notes provide a comprehensive overview of the PK/PD properties of Cefodizime and detailed protocols for key experiments to facilitate PK/PD modeling.

Pharmacokinetic Properties of Cefodizime

Cefodizime is administered parenterally, either intravenously (IV) or intramuscularly (IM), with high bioavailability following IM injection.[4] It is primarily eliminated unchanged by the kidneys.[1][4] The pharmacokinetic parameters of Cefodizime can be influenced by renal function, requiring dose adjustments in patients with renal impairment.[1][2]

Table 1: Pharmacokinetic Parameters of Cefodizime in Healthy Adults

Parameter	Value	Route of Administration	Reference
Elimination Half-life (t½)	3.3 - 4 hours	IV	[1][5]
Volume of Distribution (Vd)	10.5 - 14.3 L	IV	[5][6]
Total Plasma Clearance (CL)	2.63 - 3.11 L/h	IV	[5][6]
Renal Clearance	1.37 - 1.91 L/h	IV	[5][6]
Protein Binding	81% - 88%	-	[1][7]
Bioavailability (IM)	~100%	IM	[4]
Time to Peak Concentration (Tmax) (IM)	1.2 hours	IM	[1]

Table 2: Pharmacokinetic Parameters of Cefodizime in Special Populations

Population	Parameter	Value	Route of Administration	Reference
Renal Failure Patients	Elimination Half-life (t½)	7.7 ± 1.5 hours	IV	[2]
Total Systemic Clearance	23.2 ± 5.6 ml/h/kg	IV	[2]
Liver Cirrhosis Patients	Elimination Half-life (t½)	5.4 hours	IV	[8]
Pediatric Patients (3-12 years)	Elimination Half-life (t½)	2.01 ± 0.25 hours	IV	[9]

Pharmacodynamic Properties of Cefodizime

The primary pharmacodynamic index for cephalosporins like Cefodizime is the percentage of the dosing interval during which the free drug concentration remains above the Minimum Inhibitory Concentration (%fT > MIC).[10]

Table 3: In Vitro Activity of Cefodizime against Key Pathogens (MIC50 / MIC90 in mg/L)

Organism	MIC50 (mg/L)	MIC90 (mg/L)	Reference
Escherichia coli	0.12	0.5	[11]
Klebsiella pneumoniae	0.25	64	[11]
Proteus mirabilis	0.016	0.03	[11]
Salmonella spp.	0.25	0.5	[11]
Shigella spp.	0.25	0.5	[11]
Haemophilus influenzae	≤0.008	≤0.008	[11]
Neisseria gonorrhoeae	≤0.008	≤0.008	[11]
Streptococcus pneumoniae	0.12	0.5	[11]
Streptococcus pyogenes	0.12	0.5	[11]
Staphylococcus aureus (Methicillin-susceptible)	8	8	[11]
Pseudomonas aeruginosa	32	>128	[11]

PK/PD Modeling Workflow

A typical workflow for developing a PK/PD model for Cefodizime involves several key stages, from initial data collection to model validation and simulation for dose optimization.

A typical workflow for PK/PD modeling of Cefodizime.

Experimental Protocols

Protocol 1: Determination of Cefodizime Concentration in Plasma/Serum by HPLC-UV

This protocol outlines a general method for quantifying Cefodizime in biological matrices. Specific parameters may require optimization.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[10]

2. Reagents:

• Acetonitrile (B52724) (HPLC grade).

• Methanol (B129727) (HPLC grade).

• Potassium phosphate (B84403) buffer.[10]

• Cefodizime reference standard.

• Internal standard (e.g., another cephalosporin).

3. Sample Preparation (Protein Precipitation):

• To 200 µL of plasma/serum, add 400 µL of cold acetonitrile or methanol to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

4. Chromatographic Conditions:

• Mobile Phase: A gradient elution with a mixture of potassium phosphate buffer and acetonitrile is typically used.[10]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 263 nm.[12]

• Injection Volume: 20 µL.

5. Calibration and Quantification:

• Prepare a series of calibration standards by spiking blank plasma/serum with known concentrations of Cefodizime.

• Process the standards and quality control samples alongside the unknown samples.

• Construct a calibration curve by plotting the peak area ratio of Cefodizime to the internal standard against the nominal concentration.

• Determine the concentration of Cefodizime in the unknown samples from the calibration curve.

Protocol 2: In Vitro Time-Kill Assay

This assay evaluates the bactericidal activity of Cefodizime over time.

1. Materials:

• Bacterial isolate of interest.

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Cefodizime stock solution.

• Sterile culture tubes or microtiter plates.

• Incubator (35-37°C).

• Spectrophotometer.

2. Procedure:

• Prepare a bacterial inoculum in the logarithmic growth phase, adjusted to a starting density of approximately 5 x 10^5 CFU/mL in CAMHB.

• Prepare serial dilutions of Cefodizime in CAMHB to achieve concentrations ranging from sub-MIC to supra-MIC levels (e.g., 0.25x, 0.5x, 1x, 2x, 4x, 8x MIC).

• Include a growth control tube (no antibiotic).

• Inoculate the Cefodizime-containing tubes and the growth control with the bacterial suspension.

• Incubate all tubes at 35-37°C with shaking.

• At predetermined time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw aliquots from each tube.

• Perform serial dilutions of the aliquots in sterile saline and plate onto appropriate agar (B569324) plates.

• Incubate the plates overnight and count the number of colonies (CFU/mL).

• Plot the log10 CFU/mL versus time for each Cefodizime concentration. Bactericidal activity is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.[13]

Protocol 3: Murine Thigh Infection Model

This in vivo model is commonly used to determine the PK/PD index that best correlates with the efficacy of an antibiotic.[11][14]

1. Animals:

• Specific pathogen-free mice (e.g., ICR or Swiss Webster), typically rendered neutropenic to isolate the effect of the antibiotic.[11]

2. Induction of Neutropenia (if required):

• Administer cyclophosphamide (B585) intraperitoneally at approximately 150 mg/kg four days before infection and 100 mg/kg one day before infection.[4]

3. Infection:

• Culture the bacterial strain of interest to the logarithmic growth phase.

• Dilute the bacterial suspension to the desired concentration (e.g., 10^6 - 10^7 CFU/mL).

• Inject 0.1 mL of the bacterial suspension into the thigh muscle of each mouse.[4]

4. Drug Administration and Sampling:

• At a predetermined time post-infection (e.g., 2 hours), administer Cefodizime subcutaneously or intravenously at various doses and dosing intervals.

• At the end of the treatment period (typically 24 hours), euthanize the mice.

• Aseptically remove the thighs and homogenize the tissue in sterile saline.

• Perform serial dilutions of the homogenate and plate on appropriate agar to determine the bacterial load (CFU/thigh).

• Collect blood samples at various time points to determine the pharmacokinetic profile of Cefodizime in the mice.

5. Data Analysis:

• Relate the change in bacterial load to the calculated PK/PD indices (e.g., %fT > MIC, AUC/MIC, Cmax/MIC) using a sigmoid Emax model to determine the index that best predicts efficacy.[4]

Cefodizime's Mechanism of Action and PK/PD Relationship

The bactericidal activity of Cefodizime is a result of its interaction with bacterial PBPs, leading to the disruption of cell wall synthesis and subsequent cell lysis. The efficacy of this time-dependent killing is best described by the %fT > MIC.

Mechanism of action of Cefodizime.

Population PK Modeling and Monte Carlo Simulation

Population PK modeling is a powerful tool to quantify the sources of variability in drug concentrations among individuals. For Cefodizime, factors such as renal function, age, and weight can be incorporated as covariates in the model.

Once a robust population PK model is developed, Monte Carlo simulations can be employed to:

• Simulate Cefodizime concentration-time profiles in a large virtual patient population.[15]

• Calculate the probability of target attainment (PTA) for various dosing regimens against a distribution of MICs for relevant pathogens.[16]

• Determine the cumulative fraction of response (CFR), which integrates the PTA across the MIC distribution.

• Identify optimal dosing regimens that are most likely to achieve the desired therapeutic effect.

Logical flow of Monte Carlo simulation for dose optimization.

Conclusion

The PK/PD modeling of Cefodizime, supported by robust experimental data, is essential for its rational use in clinical practice. The protocols and data presented in these application notes provide a framework for researchers to conduct their own studies, contributing to a deeper understanding of Cefodizime's therapeutic profile and the optimization of patient outcomes.

References

• 1. Pharmacokinetic profile of cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Variability of murine bacterial pneumonia models used to evaluate antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Pharmacokinetic/Pharmacodynamic Model-Based Optimized Combination Regimens against Multidrug-Resistant Pseudomonas aeruginosa in a Murine Thigh Infection Model by Using Humanized Dosing Schemes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Murine Thigh Microdialysis to Evaluate the Pharmacokinetic/Pharmacodynamic Integration of Cefquinome Against Actinobacillus pleuropneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Expert workshop summary: Advancing toward a standardized murine model to evaluate treatments for antimicrobial resistance lung infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Interpretive criteria for cefodizime in vitro susceptibility tests with Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | An Overview of the Protein Binding of Cephalosporins in Human Body Fluids: A Systematic Review [frontiersin.org]
• 8. page-meeting.org [page-meeting.org]
• 9. actascientific.com [actascientific.com]
• 10. benchchem.com [benchchem.com]
• 11. PK/PD models in antibacterial development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. openaccess.uoc.edu [openaccess.uoc.edu]
• 14. 2552. Comparative Pharmacodynamic Evaluation of Commonly Utilized, Oral, 1st - 3rd Generation Cephalosporins against S. aureus and E. coli in the Mouse Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. research.monash.edu [research.monash.edu]
• 16. [Investigation on optimal regimen of ceftazidime against infection caused by Pseudomonas aeruginosa using Monte Carlo simulation] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Protocol for Testing the Synergistic Effects of Cefodizime (Sodium) with Other Antibiotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefodizime (B1668858) is a third-generation cephalosporin (B10832234) antibiotic that exhibits a broad spectrum of activity against various bacterial pathogens.[1] Its mechanism of action involves the inhibition of penicillin-binding proteins (PBPs), which are crucial for the synthesis of the bacterial cell wall, leading to cell lysis and death.[2] In an era of increasing antimicrobial resistance, combination therapy has emerged as a critical strategy to enhance efficacy, broaden the spectrum of activity, and reduce the development of resistance. This document provides a detailed protocol for evaluating the synergistic effects of Cefodizime with other classes of antibiotics, such as aminoglycosides, fluoroquinolones, and glycopeptides.

The primary methods for assessing antibiotic synergy are the checkerboard assay, which determines the Fractional Inhibitory Concentration Index (FICI), and the time-kill curve analysis, which evaluates the rate of bacterial killing over time.

Principle of Synergy Testing

Antibiotic synergy occurs when the combined effect of two or more drugs is significantly greater than the sum of their individual effects. The interaction between two antibiotics can be classified as follows:

• Synergy: The combined inhibitory or bactericidal effect is significantly greater than the sum of their individual effects.

• Additivity or Indifference: The combined effect is equal to the sum of their individual effects.

• Antagonism: The combined effect is less than the effect of the more active drug alone.

Key Experiments and Methodologies

Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the FICI, a quantitative measure of the degree of synergy.

3.1.1. Experimental Protocol

Materials:

• Cefodizime (sodium) powder

• Second antibiotic powder (e.g., Gentamicin (B1671437), Ciprofloxacin, Vancomycin)

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum (adjusted to 0.5 McFarland standard)

• Spectrophotometer or microplate reader

• Sterile pipette tips and reservoirs

Procedure:

• Preparation of Antibiotic Stock Solutions: Prepare stock solutions of Cefodizime and the second antibiotic in a suitable solvent (e.g., sterile deionized water) at a concentration of 1024 µg/mL.

• Preparation of Bacterial Inoculum: Culture the test organism overnight on an appropriate agar (B569324) medium. Suspend a few colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Plate Setup:

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • In the first column, add 100 µL of the Cefodizime stock solution to the first well and perform serial two-fold dilutions down the column.

  • In the first row, add 100 µL of the second antibiotic's stock solution to the first well and perform serial two-fold dilutions across the row.

  • This creates a gradient of Cefodizime concentrations along the y-axis and a gradient of the second antibiotic's concentrations along the x-axis.

  • The remaining wells will be filled with combinations of both antibiotics by transferring volumes from the corresponding stock dilutions.

  • Include a row and a column with each antibiotic alone to determine their Minimum Inhibitory Concentrations (MICs). Also, include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Inoculation: Inoculate each well (except the sterility control) with 100 µL of the prepared bacterial suspension.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: Determine the MIC of each antibiotic alone and in combination by visual inspection for turbidity or by measuring the optical density at 600 nm. The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

• FICI Calculation: Calculate the FICI using the following formula:

  • FIC of Cefodizime = (MIC of Cefodizime in combination) / (MIC of Cefodizime alone)

  • FIC of Second Antibiotic = (MIC of Second Antibiotic in combination) / (MIC of Second Antibiotic alone)

  • FICI = FIC of Cefodizime + FIC of Second Antibiotic

• Interpretation of FICI:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

3.1.2. Data Presentation

Summarize the quantitative data from the checkerboard assay in a structured table.

Bacterial Strain	Antibiotic Combination	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FIC	FICI	Interpretation
E. coli ATCC 25922	Cefodizime	0.25	0.0625	0.25
Gentamicin	1	0.25	0.25	0.5	Synergy
S. aureus ATCC 29213	Cefodizime	1	0.5	0.5
Vancomycin	1	0.25	0.25	0.75	Additive
P. aeruginosa PAO1	Cefodizime	8	4	0.5
Ciprofloxacin	0.5	0.0625	0.125	0.625	Additive

Time-Kill Curve Analysis

Time-kill curve analysis provides a dynamic picture of the bactericidal activity of antibiotic combinations over time.

3.2.1. Experimental Protocol

Materials:

• Cefodizime (sodium) powder

• Second antibiotic powder

• CAMHB

• Bacterial inoculum (adjusted to mid-logarithmic phase)

• Sterile culture tubes or flasks

• Shaking incubator

• Apparatus for colony counting (e.g., automated colony counter or manual plating supplies)

Procedure:

• Preparation of Bacterial Inoculum: Grow the test organism in CAMHB to the mid-logarithmic phase (approximately 10⁶ - 10⁷ CFU/mL).

• Experimental Setup: Prepare tubes or flasks containing CAMHB with the following:

  • No antibiotic (growth control)

  • Cefodizime alone (at a clinically relevant concentration, e.g., 1x MIC)

  • Second antibiotic alone (at a clinically relevant concentration, e.g., 1x MIC)

  • Combination of Cefodizime and the second antibiotic (at the same concentrations as above)

• Inoculation: Inoculate each tube/flask with the prepared bacterial suspension to a final density of approximately 5 x 10⁵ CFU/mL.

• Incubation and Sampling: Incubate all tubes/flasks at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Count: Perform serial dilutions of each aliquot in sterile saline and plate onto appropriate agar plates. Incubate the plates overnight and count the number of colonies (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL against time for each condition.

• Interpretation of Time-Kill Curves:

  • Synergy: A ≥ 2-log₁₀ decrease in CFU/mL between the combination and its most active single agent at 24 hours.

  • Indifference: A < 2-log₁₀ change in CFU/mL between the combination and the most active single agent.

  • Antagonism: A ≥ 2-log₁₀ increase in CFU/mL between the combination and the least active single agent.

3.2.2. Data Presentation

Present the time-kill curve data in a table summarizing the log₁₀ CFU/mL at each time point.

Time (hours)	Growth Control (log₁₀ CFU/mL)	Cefodizime Alone (log₁₀ CFU/mL)	Gentamicin Alone (log₁₀ CFU/mL)	Cefodizime + Gentamicin (log₁₀ CFU/mL)
0	5.7	5.7	5.7	5.7
2	6.5	5.5	5.2	4.1
4	7.8	5.2	4.8	3.0
6	8.9	4.9	4.5	<2.0
8	9.2	4.7	4.3	<2.0
24	9.5	4.5	4.1	<2.0

Visualizations

Caption: Experimental workflow for assessing antibiotic synergy.

Caption: Putative synergistic mechanism of Cefodizime and Aminoglycosides.

Discussion

The combination of Cefodizime with other antibiotics, particularly those with different mechanisms of action, holds promise for combating multidrug-resistant bacteria. For instance, the synergistic effect of Cefodizime with aminoglycosides like gentamicin has been reported.[3] Aminoglycosides inhibit protein synthesis by binding to the bacterial ribosome, a mechanism complementary to the cell wall synthesis inhibition by Cefodizime. This dual assault on essential bacterial processes can lead to enhanced bactericidal activity.

Similarly, combining Cefodizime with fluoroquinolones, which target DNA synthesis, or glycopeptides, which also inhibit cell wall synthesis but at a different step, could result in synergistic or additive effects. The protocols outlined in this document provide a robust framework for systematically evaluating these potential synergies. The choice of the second antibiotic should be guided by the target pathogen and its known resistance profile.

It is crucial to perform these assays with appropriate controls and to interpret the results according to established guidelines to ensure the reliability of the findings. The data generated from these studies can provide a strong rationale for further in vivo testing and potential clinical applications of Cefodizime-based combination therapies.

References

• 1. In vitro antimicrobial activity evaluation of cefodizime (HR221), a new semisynthetic cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ceftazidime in combination with glycopeptide antibiotic is an effective first-line therapy for patients undergoing high-dose therapy with autologous peripheral blood stem cell support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Synergistic action of cefodizime and other antimicrobial agents on clinically isolated microorganisms. III. Synergistic action with gentamicin] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cefodizime (Sodium) Administration in Murine Pneumonia Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of Cefodizime (B1668858) (sodium), a third-generation cephalosporin (B10832234) antibiotic, in murine models of bacterial pneumonia. The protocols are based on established experimental findings and are intended to guide researchers in designing and conducting in vivo studies to evaluate the efficacy and immunomodulatory properties of this compound.

Cefodizime has demonstrated significant therapeutic activity in preclinical models of pneumonia caused by key pathogens such as Streptococcus pneumoniae and Klebsiella pneumoniae.[1][2] Beyond its direct bactericidal effects, Cefodizime exhibits notable immunomodulatory properties that may contribute to its clinical efficacy in treating lower respiratory tract infections by mitigating excessive inflammatory responses.[2][3]

Mechanism of Action

Cefodizime is a bactericidal antibiotic that functions by inhibiting the synthesis of the bacterial cell wall.[4][5] It targets and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the cross-linking of peptidoglycan, a critical component of the bacterial cell wall.[4] This disruption leads to cell lysis and death of the bacteria.[4] Cefodizime is effective against a broad spectrum of gram-positive and gram-negative bacteria and shows stability against many beta-lactamase enzymes.[4][5]

Data Presentation

Table 1: Effects of Cefodizime on Inflammatory Markers in a Murine Model of Streptococcus pneumoniae-Induced Pulmonary Inflammation

Parameter	Control	Infected (S. pneumoniae)	Infected + Cefodizime
Bronchoalveolar Lavage (BAL) Fluid
Protein (μg/ml)	216 ± 39	338 ± 14	162 ± 34
TNF-α	Not Detected	Detected	Abrogated
IL-6	Not Detected	Detected	Abrogated
Lung Homogenate
Myeloperoxidase (MPO) (U/ml)	~20	117	23
IL-6	Not Detected	Detected	Prevented
TNF-α	Not Detected	Detected	Partly Inhibited
IL-1α	Not Detected	Detected	Not Interfered

Data sourced from a study using heat-killed S. pneumoniae to focus on the immunomodulatory effects of Cefodizime.[3]

Table 2: Effects of Cefodizime on Inflammatory Markers in a Murine Model of Klebsiella pneumoniae-Induced Pulmonary Inflammation

Parameter	Uninfected	Infected (K. pneumoniae)	Infected + Cefodizime
Bronchoalveolar Lavage (BAL) Fluid
TNF-α	Not Detected	Early Increase	Upregulated Early Secretion
Alveolar Macrophages (Number)	Baseline	Increased	Further Increased
Alveolar Macrophages (Phagocytic Efficacy)	Baseline	Increased	Further Increased
Polymorphonuclear Neutrophils (PMNs)	Baseline	Late Recruitment	Reduced Late Recruitment
IL-1α	Not Detected	Late Increase	Reduced Late Levels
IL-6	Not Detected	Late Increase	Reduced Late Levels

Data sourced from a study using heat-killed K. pneumoniae to investigate the immunomodulatory effects of Cefodizime.[6][7]

Experimental Protocols

Protocol 1: Streptococcus pneumoniae Induced Pneumonia Model

This protocol is designed to evaluate the immunomodulatory effects of Cefodizime in a murine model of pulmonary inflammation induced by heat-killed S. pneumoniae.

Materials:

• Cefodizime (sodium salt)

• Female CD1 Swiss mice (20-22 g)

• Heat-killed, FITC-labeled Streptococcus pneumoniae (encapsulated clinical strain)

• Phosphate-buffered saline (PBS)

• Saline (0.9% NaCl)

• Anesthetic agent (e.g., isoflurane)

Procedure:

• Animal Acclimatization: Acclimate mice for at least one week under standard laboratory conditions with a 14/10-hour light/dark cycle and free access to food and water.[3]

• Cefodizime Administration: Dissolve Cefodizime in saline. Administer Cefodizime subcutaneously at a dose of 30 mg/kg of body weight every 12 hours.[3] Begin treatment 96 hours prior to the first bacterial challenge and continue until the final inoculation.[3] A control group should receive saline injections.[3]

• Bacterial Inoculation: Prepare a suspension of heat-killed, FITC-labeled S. pneumoniae in PBS at a concentration of 2x10⁸ CFU/ml.[3] Lightly anesthetize the mice and inoculate them intranasally with 50 µl of the bacterial suspension (10⁷ bacteria) every 12 hours for a total of five doses.[3] To ensure the inoculum reaches the alveoli, hold the mice in a vertical position for at least 2 minutes post-inoculation.[3] A control group should receive intranasal PBS.[3]

• Sample Collection: Four hours after the last inoculation and Cefodizime administration, euthanize the mice by cervical dislocation.[3]

• Bronchoalveolar Lavage (BAL): Perform BAL to collect airway inflammatory cells and fluid for cytokine and protein analysis.

• Lung Homogenate Preparation: Perfuse the lungs and prepare lung homogenates for myeloperoxidase (MPO) and cytokine analysis.

• Analysis: Analyze BAL fluid for total and differential cell counts, protein concentration, and levels of TNF-α and IL-6.[3] Analyze lung homogenates for MPO activity and levels of IL-1α, IL-6, and TNF-α.[3]

Protocol 2: Klebsiella pneumoniae Induced Pneumonia Model

This protocol is designed to assess the therapeutic efficacy of Cefodizime in a murine model of acute pneumonia induced by live K. pneumoniae.

Materials:

• Cefodizime (sodium salt)

• Mice (specific strain to be determined by research goals, e.g., BALB/c or C57BL/6)

• Klebsiella pneumoniae (e.g., DT-S strain)

• Saline (0.9% NaCl)

• Anesthetic agent (e.g., isoflurane)

Procedure:

• Animal Acclimatization: Acclimate mice as described in Protocol 1.

• Bacterial Culture: Culture K. pneumoniae to mid-log phase and prepare an inoculum of the desired concentration in saline.

• Infection: Anesthetize mice and infect them via intranasal or intratracheal instillation of the bacterial suspension. The inoculum volume and concentration should be optimized to induce a consistent pneumonia model.

• Cefodizime Treatment: Initiate Cefodizime treatment at a specified time point post-infection (e.g., 2 or 4 hours). Administer Cefodizime subcutaneously or intravenously at a predetermined dose and frequency. A study comparing Cefodizime to other cephalosporins in a K. pneumoniae pneumonia model highlighted its superior therapeutic activity.[1]

• Monitoring: Monitor the mice for clinical signs of illness and survival over a defined period (e.g., 7-14 days).

• Bacterial Load Determination: At selected time points, euthanize subsets of mice and harvest lungs and spleens to determine bacterial burden (CFU counts).

• Histopathology: Collect lung tissue for histopathological analysis to assess the extent of inflammation and tissue damage.

• Pharmacokinetic Analysis: In separate groups of infected mice, blood and lung homogenates can be collected at various time points after Cefodizime administration to determine drug concentrations.[1]

Visualizations

Experimental workflow for S. pneumoniae model.

Cefodizime's immunomodulatory effects.

Comparative efficacy of Cefodizime.

References

• 1. Cefodizime, an aminothiazolyl cephalosporin. III. Therapeutic activity against experimentally induced pneumonia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reduction by cefodizime of the pulmonary inflammatory response induced by heat-killed Streptococcus pneumoniae in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. What is Cefodizime Sodium used for? [synapse.patsnap.com]
• 5. Cefodizime - Wikipedia [en.wikipedia.org]
• 6. Influence of Cefodizime on Pulmonary Inflammatory Response to Heat-Killed Klebsiella pneumoniae in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of cefodizime on pulmonary inflammatory response to heat-killed Klebsiella pneumoniae in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assessment of Cefodizime's Immunomodulatory Effects

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for assessing the immunomodulatory properties of Cefodizime (B1668858), a third-generation cephalosporin, using various in vitro techniques. Cefodizime has been shown to possess immune-stimulating properties beyond its antimicrobial activity, making it a subject of interest in immunopharmacology. The following sections detail the experimental procedures to evaluate its effects on key immune cell functions.

Data Presentation: Summary of Cefodizime's In Vitro Immunomodulatory Effects

The following table summarizes the quantitative data from various in vitro studies on Cefodizime's effects on immune cells. This allows for a clear comparison of its multifaceted immunomodulatory actions.

Immune Parameter	Cell Type	Assay	Cefodizime Concentration	Observed Effect	Reference
Lymphocyte Proliferation	Human Peripheral Blood Lymphocytes	Lymphocyte Transformation Test	>100 mg/L	Stimulation of mitogen-induced proliferation	[1]
Murine Splenic Lymphocytes	[3H]thymidine incorporation	0.15 to 50 µM	Increased [3H]thymidine incorporation	[2]
Phagocytosis	Human Neutrophils	Phagocytosis Assay	1-250 µg/mL	Significantly increased phagocytic activity	[3]
Human Neutrophils and Monocytes	Phagocytosis Assay (nonopsonized zymosan)	from 25 µg/mL	Modulated phagocytosis frequency and index	[4]
Cytokine Production	Human Peripheral Mononuclear Cells (LPS-stimulated)	ELISA	50-200 µg/mL	Decreased TNF-α and IL-6 release	[5]
Human Peripheral Mononuclear Cells (LPS-stimulated)	ELISA	200 µg/mL	51.5% enhancement of IL-8 release	[5]
Human Bronchial Epithelial Cells	ELISA	1-100 mg/L	Dose-dependent increase in GM-CSF release
Bactericidal Activity	Human Neutrophils	Bactericidal Assay (S. aureus)	1 mg/L	~400% increase in bactericidal activity	[6][7]
Oxidative Burst	Human Neutrophils	Chemiluminescence	Not specified	Enhanced chemiluminescent reaction	[8]
Natural Killer (NK) Cell Activity	Human Leukocytes	NK Cell Cytotoxicity Assay	1-250 µg/mL	No significant effect	[3]
Chemotaxis	Human Neutrophils	Chemotaxis Assay	1-250 µg/mL	Not influenced	[3]

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are intended as a guide and may require optimization based on specific laboratory conditions and reagents.

Lymphocyte Proliferation Assay (MTT Method)

This assay assesses the effect of Cefodizime on the proliferation of lymphocytes in response to a mitogen.

a. Workflow Diagram

Caption: Workflow for the Lymphocyte Proliferation Assay using the MTT method.

b. Detailed Protocol

• Cell Preparation:

  • Isolate Peripheral Blood Mononuclear Cells (PBMCs) from heparinized whole blood using a Ficoll-Paque density gradient centrifugation.

  • Wash the isolated PBMCs twice with sterile Phosphate Buffered Saline (PBS).

  • Resuspend the cells in complete RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Determine cell viability and concentration using a hemocytometer and trypan blue exclusion. Adjust the cell suspension to a final concentration of 1 x 10^6 cells/mL.

• Assay Procedure:

  • Add 100 µL of the PBMC suspension to each well of a 96-well flat-bottom microtiter plate.

  • Prepare solutions of Cefodizime at various concentrations (e.g., 1, 10, 50, 100, 200 µg/mL) in complete RPMI-1640 medium.

  • Add 50 µL of the Cefodizime solutions to the respective wells. Add 50 µL of medium alone to the control wells.

  • Add 50 µL of a mitogen solution (e.g., Phytohemagglutinin (PHA) at 5 µg/mL or Concanavalin A (Con A) at 2.5 µg/mL) to the stimulated wells. Add 50 µL of medium to the unstimulated control wells.

  • Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Assay and Data Analysis:

  • After the incubation period, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the stimulation index (SI) as the ratio of the absorbance of stimulated cells to unstimulated cells for each Cefodizime concentration.

Phagocytosis Assay (Fluorescent Bead-Based)

This assay quantifies the phagocytic capacity of neutrophils or monocytes by measuring the uptake of fluorescently labeled beads.

a. Workflow Diagram

References

• 1. Analysis of neutrophil bactericidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioscience.co.uk [bioscience.co.uk]
• 3. Immunomodulating effects of cefodizime on Klebsiella pneumoniae-stimulated neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TNF-α, IL-6 and IL-8 ELISA [bio-protocol.org]
• 5. In Vitro Assay for Assessing Nanoparticle Effects on Monocyte/Macrophage Phagocytic Function - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Luminol-amplified chemiluminescence detects mainly superoxide anion produced by human neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cefodizime, an aminothiazolyl cephalosporin. IV. Influence on the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]

Cefodizime (Sodium) Susceptibility Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Cefodizime (B1668858) is a third-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against many Gram-positive and Gram-negative bacteria.[1] It functions by inhibiting bacterial cell wall synthesis through binding to penicillin-binding proteins (PBPs), leading to bacterial cell lysis and death.[2][3] Unique among cephalosporins, Cefodizime has also been shown to possess immunomodulatory properties, potentially enhancing the host's immune response to infection.[4][5][6][7] These application notes provide detailed protocols for in vitro susceptibility testing of Cefodizime (sodium salt) using standardized methods.

Mechanism of Action

Cefodizime's primary antibacterial effect is the inhibition of peptidoglycan synthesis in the bacterial cell wall. Like other β-lactam antibiotics, it mimics the D-Ala-D-Ala substrate of the transpeptidase enzyme, a key PBP. This acylation of the PBP active site inactivates the enzyme, halting the cross-linking of peptidoglycan strands, which is crucial for maintaining the structural integrity of the bacterial cell wall, ultimately leading to cell death.

In addition to its direct bactericidal activity, Cefodizime has demonstrated immunomodulatory effects. Studies have shown that it can enhance phagocyte and lymphocyte functions.[7] One identified mechanism involves the upregulation of Toll-like receptor 4 (TLR4) expression in neutrophils. This can lead to the activation of the NF-κB signaling pathway, resulting in increased production of pro-inflammatory cytokines such as TNF-α and IL-1β, which can help in clearing the infection.[4]

Chemical Properties of Cefodizime (Sodium)

Property	Value
Chemical Formula	C₂₀H₁₉N₆NaO₇S₄
Molecular Weight	606.64 g/mol
Appearance	White to pale yellow crystalline powder
Solubility	Soluble in water
Storage	Store at 2-8°C, protected from light

In Vitro Susceptibility Data

The following tables summarize the in vitro activity of Cefodizime against a range of clinically relevant bacteria, as reported in various studies. It is important to note that official, current interpretive criteria (breakpoints) for Cefodizime are not available in the latest Clinical and Laboratory Standards Institute (CLSI) or European Committee on Antimicrobial Susceptibility Testing (EUCAST) guidelines. The data presented here are for informational purposes and are derived from published research.

Gram-Negative Bacteria

Organism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Escherichia coli	0.12	0.5
Klebsiella pneumoniae	0.25	0.5 - 64
Proteus mirabilis	0.016	0.02 - 0.03
Salmonella spp.	0.25	0.5
Shigella spp.	0.25	0.5
Haemophilus influenzae	≤0.008	≤0.025
Neisseria gonorrhoeae	≤0.008	≤0.008
Enterobacter cloacae	1	64
Citrobacter freundii	1	128
Serratia marcescens	2	8
Pseudomonas aeruginosa	32	>128
Acinetobacter baumannii	32	>128

Data compiled from published studies.[2][3][8]

Gram-Positive Bacteria

Organism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Staphylococcus aureus (Methicillin-Susceptible)	8	8
Streptococcus pneumoniae	0.12	0.5
Streptococcus pyogenes	0.12	0.05 - 0.5
Enterococcus spp.	Resistant	Resistant

Data compiled from published studies.[3][8]

Proposed Historical Breakpoints for Neisseria gonorrhoeae (NCCLS, 1993)

Method	Susceptible
MIC (µg/mL)	≤ 0.05
Disk Diffusion (zone diameter, mm)	≥ 31

These are not current CLSI breakpoints and should be used for reference only.[9]

Experimental Protocols

The following are detailed protocols for performing broth microdilution and disk diffusion susceptibility testing for Cefodizime. As official CLSI/EUCAST breakpoints are not available, these protocols should be used in conjunction with appropriate quality control measures and the results interpreted based on MIC distributions and pharmacokinetic/pharmacodynamic data.

Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of Cefodizime.

1. Materials:

• Cefodizime (sodium) analytical standard

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile saline or broth for inoculum preparation

• Incubator (35 ± 2°C)

• Micropipettes and sterile tips

2. Protocol:

• Preparation of Cefodizime Stock Solution: Prepare a stock solution of Cefodizime in a suitable solvent (e.g., sterile water) at a concentration of 1280 µg/mL.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the Cefodizime stock solution to the first well of each row to be tested, creating a 1:2 dilution (640 µg/mL).

  • Perform serial two-fold dilutions by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well containing Cefodizime to maintain a consistent volume. This will create a range of concentrations (e.g., 64 µg/mL to 0.06 µg/mL).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells (a common dilution is 1:100).

• Inoculation: Inoculate each well (except for a sterility control well) with 10 µL of the prepared bacterial inoculum. Include a growth control well (containing only broth and inoculum).

• Incubation: Cover the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of Cefodizime that completely inhibits visible bacterial growth.

3. Quality Control:

• Perform quality control using standard ATCC strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213, P. aeruginosa ATCC 27853).

• Since official QC ranges for Cefodizime are not established by CLSI or EUCAST, laboratories should establish their own internal QC ranges based on repeated testing.

Disk Diffusion Method (Kirby-Bauer)

This method assesses the susceptibility of bacteria to Cefodizime by measuring the diameter of the zone of growth inhibition around a Cefodizime-impregnated disk.

1. Materials:

• Cefodizime disks (e.g., 30 µg)

• Mueller-Hinton Agar (MHA) plates (4 mm depth)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile cotton swabs

• Incubator (35 ± 2°C)

• Ruler or caliper for measuring zone diameters

2. Protocol:

• Inoculum Preparation: Prepare the bacterial inoculum as described in the broth microdilution protocol (step 3).

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the standardized bacterial suspension.

  • Remove excess fluid by pressing the swab against the inside of the tube.

  • Streak the entire surface of the MHA plate evenly in three directions, rotating the plate approximately 60 degrees between each streaking.

  • Allow the plate to dry for 3-5 minutes.

• Application of Disks:

  • Aseptically apply the Cefodizime disk to the surface of the inoculated agar.

  • Gently press the disk to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading Results: Measure the diameter of the zone of complete growth inhibition in millimeters.

3. Quality Control:

• Perform quality control using standard ATCC strains as in the broth microdilution method.

• Laboratories should establish their own acceptable zone diameter ranges for QC strains.

Visualizations

Figure 1. Simplified diagram of Cefodizime's bactericidal mechanism of action.

Figure 2. Proposed immunomodulatory pathway of Cefodizime in neutrophils.

Figure 3. Workflow for broth microdilution susceptibility testing.

Figure 4. Workflow for disk diffusion susceptibility testing.

References

• 1. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Antimicrobial activity of cefodizime against fresh clinical isolates] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The in-vitro activity of cefodizime: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cefodizime, an aminothiazolyl cephalosporin. IV. Influence on the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of cefodizime and cefotaxime on cellular and humoral immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Immunological evaluation of cefodizime: a unique molecule among cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro antimicrobial activity of cefodizime, a third generation cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Interpretive criteria for cefodizime in vitro susceptibility tests with Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Using Cefodizime (sodium) to Study Bacterial Biofilm Formation and Disruption

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefodizime (B1668858) is a third-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against a variety of Gram-positive and Gram-negative bacteria.[1][2][3] Its primary mechanism of action involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), leading to bacterial cell lysis.[2] While extensively studied for its efficacy against planktonic bacteria, there is growing interest in its potential to combat bacterial biofilms, which are notoriously resistant to conventional antibiotic therapies. These structured communities of bacteria are encased in a self-produced matrix of extracellular polymeric substances (EPS), which acts as a protective barrier. This document provides detailed application notes and experimental protocols for utilizing Cefodizime (sodium) in the study of bacterial biofilm formation and disruption.

Mechanism of Action in Biofilms

The efficacy of Cefodizime against bacterial biofilms is multifaceted. Beyond its direct bactericidal effect on individual cells, it may also interfere with the initial stages of biofilm formation at sub-inhibitory concentrations. For instance, some cephalosporins have been shown to reduce biofilm volume and inhibit bacterial motility, which is crucial for the initial attachment and maturation of biofilms.[4]

Data Presentation: Efficacy of Cefodizime

The following tables summarize the in vitro activity of Cefodizime against planktonic bacteria and provide illustrative data on its potential anti-biofilm effects. Note that specific quantitative data on Cefodizime's anti-biofilm activity is limited, and the biofilm data presented is representative of the effects observed with similar third-generation cephalosporins.

Table 1: Minimum Inhibitory Concentrations (MICs) of Cefodizime against Planktonic Bacteria

Bacterial Species	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)
Escherichia coli	0.25	0.5
Klebsiella pneumoniae	0.25	64
Proteus mirabilis	0.016	0.03
Staphylococcus aureus (methicillin-susceptible)	8	8
Pseudomonas aeruginosa	32	>128

Data compiled from multiple sources.[3][5]

Table 2: Illustrative Example of Cefodizime's Effect on Pseudomonas aeruginosa Biofilm

Cefodizime Concentration	Biofilm Biomass Reduction (%)	Biofilm Viability Reduction (%)
1/4 x MIC	25%	15%
1/2 x MIC	40%	30%
MIC	65%	50%
2 x MIC	80%	70%
MBEC *	>90%	>99.9%

*Minimum Biofilm Eradication Concentration (MBEC) is typically much higher than the MIC.[6][7][8] This table is a hypothetical representation based on the known behavior of cephalosporins against biofilms.

Experimental Protocols

Detailed methodologies are provided below for key experiments to assess the impact of Cefodizime on bacterial biofilms.

Protocol 1: Biofilm Formation Inhibition Assay using Crystal Violet

This protocol quantifies the ability of Cefodizime to inhibit the initial formation of bacterial biofilms.

Materials:

• Cefodizime (sodium) stock solution

• Bacterial culture (e.g., Pseudomonas aeruginosa, Staphylococcus aureus)

• Appropriate growth medium (e.g., Tryptic Soy Broth (TSB) with 1% glucose)

• Sterile 96-well flat-bottom microtiter plates

• 0.1% (w/v) crystal violet solution

• 30% (v/v) acetic acid

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Prepare serial dilutions of Cefodizime in the growth medium in the wells of a 96-well plate.

• Adjust the bacterial culture to an optical density at 600 nm (OD₆₀₀) of 0.1.

• Add 100 µL of the diluted bacterial suspension to each well. Include control wells with bacteria and medium only (positive control) and medium only (negative control).

• Incubate the plate at 37°C for 24-48 hours without shaking.

• Gently aspirate the medium and planktonic cells from each well.

• Wash the wells twice with 200 µL of PBS, being careful not to disturb the biofilm.

• Add 150 µL of 0.1% crystal violet to each well and incubate at room temperature for 15 minutes.

• Remove the crystal violet solution and wash the wells three times with 200 µL of PBS.

• Air dry the plate completely.

• Add 200 µL of 30% acetic acid to each well to solubilize the bound crystal violet.

• Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Biofilm Disruption Assay (MBEC Determination)

This protocol determines the minimum concentration of Cefodizime required to eradicate a pre-formed biofilm.

Materials:

• Calgary Biofilm Device (or similar peg-lid 96-well plate system)

• Established bacterial biofilms on the pegs

• Cefodizime (sodium) serial dilutions in appropriate medium

• Recovery medium (e.g., Mueller-Hinton Broth II)

• Sonicator bath

• Microplate reader

Procedure:

• Grow biofilms on the pegs of the Calgary Biofilm Device by incubating in a bacterial culture for 24-48 hours.

• Gently rinse the peg lid in PBS to remove planktonic bacteria.

• Place the peg lid into a 96-well plate containing serial dilutions of Cefodizime.

• Incubate for 24 hours at 37°C.

• Remove the peg lid and rinse again in PBS.

• Place the peg lid into a new 96-well plate containing recovery medium.

• Sonicate the plate for 5-10 minutes to dislodge the remaining viable bacteria from the pegs into the recovery medium.

• Remove the peg lid and incubate the recovery plate for 18-24 hours at 37°C.

• The MBEC is the lowest concentration of Cefodizime that prevents bacterial growth in the recovery well (no turbidity).

Protocol 3: Visualization of Biofilm Structure and Viability by Confocal Laser Scanning Microscopy (CLSM)

This protocol allows for the qualitative and quantitative assessment of biofilm architecture and cell viability after treatment with Cefodizime.

Materials:

• Biofilms grown on glass-bottom dishes or chamber slides

• Cefodizime (sodium)

• LIVE/DEAD™ BacLight™ Bacterial Viability Kit (containing SYTO® 9 and propidium (B1200493) iodide)

• Confocal microscope

Procedure:

• Grow biofilms in the presence or absence of Cefodizime on a suitable imaging surface.

• Gently rinse the biofilms with PBS to remove planktonic cells.

• Prepare the LIVE/DEAD staining solution according to the manufacturer's instructions.

• Add the staining solution to the biofilms and incubate in the dark for 15-30 minutes.

• Gently rinse to remove excess stain.

• Visualize the biofilms using a confocal microscope. Live cells will fluoresce green (SYTO® 9), and dead cells will fluoresce red (propidium iodide).

• Acquire z-stack images to reconstruct the 3D architecture of the biofilm. Image analysis software can be used to quantify parameters such as biofilm thickness, biomass, and the ratio of live to dead cells.

Visualizations of Workflows and Pathways

Caption: Experimental workflows for biofilm inhibition and disruption assays.

Caption: Simplified quorum sensing signaling in bacterial biofilm formation.

References

• 1. In vitro activity of cefodizime (HR-221) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro antimicrobial activity evaluation of cefodizime (HR221), a new semisynthetic cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro antimicrobial activity of cefodizime, a third generation cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sub-minimum inhibitory concentrations of ceftazidime inhibit Pseudomonas aeruginosa biofilm formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The in-vitro activity of cefodizime: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biofilm Antimicrobial Susceptibility Increases With Antimicrobial Exposure Time - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ors.org [ors.org]
• 8. applications.emro.who.int [applications.emro.who.int]

Application Notes and Protocols for Cefodizime (sodium) Solutions in Research

These comprehensive guidelines are designed for researchers, scientists, and drug development professionals, providing detailed instructions on the preparation, storage, and application of Cefodizime (B1668858) (sodium) solutions for various research purposes.

Physicochemical Properties and Solubility

Cefodizime sodium is a third-generation cephalosporin (B10832234) antibiotic.[1] For research applications, understanding its solubility and stability is critical for preparing accurate and effective solutions. Cefodizime sodium is available as a powder for reconstitution.[1]

Table 1: Solubility of Cefodizime (sodium)

Solvent	Solubility	Concentration (mM)	Notes
Water	270 mg/mL[2]	~430 mM	Solutions should be prepared fresh.
DMSO (Dimethyl Sulfoxide)	100 mg/mL[3][4][5]	~159 mM[3][5]	Use fresh, moisture-free DMSO.[4]
Ethanol	Insoluble[5]	-	Can be used in some preparation processes with other solvents.[6][7]
Co-solvent Mixture 1 (for in vivo use)	≥ 4 mg/mL[3]	~6.36 mM[3]	10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline.[3]
Co-solvent Mixture 2 (for in vivo use)	≥ 2.08 mg/mL[8]	~3.31 mM[8]	10% DMSO, 90% (20% SBE-β-CD in Saline).[8]

Stability and Storage of Cefodizime (sodium) Solutions

Proper storage is crucial to maintain the integrity of Cefodizime (sodium) solutions for reproducible experimental results.

Table 2: Storage and Stability of Cefodizime (sodium) Solutions

Solution Type	Storage Temperature	Duration	Notes
Powder	-20°C	3 years[3]	Store in a dry place.
Stock Solution in DMSO	-80°C	6 months[8]	Aliquot to avoid repeated freeze-thaw cycles.[8]
Stock Solution in DMSO	-20°C	1 month[8]	Sealed storage, away from moisture.[8]
Aqueous Solutions (e.g., in saline, dextrose)	Room Temperature (20-24°C)	At least 24 hours[9]	Stability may vary with the specific infusion fluid.
Aqueous Solutions (e.g., in saline, dextrose)	4°C	At least 6 days[9]	Refrigeration extends stability.
In vivo Working Solutions	Prepared Fresh	Use on the same day[8]	Recommended to ensure potency and avoid degradation.

Mechanism of Action

Cefodizime exerts its antibacterial effect by inhibiting bacterial cell wall synthesis. It binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the cross-linking of peptidoglycan in the bacterial cell wall.[1] This disruption leads to cell lysis and bacterial death.[1]

Cefodizime's antibacterial mechanism of action.

In addition to its antibacterial properties, Cefodizime has demonstrated immunomodulatory effects.[8][10] Research suggests that it can regulate the expression of cytokines through the Toll-like receptor 4 (TLR4) signaling pathway.[2]

Cefodizime's immunomodulatory signaling pathway.

Experimental Protocols

Preparation of Stock Solutions

A concentrated stock solution is essential for preparing working solutions for various assays.

Protocol 1: High-Concentration Aqueous Stock Solution

• Weigh the desired amount of Cefodizime (sodium) powder in a sterile container.

• Add sterile, nuclease-free water to dissolve the powder. Cefodizime (sodium) is soluble in water up to 270 mg/mL.[2]

• Gently vortex or swirl to ensure complete dissolution.

• Sterilize the solution by passing it through a 0.22 µm filter.

• Aliquot the stock solution into sterile, single-use vials.

• Store aliquots at -20°C for up to 1 month or -80°C for up to 6 months.[8]

Protocol 2: DMSO Stock Solution

• Weigh the desired amount of Cefodizime (sodium) powder in a sterile container.

• Add high-purity, anhydrous DMSO to dissolve the powder. Cefodizime (sodium) is soluble in DMSO up to 100 mg/mL.[3][4][5]

• Gently vortex or sonicate to aid dissolution.

• Aliquot the stock solution into sterile, single-use vials.

• Store aliquots at -20°C for up to 1 month or -80°C for up to 6 months.[8]

Workflow for preparing Cefodizime (sodium) stock solutions.

Preparation of Working Solutions for In Vitro Assays

Protocol 3: Solution for Minimum Inhibitory Concentration (MIC) Testing

This protocol is based on standard broth microdilution methods.

• Prepare a stock solution of Cefodizime (sodium) in an appropriate solvent (e.g., water or DMSO) at a concentration at least 10 times the highest concentration to be tested.

• Prepare serial two-fold dilutions of the stock solution in a sterile diluent (e.g., sterile water or saline).

• In a 96-well microtiter plate, add the appropriate volume of each Cefodizime dilution to wells containing Mueller-Hinton Broth (or another suitable bacterial growth medium).

• Inoculate each well with a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Incubate the plate under appropriate conditions for the test organism.

• The MIC is the lowest concentration of Cefodizime that inhibits visible bacterial growth.

Protocol 4: Solution for Cell-Based Immunomodulation Assays

This protocol is suitable for studying the effects of Cefodizime on immune cells, such as peripheral blood mononuclear cells (PBMCs) or specific leukocyte populations.

• Thaw a frozen aliquot of Cefodizime (sodium) stock solution (prepared in water or DMSO).

• Dilute the stock solution to the desired final concentrations (e.g., 1-250 µg/mL) in complete cell culture medium (e.g., RPMI-1640 or DMEM supplemented with fetal bovine serum and antibiotics).[6]

• Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture is non-toxic (typically ≤ 0.5%).

• Add the Cefodizime working solutions to cultured immune cells.

• Co-incubate with a stimulant (e.g., lipopolysaccharide [LPS]) if investigating the modulation of an inflammatory response.

• Incubate the cells for the desired period before assessing endpoints such as cytokine production, cell proliferation, or phagocytosis.[2][6][8]

Preparation of Working Solutions for In Vivo Studies

For animal studies, Cefodizime (sodium) is typically administered via injection. The following are examples of formulations that can be prepared.

Protocol 5: Co-solvent Formulation for Injection

This formulation is designed to enhance the solubility and stability of Cefodizime for in vivo administration.

• Prepare a stock solution of Cefodizime (sodium) in DMSO (e.g., 40 mg/mL).

• In a sterile tube, add the required volume of the DMSO stock solution.

• Sequentially add PEG300, Tween 80, and saline, mixing thoroughly after each addition. A common ratio is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[3]

• Ensure the final solution is clear. If precipitation occurs, gentle warming or sonication may be used to aid dissolution.[8]

• This working solution should be prepared fresh on the day of use.[8]

Protocol 6: Aqueous Formulation for Injection

For subcutaneous or intramuscular injection, a simple aqueous solution can often be used.

• Prepare a stock solution of Cefodizime (sodium) in sterile water or saline.

• Dilute the stock solution to the desired final concentration for injection with sterile saline or phosphate-buffered saline (PBS).

• Ensure the final solution is clear and free of precipitates.

• This working solution should be prepared fresh on the day of use.

Safety Precautions

When handling Cefodizime (sodium) powder and solutions, standard laboratory safety practices should be followed. This includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Work in a well-ventilated area or a chemical fume hood when handling the powder. Refer to the manufacturer's Safety Data Sheet (SDS) for detailed safety information.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of cefodizime on parameters of cell-mediated immunity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro and ex vivo enhancement of nonspecific phagocytosis by cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Influence of sub-minimum inhibitory concentrations of cefodizime on the phagocytosis, intracellular killing and oxidative bursts of human polymorphonuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytokines Are Markers of the Clostridium difficile-Induced Inflammatory Response and Predict Disease Severity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In-vitro effects of cefodizime on leucocyte functions and colony formation from granulocyte-monocyte progenitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. TLR4/NF-κB axis signaling pathway-dependent up-regulation of miR-625-5p contributes to human intervertebral disc degeneration by targeting COL1A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CN113876723A - Preparation process of cefotaxime sodium for injection - Google Patents [patents.google.com]

Cefodizime (Sodium) in Systemic Bacterial Infection Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefodizime (B1668858), a third-generation cephalosporin, has demonstrated significant efficacy in various animal models of systemic bacterial infections.[1] Notably, its in vivo performance often surpasses expectations based on in vitro susceptibility testing alone.[1][2] This enhanced therapeutic effect is attributed not only to its favorable pharmacokinetic profile, characterized by a prolonged serum half-life and excellent tissue penetration, but also to its unique immunomodulatory properties.[1][2] Cefodizime has been shown to enhance host defense mechanisms, including phagocytic function and lymphocyte responsiveness, which contributes to its potent antibacterial activity, particularly in immunocompromised hosts.[2]

These application notes provide a summary of the available data on the use of cefodizime in murine models of systemic bacterial infections, detailed experimental protocols, and visualizations to aid in the design and execution of preclinical studies.

Data Presentation

Pharmacokinetic Parameters of Cefodizime

Species	Route	Dose	T½ (hours)	Protein Binding (%)	Primary Excretion Route	Reference
Human	IV/IM	0.5 - 2g	~4	88	Renal (~80%)	[3][4]
Healthy Volunteers	IV	0.5 - 3.0g	3.3	73-89	Renal	[4]

Note: While specific Cmax and AUC values for mice are not detailed in the available search results, the prolonged half-life observed in other species suggests sustained therapeutic concentrations can be achieved.

In Vivo Efficacy of Cefodizime and Comparator Cephalosporins

Specific ED50 values for cefodizime in murine systemic infection models were not available in the reviewed literature. However, to provide a frame of reference for researchers, the following table includes ED50 values for other cephalosporins in a murine peritonitis model caused by Escherichia coli. This data can serve as a benchmark when designing efficacy studies for cefodizime.

Antibiotic	Bacterial Strain	ED50 (mg/kg)	Animal Model	Reference
Cefepime	E. coli DS (pLAT-1)	< 0.1	Mouse Peritonitis	[5]
Cefepime	E. coli DS (pFOX-1)	1.07	Mouse Peritonitis	[5]
Ceftazidime	E. coli DS (pLAT-1)	0.45	Mouse Peritonitis	[5]
Ceftazidime	E. coli DS (pFOX-1)	> 100	Mouse Peritonitis	[5]

Experimental Protocols

The following protocols are generalized methodologies for establishing a murine model of systemic bacterial infection (peritonitis) to evaluate the efficacy of cefodizime. These are based on established methods and should be adapted and optimized for specific bacterial strains and research questions.

Protocol 1: Induction of Systemic Bacterial Infection (Peritonitis Model)

Objective: To establish a reproducible systemic bacterial infection in mice leading to a defined endpoint (e.g., mortality) for the evaluation of antimicrobial efficacy.

Materials:

• Specific pathogen-free mice (e.g., CD-1, BALB/c, or C57BL/6), 6-8 weeks old.

• Log-phase culture of the desired bacterial strain (E. coli, S. aureus, K. pneumoniae).

• Sterile 0.9% saline.

• Sterile 5% hog gastric mucin (optional, to enhance virulence).

• Spectrophotometer.

• Sterile syringes and needles (27-30 gauge).

• Animal housing and care facilities compliant with institutional guidelines.

Procedure:

• Bacterial Culture Preparation:

  • Inoculate a single colony of the bacterial strain into an appropriate broth medium (e.g., Tryptic Soy Broth).

  • Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of growth.

• Inoculum Preparation:

  • Harvest bacteria by centrifugation.

  • Wash the bacterial pellet with sterile saline.

  • Resuspend the pellet in sterile saline to a desired concentration (CFU/mL), determined by spectrophotometry and confirmed by viable plate counts. The final inoculum should be prepared to deliver a lethal dose (e.g., LD50-LD100) in the desired timeframe. For some bacterial strains, resuspension in 5% hog gastric mucin may be necessary to enhance infectivity.

• Infection Induction:

  • Administer the bacterial suspension intraperitoneally (IP) to the mice. The injection volume is typically 0.5 mL.

• Monitoring:

  • Observe the animals at regular intervals for signs of infection (e.g., lethargy, ruffled fur, hypothermia) and mortality over a period of 5-7 days.

Protocol 2: Cefodizime (Sodium) Treatment

Objective: To evaluate the therapeutic efficacy of cefodizime in the established systemic infection model.

Materials:

• Cefodizime (sodium salt).

• Sterile 0.9% saline for reconstitution.

• Infected mice from Protocol 1.

• Sterile syringes and needles.

Procedure:

• Drug Preparation:

  • Prepare a stock solution of cefodizime in sterile saline.

  • Prepare serial dilutions to achieve the desired dosage levels (mg/kg).

• Treatment Administration:

  • Typically, treatment is initiated 1-2 hours post-infection to allow for the establishment of the infection.

  • Administer cefodizime via a suitable route, most commonly subcutaneous (SC) or intravenous (IV). The volume of administration should be kept consistent (e.g., 0.2 mL).

  • A single dose or multiple dosing regimens can be evaluated.

• Control Groups:

  • Include a vehicle control group (saline) and potentially a comparator antibiotic group.

• Efficacy Assessment:

  • Monitor survival rates over the observation period.

  • The 50% effective dose (ED50), the dose that protects 50% of the animals from lethal infection, can be calculated using appropriate statistical methods (e.g., probit analysis).

  • At defined time points, subsets of animals can be euthanized to determine bacterial load in blood and peritoneal fluid.

Mandatory Visualizations

Caption: Experimental workflow for evaluating Cefodizime efficacy.

Caption: Conceptual diagram of Cefodizime's immunomodulatory effects.

References

• 1. In vivo activity of cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cefodizime as a biological response modifier: a review of its in-vivo, ex-vivo and in-vitro immunomodulatory properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic profile of cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of cefodizime: a review of the data on file - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

Methods for evaluating Cefodizime's stability in different experimental media

Application Notes and Protocols for Evaluating Cefodizime Stability

Introduction

Cefodizime is a third-generation cephalosporin (B10832234) antibiotic utilized for its broad-spectrum activity against various bacterial infections.[1][2] The efficacy and safety of pharmaceutical products are intrinsically linked to their stability. Degradation of Cefodizime can lead to a loss of potency and the formation of impurities, potentially impacting its therapeutic effectiveness and safety.[3][4] Therefore, evaluating the stability of Cefodizime in different experimental media is a critical aspect of drug development and quality control, mandated by regulatory bodies like the International Council for Harmonisation (ICH).[1][5]

These application notes provide detailed protocols for conducting forced degradation studies to assess the intrinsic stability of Cefodizime and to develop stability-indicating analytical methods. Forced degradation, or stress testing, involves exposing the drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[6][7]

A primary degradation pathway for Cefodizime involves the isomerization of the double bond in the dihydrothiazine ring from the active Δ³-position to the therapeutically inactive Δ²-position, forming Delta-2-Cefodizime.[3][4] This isomer serves as a critical marker for Cefodizime degradation.[3] The primary analytical technique for separating and quantifying Cefodizime from its degradants is High-Performance Liquid Chromatography (HPLC).[4][5][8]

Experimental Workflow

The general workflow for evaluating the stability of Cefodizime through forced degradation studies is depicted below. This process is essential for identifying potential degradation products and developing a stability-indicating analytical method.[1][8]

Caption: Experimental workflow for the forced degradation of Cefodizime.

Experimental Protocols

A stability-indicating analytical method, typically HPLC, is crucial for these studies to separate and quantify the intact drug from its degradation products.[5] The goal of forced degradation is to achieve 5-20% degradation of the drug substance.[1][7]

1. Materials and Reagents

• Cefodizime Reference Standard

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Hydrogen Peroxide (H₂O₂)

• HPLC grade Acetonitrile (B52724)

• HPLC grade Methanol

• Potassium Phosphate (B84403) Monobasic

• Orthophosphoric Acid

• Purified Water

2. Instrumentation

• HPLC system with a UV detector or a photodiode array (PDA) detector.[4]

• Analytical balance

• pH meter

• Thermostatically controlled oven[5]

• Photostability chamber[5]

• Water bath/reflux apparatus

3. Chromatographic Conditions (Example)

• Column: C18 (e.g., Phenomenex Luna C18, 250 mm x 4.6 mm, 5 µm) or equivalent.[4]

• Mobile Phase A: Potassium phosphate buffer.[4]

• Mobile Phase B: Acetonitrile.[4]

• Gradient Elution: Optimized for resolution of Cefodizime and its degradants.[4]

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm or 270 nm[9]

• Injection Volume: 10-20 µL

• Column Temperature: 30°C[9]

4. Preparation of Stock Solution Prepare a stock solution of Cefodizime at a concentration of 1 mg/mL in a suitable solvent, such as a mixture of acetonitrile and water.[1]

5. Forced Degradation Procedures

a. Acid Hydrolysis

• To 1 mL of the Cefodizime stock solution, add 1 mL of 0.1 M HCl.[1][3]

• Incubate the solution at 60°C and monitor for degradation over several hours (e.g., 2 hours).[1]

• After the desired degradation is achieved, cool the solution to room temperature.[5]

• Neutralize the solution with an equivalent molar concentration of NaOH.[3][5]

• Dilute the neutralized solution with the mobile phase to a suitable concentration for HPLC analysis.[5]

b. Base Hydrolysis

• To 1 mL of the Cefodizime stock solution, add 1 mL of 0.1 M NaOH.[1][3]

• Maintain the solution at room temperature and monitor for degradation over time (e.g., 30 minutes, 1, 2, 4 hours).[5] Basic hydrolysis is generally faster than acidic hydrolysis.[5]

• Neutralize the solution with an equivalent molar concentration of HCl.[3][5]

• Dilute the neutralized solution with the mobile phase for HPLC analysis.[5]

c. Neutral Hydrolysis

• To 1 mL of the Cefodizime stock solution, add 1 mL of purified water.[5]

• Reflux the solution at an elevated temperature (e.g., 60-80°C) and monitor for degradation over an extended period (e.g., 24, 48, 72 hours).[5]

• Cool the solution to room temperature.[5]

• Dilute with the mobile phase as needed for HPLC analysis.[5]

d. Oxidative Degradation

• To 1 mL of the Cefodizime stock solution, add 1 mL of 3% H₂O₂.[1][3]

• Keep the solution at room temperature and monitor for degradation over several hours (e.g., 24 hours).[1][3]

• Dilute the sample with the mobile phase for immediate HPLC analysis.[5]

e. Thermal Degradation

• Place solid Cefodizime powder in a suitable container.[5]

• Heat the sample in a thermostatically controlled oven at a temperature between 40°C and 80°C.[5]

• Monitor the degradation over several days.[5]

• At each time point, withdraw a sample, dissolve it in a suitable solvent, and dilute it with the mobile phase for HPLC analysis.[5]

f. Photolytic Degradation

• Expose a known concentration of Cefodizime in both solid and solution form to a light source.[5]

• According to ICH Q1B guidelines, the sample should be exposed to a minimum of 1.2 million lux hours of visible light and 200 watt-hours per square meter of UV-A light.[5] A photostability chamber is typically used for this purpose.[5]

• A control sample should be wrapped in aluminum foil to protect it from light and stored under the same temperature and humidity conditions.[5]

• The duration of exposure will depend on the intensity of the light source.[5]

• At appropriate time intervals, prepare samples for HPLC analysis.

Data Presentation

The quantitative results from the forced degradation studies should be summarized to compare the extent of degradation under each stress condition.

Table 1: Summary of Forced Degradation Studies of Cefodizime

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation (Cefodizime)	No. of Degradation Products	Peak Area of Major Degradant (Δ²-Cefodizime)
Acid Hydrolysis	0.1 M HCl	2 hours	60°C	Data	Data	Data
Base Hydrolysis	0.1 M NaOH	1 hour	Room Temp.	Data	Data	Data
Neutral Hydrolysis	Purified Water	72 hours	80°C	Data	Data	Data
Oxidation	3% H₂O₂	24 hours	Room Temp.	Data	Data	Data
Thermal (Solid)	Dry Heat	24 hours	105°C	Data	Data	Data
Photolytic (Sol.)	1.2 M lux hrs	Variable	Room Temp.	Data	Data	Data

Note: The data in this table is illustrative. Actual results will vary based on experimental conditions.

Cefodizime Degradation Pathway

The principal degradation pathway of Cefodizime involves a base-catalyzed isomerization from the active Delta-3 isomer to the inactive Delta-2 isomer.[3] This process is influenced by factors such as pH and temperature.[3]

Caption: Cefodizime Degradation Pathway.

Stability in Biological Media

Evaluating the stability of Cefodizime in biological fluids like plasma is crucial for pharmacokinetic and in vitro studies.

Protocol for Plasma Stability

• Sample Preparation: Spike human plasma with a known concentration of Cefodizime (e.g., low and high quality control concentrations).

• Incubation: Incubate the plasma samples at different temperatures (e.g., room temperature, 4-6°C, and -80°C) for various durations.[10] For example, short-term stability can be assessed up to 72 hours at 4-6°C, while long-term stability can be evaluated for up to 12 months at -80°C.[10]

• Sample Processing: At specified time points, precipitate the plasma proteins using a suitable agent (e.g., by mixing with chloroform-acetone).[11]

• Analysis: Centrifuge the samples and analyze the supernatant using a validated LC-MS/MS method to quantify the remaining Cefodizime concentration.

• Data Evaluation: Compare the concentration of Cefodizime at each time point to the initial concentration to determine the percentage of degradation.

Table 2: Stability of Cefodizime in Human Plasma

Storage Temperature	Duration	Low QC (µg/mL) % Recovery	High QC (µg/mL) % Recovery	Stability
Room Temperature	24 hours	Data	Data	Data
4-6°C	24 hours	Data	Data	Data
4-6°C	72 hours	Data	Data	Stable[10]
-80°C	6 months	Data	Data	Data
-80°C	12 months	Data	Data	Stable[10]

Note: This table is a template for presenting stability data in plasma. "Stable" indicates that the drug concentration remained within an acceptable range (e.g., >85%) of the initial concentration.

Conclusion

The protocols and methods described provide a comprehensive framework for evaluating the stability of Cefodizime in various experimental media. Forced degradation studies are essential for understanding the degradation pathways and for the development of stability-indicating methods.[6][7] The primary degradation product, Δ²-Cefodizime, should be monitored as a key indicator of Cefodizime stability.[3] The choice between analytical techniques like HPLC and UPLC will depend on the complexity of the degradation profile and the required throughput.[8] Adherence to these protocols will ensure the generation of reliable and accurate stability data, which is crucial for the development of safe and effective Cefodizime drug products.

References

• 1. benchchem.com [benchchem.com]
• 2. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. longdom.org [longdom.org]
• 8. benchchem.com [benchchem.com]
• 9. Bot Verification [rasayanjournal.co.in]
• 10. Stability of 10 Beta-Lactam Antibiotics in Human Plasma at Different Storage Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijnrd.org [ijnrd.org]

Cefodizime (Sodium) Dosage Determination for In Vivo Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides comprehensive application notes and protocols for the determination of Cefodizime (B1668858) (sodium) dosage in in vivo research settings. Cefodizime is a third-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria.[1] Beyond its direct bactericidal action, Cefodizime exhibits notable immunomodulatory properties, which may enhance its therapeutic efficacy.[2][3][4] This guide offers a summary of toxicological and pharmacokinetic data, detailed experimental protocols for various infection models, and a visualization of its mechanism of action to aid researchers in designing effective and ethical animal studies.

Quantitative Data Summary

The following tables summarize key quantitative data for Cefodizime (sodium) derived from various animal studies. This information is crucial for initial dose range selection.

Table 1: Acute Toxicity (LD50) of Cefodizime (Sodium)

Animal Model	Administration Route	Sex	LD50 (mg/kg)
Mouse	Intravenous	Male	7200
Female	5000
Intraperitoneal	Male	10500
Female	11000
Subcutaneous	Male	17500
Female	16500
Oral	Male	28000
Female	29000
Rat (Adult)	Intravenous	Male	7000
Female	8200
Intraperitoneal	Male	9500
Female	8800
Subcutaneous	Male	17000
Female	15500
Oral	Male/Female	>20000
Intramuscular	Male/Female	>3200
Rat (5-day-old)	Subcutaneous	Male	5278
Female	5314
Dog	Intravenous	Male	>5000

Data sourced from acute toxicity studies.[2]

Table 2: Recommended Starting Dosages for Efficacy Studies in Animal Models

Animal Model	Infection Model	Recommended Dosage Range (mg/kg)	Administration Route	Frequency
Mouse	Pneumonia (S. pneumoniae)	30	Subcutaneous	Twice daily
Mouse	Systemic Candidiasis	30	Intraperitoneal	Twice daily for 4 days
Rat	Urinary Tract Infection	25-50	Intramuscular/Intravenous	Once or twice daily
Rabbit	Meningitis	50-100	Intravenous	Every 6-12 hours

*Note: Specific dosage data for Cefodizime in rat UTI and rabbit meningitis models is limited. The recommended dosages are extrapolated from studies using other third-generation cephalosporins such as Cefotaxime (B1668864) and Ceftriaxone in similar models.[5][6][7][8] Researchers should perform dose-ranging studies to determine the optimal dosage for their specific experimental conditions.

Mechanism of Action

Cefodizime exerts its therapeutic effects through a dual mechanism: direct bactericidal activity and immunomodulation.

Inhibition of Bacterial Cell Wall Synthesis

As a beta-lactam antibiotic, Cefodizime binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall.[1] This inactivation prevents the final transpeptidation step of peptidoglycan synthesis, a critical component of the bacterial cell wall. The resulting weakened cell wall cannot withstand the internal osmotic pressure, leading to cell lysis and bacterial death.

References

• 1. droracle.ai [droracle.ai]
• 2. Immunopharmacology of antibiotics: direct and indirect immunomodulation of defence mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cefodizime, an aminothiazolyl cephalosporin. IV. Influence on the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of cefodizime and cefotaxime on cellular and humoral immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bactericidal activity of cefotaxime and fosfomycin in cerebrospinal fluid during the treatment of rabbit meningitis experimentally induced by methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Cefotaxime in the treatment of urinary tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rifampicin+ceftriaxone versus vancomycin+ceftriaxone in the treatment of penicillin- and cephalosporin-resistant pneumococcal meningitis in an experimental rabbit model - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Cefodizime (sodium) HPLC Analysis: A Technical Support Center

Welcome to the technical support center for the HPLC analysis of Cefodizime (sodium). This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common issues encountered during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting HPLC conditions for Cefodizime analysis?

A1: A common starting point for Cefodizime analysis involves a reversed-phase C18 column with a mobile phase consisting of a phosphate (B84403) buffer and a suitable organic modifier like acetonitrile. The detection wavelength is typically set in the UV range.[1][2] For robust method development, it is recommended to consult validated methods and optimize parameters based on your specific instrumentation and analytical goals.

Q2: I am observing a split peak for my Cefodizime standard. What could be the cause?

A2: Peak splitting for Cefodizime can arise from several factors.[3] A primary cause is operating the mobile phase at a pH close to the pKa of Cefodizime, leading to the co-existence of ionized and non-ionized forms.[3] Other potential causes include a mismatch between the sample solvent and the mobile phase, column overload, or mechanical issues such as a void in the column or a blocked frit.[3]

Q3: My Cefodizime peak retention time is drifting. What should I investigate?

A3: Retention time drift can be caused by several factors. Inconsistent mobile phase composition, poor column equilibration, and fluctuations in column temperature are common culprits.[4] It is also important to ensure the HPLC pump is functioning correctly and providing a consistent flow rate. For ionizable compounds like Cefodizime, even small changes in the mobile phase pH can lead to significant shifts in retention time.[5]

Q4: I see an unexpected peak in my chromatogram. What could it be?

A4: An unexpected peak could be a degradation product of Cefodizime, an impurity from the sample, or a contaminant from the HPLC system or solvents.[6] Cefodizime is susceptible to degradation, including the formation of isomers like ∆²-Cefodizime.[2] On-column degradation can also occur, especially with suboptimal mobile phase pH or reactive sites on the column.[3][6]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, Splitting)

Poor peak shape can significantly impact the accuracy and precision of your analysis. The following guide provides a systematic approach to diagnosing and resolving these issues.

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for troubleshooting HPLC peak shape issues.

Detailed Steps:

• Evaluate Chemical Effects:

  • Mobile Phase pH: The pH of the mobile phase is critical for ionizable compounds like Cefodizime. Ensure the pH is at least 1.5-2 units away from Cefodizime's pKa values to maintain a single ionic state.[3]

  • Sample Solvent: The sample should ideally be dissolved in the mobile phase or a weaker solvent. Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion.[3]

• Investigate Column Issues:

  • Column Overload: Injecting too much sample can lead to peak fronting or splitting.[3] Try reducing the injection volume or sample concentration.

  • Column Contamination: Contaminants from the sample can accumulate on the column, leading to peak tailing. Wash the column with a strong solvent or, if necessary, replace the guard column or the analytical column.

  • Column Voids: A void at the head of the column can cause peak splitting.[3] This may require replacing the column.

• Check for System Issues:

  • Injector Problems: A worn injector seal can cause sample to be introduced onto the column in a non-uniform manner, leading to split peaks.[3]

  • Tubing: Check for any kinks or blockages in the tubing between the injector and the column.

Issue 2: Unstable Retention Times

Fluctuations in retention time can compromise the identification and quantification of Cefodizime.

Troubleshooting Workflow for Unstable Retention Times

Caption: A logical workflow for troubleshooting unstable HPLC retention times.

Detailed Steps:

• Verify Mobile Phase Integrity:

  • Preparation: Prepare fresh mobile phase daily and ensure accurate composition.[4]

  • Degassing: Inadequate degassing can lead to air bubbles in the pump, causing flow rate fluctuations.[4]

• Control Temperature:

  • Use a column oven to maintain a constant temperature, as temperature fluctuations can affect retention times.[4]

• Ensure Consistent Flow Rate:

  • Leaks: Check for any leaks in the system, from the pump to the detector.

  • Pump Performance: If you suspect pump issues, purge the pump to remove any air bubbles and check the pump seals for wear.

• Confirm Column Equilibration:

  • Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. Insufficient equilibration can lead to drifting retention times.[4]

Experimental Protocols & Data

Representative HPLC Method for Cefodizime

This table summarizes a typical starting point for developing an HPLC method for Cefodizime analysis, based on common practices for cephalosporins.

Parameter	Recommended Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)[1][2]
Mobile Phase A	Phosphate or Acetate Buffer (e.g., 0.04 M, pH 6)[7]
Mobile Phase B	Acetonitrile[1][2]
Elution	Isocratic or Gradient (depending on sample complexity)
Flow Rate	0.8 - 1.5 mL/min[1][8]
Detection	UV at 215 nm or 250-255 nm[1]
Column Temperature	Ambient or controlled (e.g., 30 °C)[1]

System Suitability Test Parameters

Before sample analysis, it is crucial to perform a system suitability test to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria
Repeatability of Injections (RSD)	< 2% for peak areas
Tailing Factor	≤ 2
Theoretical Plates	> 2000
Resolution	> 1.5 between Cefodizime and any adjacent peaks

Protocol for System Suitability:

• Prepare a standard solution of Cefodizime at a known concentration.

• Inject the standard solution at least five times.

• Calculate the relative standard deviation (RSD) of the peak areas, the tailing factor, the number of theoretical plates, and the resolution from any closely eluting peaks.

• Ensure all parameters meet the acceptance criteria before proceeding with sample analysis.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. HPLC Troubleshooting Guide [scioninstruments.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. benchchem.com [benchchem.com]
• 7. A quality by design HPLC method for cephalosporin analysis in pharmaceuticals and water samples with environmental impact assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sysrevpharm.org [sysrevpharm.org]

Cefodizime (sodium) In Vitro Assay Optimization: A Technical Support Guide

Welcome to the technical support center for Cefodizime (B1668858) (sodium). This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for optimizing Cefodizime concentrations in your in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Cefodizime in in vitro assays?

A1: Cefodizime is a third-generation cephalosporin (B10832234) antibiotic.[1][2][3] Its primary mechanism is bactericidal, targeting and inactivating penicillin-binding proteins (PBPs) essential for the synthesis of the bacterial cell wall.[1][2] This disruption leads to bacterial cell lysis and death.[2] Beyond its antibacterial properties, Cefodizime also exhibits immunomodulatory effects in vitro, such as enhancing phagocyte and lymphocyte functions and modulating the release of cytokines like TNF-alpha, IL-6, and IL-8 from human monocytes.[4][5][6][7]

Q2: How should I dissolve Cefodizime (sodium) for my experiments?

A2: Cefodizime sodium is the salt form and is generally water-soluble. For cell culture and microbiological assays, prepare a high-concentration stock solution in sterile distilled water, saline, or a buffer appropriate for your assay (e.g., PBS). A vendor suggests that for challenging formulations, co-solvents like DMSO followed by aqueous solutions can be used, but for most in vitro work, a simple aqueous solvent is sufficient.[3] It is recommended to sterilize the stock solution by filtering it through a 0.22 µm filter. Prepare fresh solutions or store aliquots at -20°C or -80°C for long-term stability, avoiding repeated freeze-thaw cycles.

Q3: What is a typical starting concentration range for Cefodizime in in vitro assays?

A3: The optimal concentration is highly dependent on the assay type and the cells or organisms being tested.

• For antibacterial assays (e.g., Minimum Inhibitory Concentration - MIC): The concentration can range from as low as 0.016 µg/mL for highly susceptible species like Proteus mirabilis to over 128 µg/mL for resistant bacteria like Pseudomonas aeruginosa.[8] A common starting point for susceptibility testing against Enterobacteriaceae is a range of 0.12 µg/mL to 64 µg/mL.[8]

• For immunomodulatory assays: Studies have demonstrated effects in a broad range of 1 to 250 µg/mL.[4][5] Effects on phagocytosis have been observed starting at 25 µg/mL, while modulation of cytokine release and lymphocyte activity often requires higher concentrations (50-200 µg/mL).[4][5][6][9]

Q4: Can Cefodizime interfere with common cell viability assays?

A4: Like many compounds, Cefodizime could potentially interfere with assay readouts. For colorimetric or fluorometric assays (e.g., MTT, Alamar Blue), it is crucial to run a "drug-only" control (Cefodizime in media without cells) to check for any intrinsic absorbance or fluorescence of the compound that could skew results. If interference is observed, consider washing the cells with fresh media before adding the viability reagent.[10]

Troubleshooting Guide

Issue 1: No antibacterial effect observed at expected concentrations.

Possible Cause	Troubleshooting Step
Bacterial Resistance	The bacterial strain may be intrinsically resistant or have acquired resistance (e.g., via β-lactamase production).[8][11] Confirm the identity and expected susceptibility of your strain. Test against a known susceptible control strain (e.g., E. coli ATCC 25922).
High Inoculum Size	An overly dense bacterial culture can neutralize the antibiotic. Ensure your inoculum is standardized according to established protocols (e.g., CLSI, EUCAST), typically to ~5 x 10^5 CFU/mL for broth microdilution.[12][13]
Degraded Cefodizime	Improper storage or repeated freeze-thaw cycles of the stock solution can lead to degradation. Prepare fresh stock solutions and aliquot for single use.
Assay Media Components	Components in the media could potentially interfere with the antibiotic's activity. Use standard, recommended media for susceptibility testing, such as Mueller-Hinton Broth (MHB) or Agar (B569324) (MHA).[14]

Issue 2: Inconsistent or non-reproducible results in immunomodulatory assays.

Possible Cause	Troubleshooting Step
Cell Health & Density	Variations in cell passage number, confluency, or viability can significantly alter cellular responses. Use cells within a consistent, low passage number range and seed at a standardized density for all experiments.
Serum Lot Variation	Different lots of Fetal Bovine Serum (FBS) can contain varying levels of growth factors and other components, leading to variability. Test and pre-qualify a single large lot of FBS for your entire series of experiments.
Incubation Time	The timing of the cellular response may not be optimal. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to identify the peak response time for your specific endpoint (e.g., cytokine production).
Cefodizime Cytotoxicity	At high concentrations, the drug may be causing cytotoxicity, confounding the results. Run a cytotoxicity assay (e.g., LDH release or a viability assay) in parallel to determine the non-toxic concentration range for your specific cell type.

Data Presentation: Cefodizime In Vitro Activity

Table 1: Minimum Inhibitory Concentrations (MIC) of Cefodizime for Various Bacterial Species.

This table summarizes the concentration required to inhibit 50% (MIC₅₀) and 90% (MIC₉₀) of tested isolates.

Organism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Escherichia coli	0.12	0.5
Klebsiella spp.	0.25	64
Proteus mirabilis	0.016	0.03
Serratia marcescens	2	8
Streptococcus pneumoniae	0.12	0.5
Staphylococcus aureus (Methicillin-Susceptible)	8	8
Pseudomonas aeruginosa	≥32	>128
Data compiled from a review of in vitro activity studies.[8]

Table 2: Effective Concentrations of Cefodizime in Immunomodulatory Assays.

Assay Type	Cell Type	Effective Concentration Range (µg/mL)	Observed Effect
Phagocytosis Enhancement	Human Neutrophils & Monocytes	≥ 25	Increased phagocytosis of zymosan and Candida albicans.[4]
Lymphocyte Transformation	Human Peripheral Lymphocytes	> 100	Stimulation of mitogen-induced proliferation.[9]
Cytokine Modulation	Human Peripheral Mononuclear Cells	50 - 200	Decreased TNF-alpha and IL-6 release; increased IL-8 release.[6]

Experimental Protocols

Protocol: Broth Microdilution MIC Assay

This method determines the minimum inhibitory concentration of Cefodizime against a specific bacterial strain.[13][15][16]

Materials:

• Cefodizime (sodium) stock solution

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB), supplemented if testing fastidious organisms

• Bacterial culture grown to log phase

• 0.5 McFarland turbidity standard

• Sterile saline or PBS

Procedure:

• Prepare Cefodizime Dilutions: a. Create a series of 2-fold serial dilutions of the Cefodizime stock solution in MHB directly in the 96-well plate. A typical range might be 256 µg/mL down to 0.25 µg/mL. b. Leave one well with MHB only (no drug) as a positive growth control and another well with uninoculated MHB as a sterility control.

• Prepare Bacterial Inoculum: a. Pick several colonies from a fresh agar plate and suspend them in sterile saline. b. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). c. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation: a. Add the standardized bacterial inoculum to each well (except the sterility control). The final volume in each well should be uniform (e.g., 100 µL).

• Incubation: a. Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Reading Results: a. The MIC is the lowest concentration of Cefodizime that completely inhibits visible bacterial growth (i.e., the first clear well).

Visualizations

Caption: Workflow for optimizing Cefodizime concentration.

References

• 1. Cefodizime - Wikipedia [en.wikipedia.org]
• 2. What is Cefodizime Sodium used for? [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. In vitro and ex vivo enhancement of nonspecific phagocytosis by cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In-vitro effects of cefodizime on leucocyte functions and colony formation from granulocyte-monocyte progenitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Effect of cefodizime on the immune system: in vitro studies] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The in-vitro activity of cefodizime: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of cefodizime on parameters of cell-mediated immunity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Alamar Blue assay optimization to minimize drug interference and inter assay viability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro antimicrobial activity evaluation of cefodizime (HR221), a new semisynthetic cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. imsear.searo.who.int [imsear.searo.who.int]
• 13. apec.org [apec.org]
• 14. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. EUCAST: MIC Determination [eucast.org]

Common issues in Cefodizime (sodium) bioassays and how to resolve them

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cefodizime (sodium) bioassays.

Troubleshooting Guides

This section addresses common issues encountered during Cefodizime bioassays, offering potential causes and solutions in a question-and-answer format.

Issue 1: High Variability or Inconsistent Results in Microbiological Assays

• Question: My agar (B569324) diffusion or broth dilution assay for Cefodizime is showing high variability between replicates and inconsistent results. What could be the cause?

• Answer: High variability in microbiological assays can stem from several factors.[1] Key areas to investigate include:

  • Inoculum Preparation: Inconsistent inoculum density is a primary source of variability. Ensure a standardized inoculum is prepared using a McFarland standard to achieve a consistent concentration of the test organism (e.g., 1-2 x 10⁸ CFU/ml).

  • Agar Thickness: In agar diffusion assays, the thickness of the agar layer significantly impacts the zone of inhibition.[1] Thicker agar can result in smaller zones. Pouring a consistent volume of agar into petri dishes of the same size is crucial.

  • pH of Media: The pH of the culture medium and any buffer solutions used can affect the growth of the test organism and the activity of Cefodizime.[1] Ensure the pH is within the optimal range for the specific microorganism and is consistent across all plates and tubes.

  • Incubation Conditions: Variations in incubation temperature and time can lead to inconsistent bacterial growth. Maintain a constant and evenly distributed temperature within the incubator. Stacking plates too high can cause uneven temperature distribution.

  • Pipetting and Dilution Errors: Inaccurate serial dilutions of the Cefodizime standard and sample can introduce significant errors. Use calibrated pipettes and ensure thorough mixing at each dilution step.

Issue 2: No or Smaller Than Expected Zones of Inhibition in Agar Diffusion Assays

• Question: I am not observing any zones of inhibition, or the zones are much smaller than expected for my Cefodizime standard. What should I check?

• Answer: This issue can be caused by problems with the antibiotic, the test organism, or the assay conditions.

  • Cefodizime Stability: Cefodizime can be unstable under certain conditions. The formation of the inactive ∆²-isomer can occur due to the migration of the double bond in the dihydrothiazine ring, leading to a loss of antibacterial activity.[2] Prepare fresh solutions of Cefodizime for each assay and store stock solutions as recommended.

  • Resistant Test Organism: The test organism may have acquired resistance to Cefodizime. Verify the susceptibility of the bacterial strain to Cefodizime using a reference strain with known susceptibility. Some bacteria produce β-lactamase enzymes that can inactivate Cefodizime.[3]

  • Inoculum Too Dense: An overly dense inoculum can overwhelm the antibiotic, leading to smaller or no zones of inhibition. Standardize the inoculum concentration carefully.

  • Improper Disc/Cylinder Application: Ensure the antibiotic discs or cylinders are in firm and even contact with the agar surface to allow for proper diffusion of the antibiotic.

Issue 3: Unexpected Peaks or Poor Peak Shape in HPLC Assays

• Question: My HPLC chromatogram for Cefodizime shows unexpected peaks, or the Cefodizime peak is broad or tailing. How can I troubleshoot this?

• Answer: Chromatographic issues in HPLC analysis of Cefodizime can be attributed to several factors related to the mobile phase, column, or sample preparation.

  • Mobile Phase Preparation: The pH and composition of the mobile phase are critical. Ensure the mobile phase is properly prepared, filtered, and degassed.[2] Inconsistent mobile phase composition can lead to shifts in retention time and poor peak shape.

  • Column Contamination or Degradation: The presence of extraneous peaks may indicate column contamination. Flush the column with a strong solvent. A loss of peak resolution or tailing peaks could signify column degradation. Replacing the column may be necessary.

  • Sample Degradation: Cefodizime can degrade, leading to the appearance of impurity peaks, such as the ∆²-isomer.[2] Prepare samples fresh and protect them from light and elevated temperatures.

  • System Suitability: Before running samples, ensure the HPLC system meets the system suitability criteria, including tailing factor, theoretical plates, and resolution.[2]

Frequently Asked Questions (FAQs)

Q1: What are the key differences between a microbiological assay and an HPLC assay for Cefodizime?

A1: A microbiological assay measures the biological activity (potency) of Cefodizime by observing its inhibitory effect on a susceptible microorganism.[1] An HPLC assay is a physicochemical method that separates, identifies, and quantifies Cefodizime and its impurities based on their chemical properties.[2] While HPLC is more specific and can detect impurities, a microbiological assay provides a direct measure of the antibiotic's biological potency.

Q2: How can I ensure the stability of my Cefodizime standard and sample solutions?

A2: To maintain the stability of Cefodizime solutions, it is recommended to:

• Prepare fresh solutions for each use.

• Store stock solutions in a refrigerator and for the recommended period.

• Protect solutions from light and heat.

• Be aware of potential degradation in certain intravenous infusion fluids.

Q3: What is the significance of the ∆²-isomer of Cefodizime?

A3: The ∆²-isomer of Cefodizime is a biologically inactive degradation product formed by the isomerization of the active ∆³-isomer.[2] Its presence indicates degradation of the active pharmaceutical ingredient and can lead to a reduction in the therapeutic efficacy of the drug. HPLC methods are crucial for separating and quantifying this impurity.

Q4: Which microorganisms are typically used for Cefodizime microbiological bioassays?

A4: The choice of microorganism depends on the specific assay and regulatory guidelines. Generally, a bacterial strain that is highly susceptible to Cefodizime is used. Common test organisms for cephalosporin (B10832234) assays include Staphylococcus aureus and Bacillus subtilis.

Data Presentation

Table 1: Typical HPLC Method Parameters for Cefodizime Analysis

Parameter	Specification
Instrument	HPLC system with gradient elution and UV detector
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Potassium phosphate (B84403) buffer (e.g., 20 mM, pH 6.5)[2]
Mobile Phase B	Acetonitrile[2]
Flow Rate	1.0 mL/min[2]
Detection Wavelength	215 nm[2]
Injection Volume	20 µL[2]
Column Temperature	30 °C[2]

Table 2: System Suitability Criteria for Cefodizime HPLC Assay

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0 for the Cefodizime peak[2]
Theoretical Plates (N)	≥ 2000 for the Cefodizime peak[2]
Relative Standard Deviation (RSD)	≤ 2.0% for replicate injections[2]
Resolution (Rs)	≥ 1.5 between Cefodizime and the nearest impurity[2]

Experimental Protocols

1. Microbiological Agar Diffusion Assay for Cefodizime

This protocol provides a general framework. Specific parameters should be optimized and validated for individual laboratory conditions.

• Preparation of Media: Prepare a suitable agar medium (e.g., Mueller-Hinton Agar) according to the manufacturer's instructions. Sterilize and cool to 45-50°C.

• Preparation of Inoculum: From a pure culture of a susceptible test organism, prepare a suspension in sterile saline or broth. Adjust the turbidity to match a 0.5 McFarland standard.

• Inoculation of Plates: Pour a standardized volume of the molten agar into sterile petri dishes to ensure a uniform depth. Once solidified, inoculate the agar surface evenly with the prepared bacterial suspension using a sterile swab.

• Preparation of Cefodizime Solutions: Prepare a stock solution of Cefodizime reference standard of a known concentration. Perform serial dilutions to obtain standard solutions of varying concentrations. Prepare sample solutions similarly.

• Application of Cefodizime: Aseptically apply sterile paper discs impregnated with the standard and sample solutions onto the inoculated agar surface. Alternatively, use cylinders placed on the agar and fill them with the solutions.

• Incubation: Invert the plates and incubate at 35-37°C for 16-18 hours.

• Measurement and Analysis: Measure the diameter of the zones of inhibition to the nearest millimeter. Plot a standard curve of the zone diameter versus the logarithm of the Cefodizime concentration. Determine the concentration of the sample from the standard curve.

2. HPLC Assay for Cefodizime and ∆²-Isomer

This protocol is based on a reversed-phase HPLC method.

• Preparation of Mobile Phase:

  • Mobile Phase A: Prepare a 20 mM potassium phosphate buffer and adjust the pH to 6.5. Filter through a 0.45 µm membrane filter and degas.[2]

  • Mobile Phase B: Use HPLC-grade acetonitrile. Filter and degas.[2]

• Preparation of Standard and Sample Solutions:

  • Standard Solution: Accurately weigh and dissolve an appropriate amount of Cefodizime reference standard in a suitable diluent (e.g., a mixture of mobile phase A and B) to obtain a known concentration.

  • Sample Solution: Reconstitute the Cefodizime sample as directed. Further dilute with the diluent to a concentration within the linear range of the method.

• Chromatographic Conditions:

  • Set up the HPLC system with the parameters outlined in Table 1.

  • Use a gradient elution program to achieve optimal separation of Cefodizime and its impurities.

• System Suitability Test: Before sample analysis, inject the standard solution multiple times to ensure the system meets the acceptance criteria outlined in Table 2.

• Analysis: Inject the sample solutions and record the chromatograms.

• Calculation: Calculate the percentage of Cefodizime and the ∆²-isomer in the sample by comparing the peak areas to that of the standard.

Visualizations

Caption: Workflow for a Cefodizime microbiological agar diffusion assay.

Caption: Workflow for a Cefodizime HPLC assay.

Caption: Mechanism of action of Cefodizime: Inhibition of bacterial cell wall synthesis.

Caption: Logical workflow for troubleshooting Cefodizime bioassay issues.

References

• 1. uspnf.com [uspnf.com]
• 2. benchchem.com [benchchem.com]
• 3. Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Preventing degradation of Cefodizime (sodium) in experimental setups

Welcome to the technical support center for Cefodizime (sodium). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of Cefodizime in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Cefodizime?

A1: Like other cephalosporins, Cefodizime is susceptible to two main degradation pathways:

• Hydrolysis of the β-lactam ring: This is a common degradation pathway for β-lactam antibiotics and can be catalyzed by acidic or basic conditions, as well as elevated temperatures.[1]

• Isomerization: Cefodizime can undergo isomerization of the double bond in the dihydrothiazine ring from the active Δ³-position to the therapeutically inactive Δ²-isomer. This process is influenced by factors such as pH and temperature.

Q2: How do pH and temperature affect the stability of Cefodizime in solution?

A2: The stability of Cefodizime is highly dependent on both pH and temperature. Generally, it is most stable in a slightly acidic to neutral pH range (approximately pH 4-7). Highly acidic (pH < 3) or alkaline (pH > 8) conditions can significantly accelerate the hydrolysis of the β-lactam ring. Elevated temperatures also increase the rate of degradation. For optimal stability in solution, it is recommended to store Cefodizime at refrigerated temperatures (4°C) and within a pH range of 4.5-6.5.[2]

Q3: Is Cefodizime sensitive to light?

A3: Yes, exposure to light, particularly UV light, can lead to the degradation of cephalosporins. This photodegradation can involve isomerization and photolysis, resulting in a loss of potency and the formation of degradation products. It is crucial to protect Cefodizime solutions from light during experiments and storage.

Q4: Can the choice of buffer affect the stability of Cefodizime?

A4: Yes, the composition of the buffer can influence the rate of degradation. For instance, studies on the similar cephalosporin (B10832234), cefotaxime (B1668864), have shown that carbonate and borate (B1201080) buffers can increase the degradation rate, while acetate (B1210297) buffers may decrease it.[1] It is advisable to use buffers that have been validated for their compatibility with cephalosporins and to check for any catalytic effects.

Q5: Are there any agents that can be used to stabilize Cefodizime solutions?

A5: While specific stabilizers for Cefodizime are not extensively documented in readily available literature, the use of antioxidants may be considered to mitigate oxidative degradation. Some studies have explored the interaction of antioxidants like ascorbic acid and N-acetylcysteine with other cephalosporins.[3] However, it is important to note that antioxidants can also potentially reduce the antibacterial activity of some antibiotics, so their use should be carefully evaluated for the specific experimental context.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of biological activity in the experiment	Degradation of Cefodizime due to improper storage or handling.	- Prepare fresh solutions of Cefodizime for each experiment.- Store stock solutions at -20°C or -80°C in a non-frost-free freezer.- Protect solutions from light by using amber vials or covering containers with aluminum foil.
Appearance of unexpected peaks in HPLC analysis	Formation of degradation products.	- Confirm the identity of the unexpected peaks by comparing with forced degradation samples (acid, base, oxidative, thermal, photolytic stress).- Optimize experimental conditions (pH, temperature) to minimize degradation.
Inconsistent experimental results	Progressive degradation of Cefodizime stock or working solutions over time.	- Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Prepare working solutions immediately before use from a fresh aliquot.- Re-evaluate the stability of Cefodizime under your specific experimental conditions.

Data Presentation

The following tables provide illustrative data on the stability of cephalosporins under different conditions. This data, extrapolated from studies on structurally similar compounds, can serve as a guideline for Cefodizime.

Table 1: Effect of pH on Cephalosporin Stability (Illustrative)

pH	Approximate % Recovery after 24h at 25°C
2.0	< 80%
4.5	> 95%
6.5	> 95%
8.0	< 85%
10.0	< 70%

Data extrapolated from studies on cefotaxime.[2]

Table 2: Effect of Temperature on Cephalosporin Stability (Illustrative)

Temperature	Approximate % Recovery of Cefodizime in Solution after 24h
4°C	> 90%
Room Temperature (~25°C)	> 90%

Based on findings that Cefodizime concentrations remained greater than 90% of the initial concentrations in various infusion fluids for at least 24 hours at room temperature and 6 days at 4°C.

Experimental Protocols

Protocol 1: Forced Degradation Study of Cefodizime

This protocol outlines the conditions for inducing degradation to identify potential degradation products and to develop a stability-indicating analytical method.

• Acid Hydrolysis:

  • Dissolve Cefodizime in 0.1 M HCl to a concentration of 1 mg/mL.

  • Incubate at 60°C for 2 hours.

  • Neutralize with 0.1 M NaOH and dilute with the mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Dissolve Cefodizime in 0.1 M NaOH to a concentration of 1 mg/mL.

  • Incubate at room temperature for 30 minutes.

  • Neutralize with 0.1 M HCl and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Dissolve Cefodizime in 3% hydrogen peroxide to a concentration of 1 mg/mL.

  • Incubate at room temperature for 1 hour.

  • Dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Expose solid Cefodizime powder to 105°C for 24 hours.

  • Dissolve the stressed powder in the mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of Cefodizime (1 mg/mL in mobile phase) to UV light (254 nm) and visible light for 24 hours.

  • Analyze the solution by HPLC.

Protocol 2: Stability-Indicating HPLC Method for Cefodizime

This protocol provides a starting point for developing a validated HPLC method to separate Cefodizime from its degradation products.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.02 M Potassium Dihydrogen Phosphate buffer, pH adjusted to 6.0 with dilute phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • Time (min) | % A | % B

    • ---|---|---

    • 0 | 90 | 10

    • 20 | 60 | 40

    • 25 | 60 | 40

    • 30 | 90 | 10

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 20 µL.

• Standard and Sample Preparation:

  • Standard Solution: Prepare a stock solution of Cefodizime reference standard in mobile phase A at a concentration of 1 mg/mL. Further dilute to a working concentration of 100 µg/mL with mobile phase A.

  • Sample Solution: Prepare the sample containing Cefodizime to a final concentration of approximately 100 µg/mL in mobile phase A.

Visualizations

References

• 1. Degradation kinetics in aqueous solution of cefotaxime sodium, a third-generation cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interaction between some antibiotics and antioxidants | Research Results in Pharmacology [rrpharmacology.ru]
• 3. Antioxidant Molecules as a Source of Mitigation of Antibiotic Resistance Gene Dissemination - PMC [pmc.ncbi.nlm.nih.gov]

Improving the stability of Cefodizime (sodium) stock solutions

This technical support center provides guidance on the preparation, storage, and troubleshooting of Cefodizime (sodium) stock solutions to ensure their stability and efficacy in research and developmental applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Cefodizime (sodium) stock solutions?

A1: Cefodizime (sodium) is soluble in several solvents. For in vitro studies, Dimethyl Sulfoxide (DMSO) is a common choice, with concentrations of up to 100 mg/mL being achievable.[1][2][3] Water and saline solutions are also suitable solvents.[3] For in vivo experiments, co-solvent mixtures such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline are often used to achieve desired concentrations and ensure biocompatibility.[4][5] It is recommended to prepare fresh solutions for immediate use whenever possible.[6]

Q2: What are the optimal storage conditions for Cefodizime (sodium) stock solutions?

A2: For long-term stability, it is recommended to store Cefodizime (sodium) stock solutions at -80°C, where they can be stable for up to 1-2 years.[1][4][5] For shorter periods, storage at -20°C is acceptable for up to 1 month.[1][6] To avoid degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use volumes.[5] If stored in powder form, Cefodizime (sodium) is stable for up to 3 years at -20°C when protected from direct sunlight.[2][4]

Q3: My Cefodizime (sodium) solution has changed color. Is it still usable?

A3: A color change, often to a yellow or reddish-yellow hue, can indicate degradation of the Cefodizime solution.[7] The stability of cephalosporins is pH-dependent, and changes in pH can lead to degradation and color alteration.[8][9] It is generally recommended to discard solutions that have visibly changed color to ensure the reliability of experimental results.

Q4: I observed precipitation in my Cefodizime (sodium) stock solution after thawing. What should I do?

A4: Precipitation upon thawing can occur if the solvent's capacity to hold the solute has been exceeded at lower temperatures. Gentle warming and/or sonication can be used to help redissolve the precipitate.[5][6] However, if the precipitate does not dissolve, it may indicate degradation or insolubility, and the solution should not be used. To prevent precipitation, ensure the initial dissolution is complete and consider preparing a less concentrated stock solution.

Q5: How does pH affect the stability of Cefodizime (sodium) solutions?

A5: The stability of Cefodizime, like other cephalosporins, is highly dependent on pH. It is generally most stable in a slightly acidic to neutral pH range, approximately pH 4-7.[8] Highly acidic (pH < 3) or alkaline (pH > 8) conditions can significantly accelerate the hydrolysis of the β-lactam ring, which is a primary mechanism of degradation for cephalosporin (B10832234) antibiotics.[8] One critical degradation pathway is the isomerization from the active Δ³-isomer to the inactive Δ²-isomer, a process influenced by pH and temperature.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of Potency	- Improper storage temperature- Repeated freeze-thaw cycles- Exposure to light- Incorrect pH	- Store aliquots at -80°C for long-term storage and at -20°C for up to one month.[1][6]- Avoid multiple freeze-thaw cycles by preparing single-use aliquots.[5]- Protect solutions from light, especially during storage.[10]- Ensure the pH of the solution is within the optimal stability range of 4-7.[8]
Solution Discoloration	- Chemical degradation due to pH shifts or exposure to high temperatures.[7]	- Discard the solution. Prepare a fresh stock solution, ensuring the pH is buffered within the optimal range if necessary.
Precipitation	- Solution concentration exceeds solubility at storage temperature.- Incomplete initial dissolution.	- Gently warm and/or sonicate the solution to attempt redissolution.[5][6]- If precipitation persists, prepare a new, less concentrated stock solution.- Ensure complete dissolution during initial preparation.
Inconsistent Experimental Results	- Use of degraded stock solution.- Inaccurate concentration of the stock solution.	- Always use freshly prepared or properly stored stock solutions.- Verify the weighing and dilution steps during stock solution preparation.- Perform a quality control check of a new batch of stock solution.

Data Presentation

Table 1: Recommended Storage Conditions for Cefodizime (sodium) Stock Solutions

Storage Temperature	Duration	Solvent	Reference
-80°C	Up to 2 years	DMSO	[5]
-80°C	Up to 1 year	DMSO	[1][4]
-80°C	6 months	Not specified	[6]
-20°C	Up to 1 year	DMSO	[5]
-20°C	1 month	Not specified	[1][6]
4°C	Up to 6 days	Intravenous infusion fluids	[11]
Room Temperature (20-24°C)	Up to 24 hours	Intravenous infusion fluids	[11]

Table 2: Illustrative Impact of pH and Temperature on Cephalosporin Stability (Based on data for a structurally similar cephalosporin, Cefotaxime)

pH	Temperature (°C)	Degradation Rate Constant (k) x 10⁻³ (h⁻¹)	Half-life (t½) (hours)
2.0	40	15.0	46.2
4.5	40	1.2	577.5
6.5	40	1.5	462.0
8.0	40	25.0	27.7

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Cefodizime (sodium) Stock Solution in DMSO

Materials:

• Cefodizime (sodium) powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, conical tubes (e.g., 15 mL)

• Calibrated analytical balance

• Vortex mixer

• Sterile 0.22 µm syringe filter

• Sterile syringes

• Sterile microcentrifuge tubes for aliquoting

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Cefodizime (sodium) powder using a calibrated analytical balance. For a 10 mg/mL solution, you would weigh 100 mg for a final volume of 10 mL.

• Transfer the powder to a sterile conical tube.

• Add the required volume of anhydrous DMSO.

• Vortex the tube until the Cefodizime (sodium) is completely dissolved. Gentle warming or sonication may be applied if necessary to aid dissolution.[4]

• To ensure sterility, filter the solution through a 0.22 µm syringe filter into a new sterile conical tube.

• Aliquot the sterile stock solution into single-use, sterile microcentrifuge tubes.

• Label the aliquots clearly with the compound name, concentration, and date of preparation.

• Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 1 year).[1][4]

Protocol 2: Forced Degradation Study to Assess Cefodizime Stability

This protocol is designed to intentionally degrade the Cefodizime sample to identify potential degradation products and understand its stability profile under various stress conditions.

Objective: To generate degradation products of Cefodizime under acidic, basic, oxidative, thermal, and photolytic stress conditions.

Procedure:

• Preparation of Cefodizime Stock Solution: Prepare a 1 mg/mL stock solution of Cefodizime in a suitable solvent like water or a buffer.[9]

• Acidic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at room temperature or an elevated temperature (e.g., 60°C) and monitor for degradation over time (e.g., 1, 2, 4, 8 hours).

  • Neutralize the solution with an equivalent molar concentration of NaOH before analysis.[12]

• Basic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at room temperature and monitor for degradation over a shorter period (e.g., 30 minutes, 1, 2 hours) as basic hydrolysis is often faster.[12]

  • Neutralize with an equivalent molar concentration of HCl before analysis.[12]

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of a 3% solution of hydrogen peroxide (H₂O₂).

  • Incubate at room temperature and monitor over time.

  • Dilute with the mobile phase for immediate HPLC analysis.[12]

• Thermal Degradation:

  • Expose the solid Cefodizime powder and a solution of Cefodizime to elevated temperatures (e.g., 60-80°C) for an extended period (e.g., 24, 48, 72 hours).[12]

• Photolytic Degradation:

  • Expose solid Cefodizime and a Cefodizime solution to a light source providing a minimum of 1.2 million lux hours of visible light and 200 watt-hours per square meter of UV-A light, as per ICH Q1B guidelines.[12]

  • A control sample should be wrapped in aluminum foil to protect it from light.[12]

• Analysis: Analyze all samples using a stability-indicating HPLC method to separate and quantify the intact Cefodizime from its degradation products.

Mandatory Visualizations

Caption: Workflow for preparing sterile Cefodizime (sodium) stock solutions.

Caption: A decision tree for troubleshooting common Cefodizime solution stability issues.

Caption: Simplified chemical degradation pathways for Cefodizime.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Cefodizime Sodium | Antibiotic | Antibacterial | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Cefodizime | Antibacterial | Antibiotic | TargetMol [targetmol.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 11. tandfonline.com [tandfonline.com]
• 12. benchchem.com [benchchem.com]

Addressing variability in Cefodizime (sodium) susceptibility testing results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address variability in Cefodizime (B1668858) (sodium) susceptibility testing results. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the main sources of variability in Cefodizime susceptibility testing?

Variability in Cefodizime susceptibility testing can arise from several factors throughout the experimental process. Key sources include:

• Inoculum Preparation: The density of the bacterial suspension is critical. An inoculum that is too light can lead to falsely large zones of inhibition (falsely susceptible), while an inoculum that is too heavy can result in falsely small zones (falsely resistant).

• Media Composition and pH: The use of appropriate media, such as Mueller-Hinton Agar (B569324) (MHA), is essential. Variations in cation concentration, pH, and agar depth can significantly affect the diffusion of Cefodizime and subsequent results.

• Incubation Conditions: Temperature and duration of incubation must be strictly controlled. Deviations from the recommended conditions can alter the bacterial growth rate and the antibiotic's activity.

• Disk Content and Storage: The potency of the Cefodizime disks must be ensured. Improper storage can lead to degradation of the antibiotic, resulting in smaller zones of inhibition.

• Operator-Dependent Variability: Differences in operator technique, such as streaking of the inoculum, placement of the disks, and reading of the zone diameters, can introduce variability.[1][2][3]

Q2: Which quality control (QC) strains should be used for Cefodizime susceptibility testing?

Standard quality control strains are used to monitor the accuracy and precision of susceptibility testing. For Cefodizime, the following QC strains are recommended:

• Escherichia coli ATCC® 25922™

• Staphylococcus aureus ATCC® 25923™

• Pseudomonas aeruginosa ATCC® 27853™

The acceptable quality control ranges for zone diameter and Minimum Inhibitory Concentration (MIC) should be in accordance with established guidelines from bodies like the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST). It is important to consult the appropriate version of these standards for the specific expected ranges.

Q3: How should Cefodizime susceptibility test results be interpreted?

Interpretation of susceptibility testing results involves comparing the measured zone diameter or MIC value to established clinical breakpoints. These breakpoints categorize an isolate as Susceptible (S), Intermediate (I), or Resistant (R). As Cefodizime is an older antibiotic, its breakpoints may not be listed in the most current CLSI or EUCAST tables. It is crucial to refer to historical versions of these documents or other validated sources for appropriate interpretive criteria.

For example, for Neisseria gonorrhoeae, a proposed susceptible criterion for Cefodizime is a MIC of ≤ 0.05 µg/mL or a disk diffusion zone diameter of ≥ 31 mm.[4]

Troubleshooting Guides

Issue 1: Quality Control (QC) Results are Out of Range

Problem: The zone diameter or MIC for a QC strain falls outside the acceptable range.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inoculum Density	Ensure the inoculum is prepared to the correct turbidity (e.g., 0.5 McFarland standard). Use a calibrated spectrophotometer or a McFarland standard for comparison.
Media Issues	Verify the correct type of media was used (Mueller-Hinton Agar). Check the expiration date and storage conditions of the media. Ensure the agar depth is between 4-5 mm.
Antibiotic Disks	Check the expiration date and storage conditions of the Cefodizime disks. Ensure the disk dispenser is functioning correctly and that disks are firmly applied to the agar surface.
Incubation	Confirm that the incubator temperature is within the specified range (typically 35°C ± 2°C) and that the incubation time was correct (usually 16-20 hours).
Measurement Error	Re-measure the zone diameter carefully. Ensure proper lighting and that the correct edge of the zone of inhibition is being read.
Contamination	Check the QC plate for any signs of contamination. If contamination is present, repeat the test with a fresh subculture of the QC strain.

Issue 2: Inconsistent or Unexpected Results with Test Isolates

Problem: Variability in results between replicates or results that do not align with expected susceptibility patterns.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Mixed Culture	Ensure the test isolate is a pure culture by performing a purity check. If the culture is mixed, re-isolate the organism and repeat the test.
Incorrect Inoculum	Prepare a fresh inoculum to the correct turbidity standard.
Inherent Resistance	The isolate may possess an intrinsic or acquired resistance mechanism to Cefodizime. Consider further investigation, such as molecular testing for resistance genes.
Media Interactions	Certain media components can interfere with the activity of some antibiotics. Confirm that the correct, recommended medium was used for the specific organism being tested.
Skipped Wells/Colonies	In broth microdilution, "skipped wells" (growth in higher concentrations but not in lower ones) can occur. This may be due to technical error or contamination. In disk diffusion, the presence of colonies within the zone of inhibition can indicate a resistant subpopulation or contamination.

Data Presentation

Table 1: Example Interpretive Criteria for Cefodizime (30 µg disk)

Organism	Zone Diameter (mm) - Susceptible	Zone Diameter (mm) - Intermediate	Zone Diameter (mm) - Resistant	Source
Neisseria gonorrhoeae	≥ 31	-	-	[4]
Enterobacteriaceae	≥ 23	15-22	≤ 14	Based on older cephalosporin (B10832234) data; specific Cefodizime data may vary.
Staphylococcus spp.	≥ 29	-	≤ 28	Based on older cephalosporin data; specific Cefodizime data may vary.
Pseudomonas aeruginosa	-	-	-	Generally considered resistant.

Note: These values are illustrative and may not be from the most current guidelines. Always refer to the appropriate, validated standards for clinical interpretation.

Table 2: Example Quality Control Ranges for Cefodizime (30 µg disk)

QC Strain	Zone Diameter Range (mm)	MIC Range (µg/mL)	Source
E. coli ATCC® 25922™	Data not readily available in current standards	Data not readily available in current standards	Refer to historical CLSI/NCCLS documents
S. aureus ATCC® 25923™	Data not readily available in current standards	Data not readily available in current standards	Refer to historical CLSI/NCCLS documents
P. aeruginosa ATCC® 27853™	Data not readily available in current standards	Data not readily available in current standards	Refer to historical CLSI/NCCLS documents

Note: The absence of readily available QC ranges in current primary standards highlights the importance of consulting historical documentation or performing in-house validation.

Experimental Protocols

Kirby-Bauer Disk Diffusion Method

• Inoculum Preparation: Select 3-5 well-isolated colonies of the test organism and suspend them in a suitable broth (e.g., Tryptic Soy Broth). Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

• Inoculation: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube. Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.

• Disk Application: Aseptically apply a Cefodizime (30 µg) disk to the surface of the agar. Gently press the disk to ensure complete contact with the agar. If using multiple disks, they should be spaced at least 24 mm apart.

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: After incubation, measure the diameter of the zone of complete inhibition in millimeters (mm) using a ruler or caliper. Interpret the results based on established clinical breakpoints.

Broth Microdilution Method

• Preparation of Antibiotic Dilutions: Prepare serial twofold dilutions of Cefodizime in cation-adjusted Mueller-Hinton broth in a 96-well microtiter plate. The final concentration range should be appropriate to determine the MIC of the test organism.

• Inoculum Preparation: Prepare an inoculum of the test organism in broth, adjusted to a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the Cefodizime dilutions. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of Cefodizime that completely inhibits visible growth of the organism. Interpret the MIC value based on established clinical breakpoints.

Visualizations

Caption: Kirby-Bauer Disk Diffusion Workflow.

Caption: Broth Microdilution Workflow.

Caption: Troubleshooting Logic for Variable Results.

References

• 1. In vitro antimicrobial activity evaluation of cefodizime (HR221), a new semisynthetic cephalosporin [pubmed.ncbi.nlm.nih.gov]
• 2. ihma.com [ihma.com]
• 3. Updating Breakpoints in Antimicrobial Susceptibility Testing [asm.org]
• 4. Interpretive criteria for cefodizime in vitro susceptibility tests with Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]

Cefodizime (Sodium) Research Solutions: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the incompatibility of Cefodizime (B1668858) (sodium) in research solutions.

Troubleshooting Guide: Common Issues with Cefodizime Solutions

This guide addresses specific problems that may arise during the preparation and use of Cefodizime solutions in experimental settings.

Issue	Potential Cause	Recommended Action
Precipitation or Cloudiness Upon Mixing	Drug Incompatibility: Cefodizime may be incompatible with another drug in the solution. For instance, immediate clouding is observed when Cefodizime is mixed with chlorpromazine.[1][2]	- Immediately discontinue use of the solution. - Do not administer or use in experiments. - Consult the compatibility tables below or conduct a compatibility study. - Prepare fresh solutions and administer Cefodizime and the incompatible drug separately.
Color Change in the Solution	Chemical Reaction: A change in color, such as the observed change from light yellow to colorless when mixed with acetylcysteine, indicates a chemical interaction.[2]	- While a color change may not always signify a loss of potency, it is a sign of a chemical reaction.[2] - It is best to prepare fresh solutions and administer the drugs separately. - If the experiment requires co-administration, a stability study should be performed to ensure Cefodizime's potency is not compromised.
Unexpected pH Shift	Acid-Base Reaction: The addition of another drug can significantly alter the pH of the Cefodizime solution, which can affect its stability. For example, adding aminophylline (B1665990) to a Cefodizime solution can cause a significant increase in pH.[1][2]	- Measure the pH of the final solution. - Cefodizime is most stable in the pH range of 4.5-6.5.[3] - If the pH is outside the optimal range, consider reformulating with a compatible buffer or administering the drugs separately.
Loss of Antibacterial Activity	Degradation: Cefodizime, like other β-lactam antibiotics, can degrade over time, especially under suboptimal storage conditions (e.g., elevated temperature, inappropriate pH).[4][5]	- Ensure proper storage of stock solutions (refrigerated at 4°C for up to 6 days).[1][2] - Avoid prolonged storage at room temperature (stable for at least 24 hours).[1][2] - Protect solutions from light, as photodegradation can occur with cephalosporins.[6] - Perform a potency assay (e.g., HPLC or microbiological assay) to confirm the concentration of active Cefodizime.

Frequently Asked Questions (FAQs)

Q1: What intravenous fluids are compatible with Cefodizime (sodium)?

A1: Cefodizime (sodium) has been shown to be stable in a variety of common intravenous infusion fluids. Stability is generally defined as retaining more than 90% of the initial concentration.

Table 1: Stability of Cefodizime in Intravenous Fluids [1][2]

Infusion Fluid	Stability at Room Temperature (25°C)	Stability at 4°C
0.9% Sodium Chloride	≥ 24 hours	≥ 6 days
5% Dextrose in Water	≥ 24 hours	≥ 6 days
10% Dextrose in Water	≥ 24 hours	≥ 6 days
5% Amino Acid Injection	≥ 24 hours	≥ 6 days
3% Polygeline	≥ 24 hours	≥ 6 days

Q2: Which drugs are known to be incompatible with Cefodizime (sodium)?

A2: Based on compatibility studies, some drugs will cause immediate physical changes when mixed with Cefodizime.

Table 2: Known Incompatibilities with Cefodizime (4 mg/mL in 0.9% NaCl or 5% Dextrose) [1][2]

Incompatible Drug	Observed Effect
Chlorpromazine (0.2 mg/mL)	Immediate clouding/precipitation
Acetylcysteine (1.2 mg/mL)	Color change (light yellow to colorless)
Aminophylline (1.9 mg/mL)	Significant pH increase (from 4.6 to 8.0)

It is important to note that even without visible changes, chemical degradation can occur. Co-administration with nephrotoxic drugs like aminoglycosides and furosemide (B1674285) may increase the risk of renal toxicity.[7]

Q3: How does temperature affect the stability of Cefodizime solutions?

A3: Cefodizime is more stable at lower temperatures. Solutions can be stored for a longer duration under refrigeration (4°C) compared to room temperature (25°C).[1][2] For longer-term storage, freezing (-20°C) has been shown to maintain the stability of other cephalosporins like ceftazidime (B193861).[8]

Q4: What is the optimal pH for Cefodizime solutions?

A4: While specific studies on Cefodizime's optimal pH are not as readily available, related third-generation cephalosporins like cefotaxime (B1668864) exhibit maximum stability in the pH range of 4.5 to 6.5.[3] Significant deviations from this pH range, as seen with the addition of aminophylline, can accelerate degradation.[2]

Experimental Protocols

Protocol 1: Visual Compatibility Assessment

This protocol is a preliminary test to quickly identify physical incompatibilities.

• Reconstitution: Reconstitute Cefodizime (sodium) powder with sterile water for injection to a known concentration (e.g., 200 mg/mL).[2]

• Dilution: Dilute the reconstituted Cefodizime to the final desired concentration (e.g., 4 mg/mL) in the test infusion fluid (e.g., 0.9% sodium chloride or 5% dextrose).[2]

• Admixture: In a clear container (e.g., glass vial or test tube), mix the Cefodizime solution with the solution of the drug to be tested at the desired concentrations.

• Observation: Visually inspect the mixture against a black and white background immediately after mixing and at set time points (e.g., 15, 30, and 60 minutes). Look for any signs of precipitation, cloudiness, gas formation, or color change.[2]

Protocol 2: pH Stability Assessment

This protocol determines if the addition of another drug alters the pH of the Cefodizime solution.

• Prepare Solutions: Prepare the Cefodizime solution and the test drug solution as described in Protocol 1.

• Initial pH Measurement: Calibrate a pH meter and measure the pH of the individual Cefodizime solution and the test drug solution.[2]

• Mix and Measure: Mix the two solutions. Immediately measure the pH of the resulting admixture.

• Monitor: Continue to measure the pH at specified intervals to check for any drift over time. A change of more than one pH unit is often considered significant.[9]

Protocol 3: Chemical Stability Assessment using High-Performance Liquid Chromatography (HPLC)

This is a quantitative method to determine the concentration of Cefodizime over time.

• Sample Preparation: Prepare the admixture of Cefodizime and the test drug as described above. At predetermined time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot of the solution.

• Storage: If not analyzed immediately, store the aliquots at a low temperature (e.g., -20°C or -80°C) to halt further degradation.

• HPLC Analysis:

  • Use a validated stability-indicating HPLC method. This typically involves a C18 column and a UV detector.[5][10]

  • The mobile phase and flow rate should be optimized to achieve good separation of Cefodizime from its potential degradants and the other drug in the mixture.

  • Prepare a standard curve with known concentrations of Cefodizime.

• Quantification: Calculate the concentration of Cefodizime in each sample by comparing its peak area to the standard curve.

• Stability Determination: Stability is typically defined as the retention of at least 90% of the initial drug concentration.[2]

Visualizations

References

• 1. Stability of cefodizime in solution and compatibility with other injectable drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Kinetics and mechanism of degradation of cefotaxime sodium in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability and Compatibility of Ceftazidime Administered by Continuous Infusion to Intensive Care Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Degradation kinetics in aqueous solution of cefotaxime sodium, a third-generation cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photodegradation paths of cefotaxime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is Cefodizime Sodium used for? [synapse.patsnap.com]
• 8. Chemical Stability of Ceftazidime Compounded in Saline, Glycerin and Dexamethasone-SP Solutions Stored at -20°C, 4°C and 25°C Over a 60 Day Period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Stability and compatibility studies of cefaloridine, cefuroxime and ceftazidime with PVC infusion bags - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Cefodizime (Sodium) Animal Model Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Cefodizime (B1668858) (sodium) in animal models. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during pre-clinical research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Cefodizime?

A1: Cefodizime is a third-generation cephalosporin (B10832234) antibiotic.[1][2] Its primary mechanism of action is the inhibition of bacterial cell wall synthesis.[1][3][4] It binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the cross-linking of peptidoglycan, a critical component of the bacterial cell wall.[1][3][4] This disruption leads to a weakened cell wall, ultimately causing bacterial cell lysis and death.[1][3] Cefodizime has a high affinity for PBPs 1A/B, 2, and 3.[5]

Q2: What are the common routes of administration for Cefodizime in animal studies?

A2: Cefodizime sodium is typically administered parenterally via intravenous (IV), intramuscular (IM), or subcutaneous (SC) injection.[1][6] Oral administration has been used in some acute toxicity studies, but as a hydrophilic compound, its oral bioavailability is generally low.[7] The choice of route depends on the specific experimental design, desired pharmacokinetic profile, and the animal model being used.

Q3: What is the reported elimination half-life of Cefodizime in common laboratory animals?

A3: The elimination half-life of Cefodizime varies by species. Reported values range from approximately 1.17 hours in mice to 3.53 hours in rabbits.[6] This relatively long half-life compared to some other cephalosporins contributes to its efficacy.[4][7]

Q4: Does Cefodizime have any effects beyond its direct antibacterial activity?

A4: Yes, Cefodizime has been shown to possess immunomodulatory properties.[4][5][8][9] Studies have demonstrated that it can enhance certain functions of the host immune system, such as stimulating phagocyte and lymphocyte activity.[10] This dual action—direct bactericidal effect and immune system enhancement—may contribute to its potent in vivo efficacy, which can be superior to what is predicted from in vitro results alone.[4][7]

Q5: Is Cefodizime known to have any significant renal toxicity in animal models?

A5: While nephrotoxicity is a potential concern with some cephalosporins, animal toxicology studies have indicated that Cefodizime has a good renal tolerance profile, which is better than that of some other cephalosporins.[5][11] However, at high doses, some changes in the kidneys, such as the presence of brown granules in the renal tubule epithelium, have been observed in rats.[12] It is always recommended to monitor renal function, especially in long-term or high-dose studies.

Troubleshooting Guides

Formulation and Administration Issues

Problem	Potential Cause	Troubleshooting Steps & Recommendations
Precipitation or cloudiness observed in the prepared solution.	Incompatibility with vehicle or other drugs. Cefodizime can be incompatible with certain substances. Immediate clouding has been observed when mixed with chlorpromazine.[13]	1. Vehicle Selection: Use sterile, pyrogen-free diluents such as 0.9% Sodium Chloride or 5% Dextrose in Water for injections.[13][14] 2. Check Compatibility: Avoid mixing Cefodizime directly with other drugs unless compatibility has been confirmed. A study showed it is stable when mixed with ranitidine, furosemide, and several corticosteroids, among others.[13] 3. pH Adjustment: Changes in pH can affect stability. An increase in pH was noted when mixed with aminophylline.[13] If possible, check the pH of your final formulation and ensure it is within a suitable range (physiologic pH is ~7.4).[14] 4. Preparation: Prepare solutions fresh whenever possible. Dissolve the powder completely in a sterile diluent (e.g., sterile water for injection) before further dilution in an infusion fluid.[1][13] Filter the final solution through a 0.2 µm filter into a sterile container.[14]
Local injection site reactions (e.g., swelling, redness, hemorrhage).	High concentration of the drug, inflammatory response to the vehicle or drug.	1. Rotate Injection Sites: If multiple injections are required, rotate the administration sites to minimize local irritation. 2. Dilute the Formulation: If feasible without compromising the dosing volume, decrease the concentration of the drug. 3. Change Administration Route: Consider if an alternative parenteral route (e.g., IV vs. SC) might be better tolerated for your specific model. Slight inflammatory changes have been noted with subcutaneous injection in dogs.[7] 4. Observe and Record: Document all local reactions as part of your study's safety assessment.
Solution discoloration.	Degradation or chemical reaction. A color change from light yellow to colorless was seen when mixed with acetylcysteine.[13]	1. Use Fresh Solutions: Cefodizime solutions are stable for at least 24 hours at room temperature and for 6 days at 4°C in common infusion fluids.[13] Do not use solutions that show unexpected color changes. 2. Protect from Light: While not explicitly stated for Cefodizime in the search results, it is a general good practice to protect drug solutions from light to prevent potential degradation.

Animal Health and Adverse Events

Problem	Potential Cause	Troubleshooting Steps & Recommendations
Transient decrease in spontaneous activity post-dosing.	High dose of Cefodizime. This has been observed transiently in rats given a high dose of 2000 mg/kg/day intravenously.[12]	1. Monitor Closely: Observe animals for a few hours post-administration to see if the activity level returns to normal. 2. Dose Adjustment: If the effect is severe or prolonged, consider if the dose can be lowered while still achieving the desired therapeutic effect. 3. Stagger Dosing: If multiple animals are being dosed, stagger the timing to allow for careful observation of each animal.
Changes in food or water intake.	Drug-related effect. Increased water intake and transient decreases in food consumption have been noted in subacute rat studies at doses of 500-2000 mg/kg/day.[12]	1. Monitor Body Weight: Track animal body weights regularly to ensure that transient changes in food intake do not lead to significant weight loss.[12] 2. Ensure Access to Water: Make sure fresh water is readily available, especially if increased intake is observed. 3. Provide Palatable Food: If food intake is a concern, providing a highly palatable diet supplement can help maintain caloric intake.
Gastrointestinal issues (e.g., soft stools, diarrhea, cecal dilation).	Disruption of normal gut flora by the broad-spectrum antibiotic. Dilation of the cecum was observed in rats in a one-month toxicity study.[12] Diarrhea was noted in mice and rats after high oral doses.[7]	1. Monitor Fecal Output: Regularly check the consistency of the animals' feces. 2. Consider Probiotics: While not specifically studied for Cefodizime in the available results, co-administration with a probiotic may help maintain gut flora, but this would need to be validated for your specific study. 3. Rule out C. difficile: In cases of severe, persistent diarrhea, consider testing for Clostridium difficile infection, a known risk with broad-spectrum antibiotic use.

Quantitative Data Summary

Table 1: Acute Toxicity (LD50) of Cefodizime Sodium[7]

Animal Model	Route of Administration	LD50 (mg/kg) - Male	LD50 (mg/kg) - Female
Mice	Intravenous	7200	5000
Intraperitoneal	10500	11000
Subcutaneous	17500	16500
Oral	28000	29000
Rats (Adult)	Intravenous	7000	8200
Intraperitoneal	9500	8800
Subcutaneous	17000	15500
Oral	>20000	>20000
Intramuscular	>3200	>3200
Rats (5-day-old)	Subcutaneous	5278	5314
Dogs (Male)	Intravenous	>5000	N/A

Table 2: Pharmacokinetic Parameters of Cefodizime in Laboratory Animals[6]

Animal Model	Elimination Half-Life (hours)	Serum Protein Binding (%)
Mice	1.17	33-99 (range across species)
Rats	Not specified	33-99 (range across species)
Rabbits	3.53	33-99 (range across species)
Dogs	Not specified	33-99 (range across species)
Monkeys	Not specified	33-99 (range across species)

Note: Protein binding is reported as a range across all tested species.

Experimental Protocols

Protocol 1: Murine Model of Streptococcus pneumoniae Pneumonia

This protocol is adapted from a study investigating the immunomodulatory effects of Cefodizime.[8]

• Animal Model: Female CD1 Swiss mice (20-22 g).

• Bacterial Preparation:

  • Use a heat-killed, fluorescein (B123965) isothiocyanate (FITC)-labeled strain of S. pneumoniae to focus on the inflammatory response independent of bacterial killing.

  • Prepare a suspension in sterile phosphate-buffered saline (PBS) to a concentration of 2 x 108 CFU/ml.

• Infection Procedure:

  • Lightly anesthetize mice.

  • Inoculate intranasally with 50 µl of the bacterial suspension (containing 107 bacteria).

  • Hold the mice in a vertical position for at least 2 minutes to facilitate inoculum migration to the alveoli.

  • Repeat the inoculation every 12 hours for a total of five doses to establish a robust inflammatory response.

• Cefodizime Treatment:

  • Formulation: Dissolve Cefodizime sodium in sterile saline.

  • Dosage: 30 mg/kg body weight.

  • Administration: Administer subcutaneously (SC) at 12-hour intervals, starting 96 hours before the first bacterial inoculation and ending at the time of the last inoculation. Control animals should receive saline injections.

• Efficacy Assessment:

  • At a predetermined time point (e.g., 4 hours after the last dose), euthanize the animals.

  • Perform bronchoalveolar lavage (BAL) to collect cells and fluid for analysis (e.g., leukocyte counts, cytokine measurements like TNF-α and IL-6).

  • Homogenize lung tissue to assess cytokine levels within the lung parenchyma.

  • Phagocytosis can be assessed by flow cytometry using the FITC-labeled bacteria.

Protocol 2: General Murine Model of Bacterial Urinary Tract Infection (UTI)

This is a generalized protocol based on standard methodologies for inducing UTIs in mice.

• Animal Model: Female C3H or BALB/c mice (6-8 weeks old).

• Bacterial Preparation:

  • Use a uropathogenic strain of Escherichia coli (UPEC).

  • Grow bacteria in Luria-Bertani (LB) broth to the mid-logarithmic phase.

  • Centrifuge the culture, wash, and resuspend the bacterial pellet in sterile PBS to a concentration of approximately 1-5 x 109 CFU/mL.

• Infection Procedure (Transurethral Inoculation):

  • Anesthetize mice. Water restriction for a few hours prior to inoculation can prevent immediate urination.

  • Carefully insert a sterile, fine-tipped catheter into the urethra.

  • Instill 50 µL of the bacterial suspension directly into the bladder.

• Cefodizime Treatment:

  • Formulation: Dissolve Cefodizime sodium in sterile 0.9% saline.

  • Timing: Initiate treatment at a clinically relevant time point (e.g., 24 hours post-infection).

  • Administration: Administer via subcutaneous (SC) or intraperitoneal (IP) injection once or twice daily. Dosages should be determined based on pilot studies or pharmacokinetic data.

• Efficacy Assessment:

  • At specified time points (e.g., 48 or 72 hours post-treatment initiation), euthanize the mice.

  • Aseptically remove the bladder and kidneys.

  • Homogenize the tissues in sterile PBS.

  • Perform serial dilutions of the homogenates and plate on appropriate agar (B569324) (e.g., MacConkey agar) to determine the number of colony-forming units (CFU) per gram of tissue.

Visualizations

Signaling Pathways and Workflows

Caption: Cefodizime inhibits bacterial cell wall synthesis by binding to PBPs.

Caption: Cefodizime may modulate the host immune response via TLR signaling.

Caption: Workflow for evaluating Cefodizime in an animal infection model.

References

• 1. What is Cefodizime Sodium used for? [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. Cefodizime, an aminothiazolyl cephalosporin. III. Therapeutic activity against experimentally induced pneumonia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cefodizime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Cefodizime, an aminothiazolylcephalosporin. II. Comparative studies on the pharmacokinetic behavior in laboratory animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Acute toxicity study of cefodizime sodium] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. [Effect of cefodizime on the immune system: in vitro studies] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cefodizime, an aminothiazolyl cephalosporin. IV. Influence on the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Relative nephrotoxicity of cephalosporin antibiotics in an animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [One-month subacute intravenous toxicity study of cefodizime sodium in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. az.research.umich.edu [az.research.umich.edu]

Best practices for storing and handling Cefodizime (sodium) powder

This technical support center provides researchers, scientists, and drug development professionals with best practices for storing and handling Cefodizime (B1668858) (sodium) powder. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

1. How should Cefodizime (sodium) powder be stored upon receipt?

Cefodizime (sodium) powder is typically a white or yellow crystalline powder and should be stored in a cool, dry place, protected from light and moisture.[1] For long-term storage, it is recommended to keep the powder at -20°C for up to 3 years.[2] Always refer to the manufacturer's specific instructions on the product packaging.

2. What are the recommended storage conditions for reconstituted Cefodizime (sodium) solutions?

The stability of reconstituted Cefodizime (sodium) solutions depends on the storage temperature and the solvent used. For stock solutions, it is recommended to aliquot and store them to avoid repeated freeze-thaw cycles.[3] Storage at -80°C can preserve the solution for up to 6 months, while at -20°C it is stable for about 1 month.[3]

3. What solvents can be used to reconstitute Cefodizime (sodium) powder?

Cefodizime (sodium) is soluble in solvents such as Dimethyl Sulfoxide (DMSO) and water.[3][4] For in vivo experiments, a common formulation involves dissolving the powder in a mixture of DMSO, PEG300, Tween 80, and saline.[2] If water is used as the solvent for a stock solution, it is recommended to filter and sterilize it using a 0.22 μm filter before use.[3]

4. What personal protective equipment (PPE) should be used when handling Cefodizime (sodium) powder?

When handling Cefodizime (sodium) powder, it is important to use appropriate personal protective equipment to avoid inhalation and skin contact.[5][6] This includes wearing gloves, eye protection (safety glasses or goggles), and a respiratory mask.[5][6] Handling should be performed in a well-ventilated area.[6]

5. Is Cefodizime (sodium) compatible with other injectable drugs?

Studies have shown that Cefodizime (sodium) is compatible with several commonly used injectable drugs when mixed in 0.9% sodium chloride or 5% dextrose in water for up to 24 hours at room temperature.[7][8] However, incompatibilities have been observed with certain drugs like chlorpromazine (B137089) (causes immediate clouding), acetylcysteine (causes a color change), and aminophylline (B1665990) (causes a pH increase).[7][8] It is always recommended to check for specific compatibility data before co-administering Cefodizime (sodium) with other drugs.

Data Presentation

Table 1: Storage Conditions for Cefodizime (sodium) Powder and Stock Solutions

Form	Storage Temperature	Duration of Stability	Source(s)
Powder	-20°C	Up to 3 years	[2]
Powder	2-8°C	Refer to manufacturer's guidelines	[5]
Stock Solution	-80°C	Up to 6 months	[3]
Stock Solution	-20°C	Up to 1 month	[3]

Table 2: Stability of Reconstituted Cefodizime (sodium) in Various Infusion Fluids

Infusion Fluid	Concentration	Storage Temperature	Duration of >90% Potency	Source(s)
0.9% Sodium Chloride	4 mg/mL	Room Temperature (20-24°C)	At least 24 hours	[7][8]
0.9% Sodium Chloride	4 mg/mL	4°C	At least 6 days (144 hours)	[7][8]
5% Dextrose in Water	4 mg/mL	Room Temperature (20-24°C)	At least 24 hours	[7][8]
5% Dextrose in Water	4 mg/mL	4°C	At least 6 days (144 hours)	[7][8]
10% Dextrose in Water	4 mg/mL	Room Temperature (20-24°C)	At least 24 hours	[7][8]
5% Amino Acid Injection	4 mg/mL	Room Temperature (20-24°C)	At least 24 hours	[7][8]
3% Polygeline	4 mg/mL	Room Temperature (20-24°C)	At least 24 hours	[7][8]

Troubleshooting Guides

Issue 1: The reconstituted Cefodizime (sodium) solution appears cloudy or has formed a precipitate.

• Possible Cause: Incompatibility with the diluent or another mixed drug. Immediate clouding has been observed when mixed with chlorpromazine.[7][8]

• Solution:

  • Do not use the solution.

  • Verify the compatibility of Cefodizime (sodium) with all components in your solution.

  • If preparing a fresh solution, ensure all glassware is clean and free of contaminants.

  • When dissolving, especially for in vivo formulations, add solvents sequentially and ensure the solution is clear before adding the next solvent.[2] Sonication may aid dissolution.[2]

Issue 2: The Cefodizime (sodium) solution has changed color.

• Possible Cause: A color change from light yellow to colorless has been noted when mixed with acetylcysteine.[7][8] Color changes can also indicate degradation.

• Solution:

  • If a known color change is expected due to mixing with a specific agent, proceed with caution and consider if this affects your experiment.

  • If the color change is unexpected, it may be a sign of degradation. It is advisable to discard the solution and prepare a fresh batch.

  • Ensure the solution is protected from light, as this can contribute to degradation.

Issue 3: Inconsistent experimental results using a Cefodizime (sodium) solution.

• Possible Cause: Degradation of Cefodizime (sodium) due to improper storage or handling. The stability of the solution is time and temperature-dependent.

• Solution:

  • Review your storage procedures. Ensure stock solutions are stored at the correct temperature and for the appropriate duration (see Table 1).

  • Avoid repeated freeze-thaw cycles by preparing aliquots of your stock solution.[3]

  • Prepare working solutions fresh and use them promptly.[2]

  • Consider performing a stability-indicating assay, such as HPLC, to confirm the concentration and purity of your Cefodizime (sodium) solution.

Experimental Protocols

Protocol: Forced Degradation Study of Cefodizime (sodium)

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of Cefodizime (sodium) under various stress conditions.[9]

1. Sample Preparation:

• Prepare a stock solution of Cefodizime (sodium) at a concentration of 1 mg/mL in an appropriate solvent (e.g., water or a suitable buffer).

2. Stress Conditions:

• Acid Hydrolysis: Add 1 mL of the stock solution to a volumetric flask and add an equal volume of 0.1N HCl. Incubate at room temperature or heat to 50-60°C. Monitor for degradation over several hours.[9]
• Base Hydrolysis: Add 1 mL of the stock solution to a volumetric flask and add an equal volume of 0.1N NaOH. Incubate at room temperature or heat to 50-60°C. Monitor for degradation over several hours.[9]
• Oxidative Degradation: Add 1 mL of the stock solution to a volumetric flask and add an equal volume of 3% hydrogen peroxide (H₂O₂). Keep the solution at room temperature and monitor for degradation.[9]
• Thermal Degradation: Place the solid Cefodizime (sodium) powder in an oven at a controlled temperature (e.g., 40-80°C) and monitor for degradation over several days.[9]
• Photolytic Degradation: Expose the Cefodizime (sodium) powder or solution to a light source (e.g., UV or fluorescent light) and monitor for degradation.

3. Analysis:

• At specified time points, withdraw samples from the stress conditions.
• For acid and base hydrolysis, neutralize the samples with an equivalent molar concentration of NaOH or HCl, respectively.[9]
• Dilute the samples to a suitable concentration for analysis.
• Analyze the samples using a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC), to separate and quantify the intact Cefodizime (sodium) from its degradation products.[9]

Visualizations

Caption: Experimental workflow for handling Cefodizime (sodium).

Caption: Potential degradation pathways of Cefodizime under stress.

Caption: Troubleshooting workflow for common Cefodizime issues.

References

• 1. nbinno.com [nbinno.com]
• 2. Cefodizime Sodium | Antibiotic | Antibacterial | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. nbinno.com [nbinno.com]
• 6. fishersci.com [fishersci.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Stability of cefodizime in solution and compatibility with other injectable drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Minimizing experimental artifacts with Cefodizime (sodium)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize experimental artifacts when working with Cefodizime (sodium).

Frequently Asked Questions (FAQs)

Q1: What is Cefodizime and what is its primary mechanism of action?

A1: Cefodizime is a third-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1][2] Its primary mechanism of action involves the inhibition of bacterial cell wall synthesis by targeting and inactivating penicillin-binding proteins (PBPs), which are essential for the structural integrity of the bacterial cell wall.[1][3][4] This disruption leads to cell lysis and bacterial death. Cefodizime is also noted for its stability in the presence of many beta-lactamase enzymes, which are a common cause of bacterial resistance to beta-lactam antibiotics.[3][5][6][7]

Q2: How should Cefodizime (sodium) stock solutions be prepared and stored?

A2: Cefodizime (sodium) is soluble in water and DMSO.[8] For cell culture applications, it is recommended to prepare a stock solution in a sterile solvent such as water or a cell culture-grade DMSO. A general protocol is to dissolve the powder to a concentration of 10-50 mg/mL, filter-sterilize through a 0.22 µm filter, and store in aliquots. Stock solutions are stable for up to 6 months at -80°C and for 1 month at -20°C.[9] It is advisable to minimize freeze-thaw cycles.

Q3: At what concentrations does Cefodizime typically exhibit antibacterial effects in vitro?

A3: The Minimum Inhibitory Concentration (MIC) of Cefodizime varies depending on the bacterial species. For many common pathogens, the MIC90 (the concentration required to inhibit the growth of 90% of isolates) is in the range of 0.02 to 12.5 µg/mL. For example, P. mirabilis is highly susceptible with an MIC90 of 0.02 mg/L, while S. aureus is moderately susceptible with an MIC90 of 12.5 µg/mL.[5][10]

Troubleshooting Guides

Issue 1: Unexpected Immunomodulatory Effects in Cell-Based Assays

Question: I am observing unexpected changes in cytokine levels and immune cell activity in my in vitro experiments with Cefodizime. How can I mitigate these effects?

Answer: Cefodizime is known to have immunomodulatory properties that can act as a significant experimental artifact.[4][11][12] These effects are dose-dependent and can include altered cytokine production, enhanced phagocytosis, and stimulation of lymphocyte proliferation.[4][11][13]

Troubleshooting Steps:

• Concentration Optimization: The immunomodulatory effects of Cefodizime are often observed at higher concentrations. For example, stimulation of mitogen-induced lymphocyte transformation has been noted at concentrations above 100 mg/l.[3] Whenever possible, use the lowest effective concentration of Cefodizime required for its antibacterial activity in your experimental system.

• Include Appropriate Controls:

  • Vehicle Control: Always include a control group treated with the same vehicle used to dissolve the Cefodizime (e.g., sterile water or DMSO) at the same final concentration.

  • Inactive Epimer Control (if available): If a biologically inactive epimer of Cefodizime is available, it can be used as a negative control to distinguish between effects due to the specific chemical structure versus non-specific effects.

  • Alternative Antibiotic Control: Include a control with a different class of antibiotic that is not known to have immunomodulatory effects to ensure the observed effects are specific to Cefodizime.

• Pre-incubation and Washout: For experiments where the primary goal is to study the effects of another stimulus in the presence of Cefodizime (for bacterial control), consider a pre-incubation step with Cefodizime followed by a washout step before adding your experimental stimulus. This can help to minimize direct interference of Cefodizime with the subsequent assay.

Quantitative Data on Immunomodulatory Effects:

Parameter	Cell Type	Cefodizime Concentration	Observed Effect
TNF-α Release	Human Peripheral Mononuclear Cells (MNCs)	50-200 µg/mL	Significant decrease[13]
IL-6 Release	Human Peripheral Mononuclear Cells (MNCs)	50-200 µg/mL	Significant decrease[13]
IL-8 Release	Human Peripheral Mononuclear Cells (MNCs)	200 µg/mL	51.5% enhancement[13]
Lymphocyte Transformation	Human Peripheral Lymphocytes	>100 mg/L	Stimulation[3]
Phagocytosis	Human Neutrophils	1-250 µg/mL	Significantly increased[4]

Signaling Pathway Implicated in Immunomodulation:

Cefodizime's immunomodulatory effects may be mediated through various signaling pathways. One potential pathway is the Toll-like receptor (TLR) signaling pathway, which plays a crucial role in the innate immune response.

Caption: Potential interaction of Cefodizime with the TLR signaling pathway.

Issue 2: Inaccurate Creatinine (B1669602) Measurements in Biological Samples

Question: My creatinine measurements are unexpectedly high in samples from subjects treated with Cefodizime. Is this a known interference, and how can I obtain accurate readings?

Answer: Yes, some cephalosporin antibiotics, including Cefodizime, can interfere with creatinine assays that use the Jaffe reaction, leading to falsely elevated results.[12][14] This is a direct analytical interference where the drug reacts with the alkaline picrate (B76445) reagent to form a colored complex that is measured along with creatinine.

Troubleshooting Steps:

• Use an Alternative Assay Method: The most reliable way to avoid this interference is to use a creatinine assay method that is not based on the Jaffe reaction. Enzymatic methods for creatinine measurement are generally not affected by cephalosporin interference and are a recommended alternative.[12]

• Timing of Sample Collection: If an alternative method is not available, the timing of sample collection relative to Cefodizime administration can be critical. The interference is concentration-dependent, so collecting samples when the drug concentration is at its lowest (trough level) may minimize the effect. However, this is not an ideal solution as significant interference may still be present.

• Consult the Laboratory: Discuss the potential for Cefodizime interference with the clinical or research laboratory performing the analysis. They may be able to suggest an alternative testing platform or provide guidance on interpreting the results.

Comparison of Creatinine Assay Methods:

Assay Method	Principle	Susceptibility to Cefodizime Interference
Jaffe Reaction	Reaction of creatinine with alkaline picrate to form a colored complex.	High[12]
Enzymatic Methods	Use of specific enzymes (e.g., creatininase, creatinase, sarcosine (B1681465) oxidase) to measure creatinine.	Low to none[12]

Logical Workflow for Accurate Creatinine Measurement:

References

• 1. Lymphocyte transformation test (LTT) [imd-berlin.de]
• 2. altmeyers.org [altmeyers.org]
• 3. 4.9. Phagocytosis Assay (In Vitro) [bio-protocol.org]
• 4. researchgate.net [researchgate.net]
• 5. Visualization and Quantification of Phagocytosis by Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Creatinine Estimation and Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Use of Flow Cytometry to Evaluate Phagocytosis of Staphylococcus aureus by Human Neutrophils [frontiersin.org]
• 10. adl.usm.my [adl.usm.my]
• 11. Phagocytosis: A Practical Approach for Evaluating Neutrophil Function in Health and Disease [scirp.org]
• 12. Comparison of Jaffe Method and Enzymatic Method at Measuring Serum Creatinine Level, Creatinine Clearance and Estimated Glomerular Filtration Rate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. geiselmed.dartmouth.edu [geiselmed.dartmouth.edu]

Technical Support Center: Optimizing Detection of Cefodizime (Sodium) Related Substances by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) analysis of Cefodizime and its related substances.

Frequently Asked Questions (FAQs)

Q1: What is the most common HPLC method for analyzing Cefodizime and its related substances?

A1: The most widely used method is reversed-phase HPLC (RP-HPLC) with gradient elution.[1] This method effectively separates Cefodizime from its impurities and degradation products, such as the inactive ∆²-isomer.[1] A C18 column is typically employed with a mobile phase consisting of a phosphate (B84403) buffer and acetonitrile.[1][2]

Q2: Why is a stability-indicating method important for Cefodizime analysis?

A2: A stability-indicating method is crucial as it can distinguish the active pharmaceutical ingredient (API) from its degradation products.[1] This ensures that the measured potency of the drug is accurate and not inflated by the presence of inactive or potentially harmful impurities that may form during manufacturing or storage.[1] Forced degradation studies are performed to validate that the method is stability-indicating.[3][4]

Q3: What are the critical parameters to consider for HPLC method validation for Cefodizime impurities according to ICH guidelines?

A3: According to ICH guidelines, critical validation parameters include specificity, linearity, limit of detection (LOD), limit of quantitation (LOQ), accuracy, and precision.[5][6] Specificity ensures that the analyte peak is well-resolved from other components like impurities and degradants.[5]

Q4: What is the ∆²-isomer of Cefodizime and why is it important to monitor?

A4: The ∆²-isomer of Cefodizime is a microbiologically inactive degradation product formed by the migration of a double bond in the dihydrothiazine ring.[1][7] Monitoring and controlling the levels of this and other impurities are essential to guarantee the safety and efficacy of the final drug product.[1][7]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Step	Rationale
Interaction with active silanols on the column	Use a high-purity, end-capped C18 column. Optimize the mobile phase pH to suppress silanol (B1196071) ionization (typically pH 2-8 for silica-based columns).[8]	Active silanols can cause secondary interactions with the analyte, leading to peak tailing.[8]
Insufficient buffer capacity	Ensure the buffer concentration is adequate (typically 10-25 mM) to maintain a constant ionization state of the analyte.[8]	A stable pH is necessary for consistent analyte ionization and retention, preventing peak shape distortion.[8]
Column overload	Reduce the sample concentration or injection volume.	Injecting too much sample can saturate the column, leading to peak fronting.[9]
Column degradation	Flush the column or replace it if flushing does not improve performance.	Deterioration of the column packing material can result in poor peak shape.[9]

Issue 2: Inconsistent Retention Times

Possible Cause	Troubleshooting Step	Rationale
Changes in mobile phase composition	Prepare fresh mobile phase daily and ensure it is thoroughly degassed.[6] Use a gradient proportioning valve test to check for proper functioning.	Even small variations in the mobile phase composition can significantly impact retention times in reversed-phase chromatography.
Fluctuations in column temperature	Use a column oven to maintain a constant and consistent temperature.[6]	Temperature affects the viscosity of the mobile phase and the kinetics of partitioning, thereby influencing retention times.
Pump issues (leaks, improper check valves)	Check for leaks in the pump head and fittings. Clean or replace check valves if necessary.	Leaks or malfunctioning check valves will lead to an inconsistent flow rate and, consequently, variable retention times.[10]

Issue 3: Ghost Peaks or Baseline Noise

Possible Cause	Troubleshooting Step	Rationale
Contaminated mobile phase or diluent	Use high-purity HPLC-grade solvents and freshly prepared buffers. Filter all mobile phase components through a 0.45 µm filter.[1]	Impurities in the solvents can accumulate on the column and elute as ghost peaks, especially during a gradient run.[9]
Carryover from previous injections	Implement a robust needle wash protocol. Inject a blank solvent run to check for carryover.	Residual sample from a previous injection can elute in a subsequent run, appearing as a ghost peak.
Detector lamp instability	Allow the detector lamp to warm up sufficiently. Replace the lamp if it is near the end of its lifetime.	A failing detector lamp can cause baseline noise and drift.[9]
Air bubbles in the system	Thoroughly degas the mobile phase. Use an in-line degasser if available.	Air bubbles passing through the detector flow cell will cause sharp spikes and a noisy baseline.[9]

Data Presentation

Table 1: Typical HPLC Method Parameters for Cefodizime Analysis

Parameter	Method 1	Alternative Method (Composite for Cephalosporins)
Column	Phenomenex Luna C18 (250 mm x 4.6 mm, 5 µm)[2][5]	C18 Column (e.g., Agilent Zorbax, Waters Symmetry)[5]
Mobile Phase A	Potassium phosphate buffer[2][5]	0.1 M Ammonium acetate (B1210297) buffer (pH 5.6)[5][11]
Mobile Phase B	Acetonitrile[2][5]	Acetonitrile[5][11]
Elution	Gradient[2][5]	Isocratic or Gradient[5]
Flow Rate	1.0 mL/min[2][5]	0.8 - 1.5 mL/min[5]
Detection	UV at 215 nm[2][5]	UV at 250 - 255 nm[5]
Column Temperature	Ambient or 30 °C[5]	30 °C[11]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Cefodizime

This protocol is a representative method for the analysis of Cefodizime and its related substances.

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.[5]

  • Data acquisition and processing software.[5]

• Chromatographic Conditions:

  • Column: Phenomenex Luna C18 (250 mm x 4.6 mm, 5 µm) or equivalent.[2][5]

  • Mobile Phase A: Prepare a 20 mM potassium phosphate buffer in HPLC-grade water and adjust the pH to 6.5 with phosphoric acid or potassium hydroxide. Filter through a 0.45 µm membrane filter and degas.[1]

  • Mobile Phase B: HPLC-grade acetonitrile. Filter through a 0.45 µm membrane filter and degas.[1]

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	90	10
    20	60	40
    25	60	40

    | 30 | 90 | 10 |

  • Flow Rate: 1.0 mL/min.[6]

  • Column Temperature: 25°C.[6]

  • Detection Wavelength: 254 nm.[6]

  • Injection Volume: 20 µL.[6]

• Preparation of Solutions:

  • Standard Solution: Accurately weigh and dissolve an appropriate amount of Cefodizime reference standard in Mobile Phase A to obtain a known concentration (e.g., 100 µg/mL).[1][6]

  • Sample Solution: Reconstitute the Cefodizime for injection with the specified diluent. Further dilute an aliquot with Mobile Phase A to achieve a final concentration within the linear range of the method.[1]

• System Suitability:

  • Before sample analysis, inject the standard solution multiple times to ensure the system meets predefined criteria such as repeatability of peak areas (RSD ≤ 2%), tailing factor, and resolution between Cefodizime and its known impurities.[5]

Protocol 2: Forced Degradation Study of Cefodizime

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method.[3][12]

• Acid Hydrolysis: Dissolve Cefodizime in 0.1 M HCl to a concentration of 1 mg/mL. Incubate at 60°C for 2 hours. Neutralize with 0.1 M NaOH and dilute with the mobile phase for HPLC analysis.[6][7]

• Base Hydrolysis: Dissolve Cefodizime in 0.1 M NaOH to a concentration of 1 mg/mL. Keep at room temperature for 30 minutes. Neutralize with 0.1 M HCl and dilute with the mobile phase for HPLC analysis.[6][7]

• Oxidative Degradation: Dissolve Cefodizime in 3% hydrogen peroxide to a concentration of 1 mg/mL. Keep at room temperature for 1 hour. Dilute with the mobile phase for HPLC analysis.[6][7]

• Thermal Degradation: Expose solid Cefodizime powder to 105°C for 24 hours. Dissolve the stressed powder in the mobile phase for HPLC analysis.[6][7]

• Photolytic Degradation: Expose a solution of Cefodizime (1 mg/mL in mobile phase) to UV light (254 nm) for 24 hours. Analyze the solution by HPLC.[6][7]

Visualizations

Caption: Analytical workflow for Cefodizime impurity profiling by HPLC.

Caption: Logical workflow for troubleshooting common HPLC issues.

Caption: Experimental workflow for forced degradation studies of Cefodizime.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. hplc.eu [hplc.eu]
• 9. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 10. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. sysrevpharm.org [sysrevpharm.org]
• 12. benchchem.com [benchchem.com]

Cefodizime (sodium) stability in different infusion fluids for experimental use

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Cefodizime (B1668858) (sodium) in various infusion fluids for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the stability of Cefodizime sodium in common infusion fluids at room temperature?

A1: Cefodizime sodium (at a concentration of 4 mg/mL) is stable for at least 24 hours at room temperature (20-24°C) in several common intravenous infusion fluids. Stability is defined as retaining more than 90% of the initial concentration.[1] The infusion fluids tested include 0.9% sodium chloride, 5% dextrose in water, 10% dextrose in water, 3% polygeline, and 5% amino acid injection fluid.[1][2]

Q2: How does refrigerated storage affect the stability of Cefodizime sodium solutions?

A2: Refrigerated storage at 4°C significantly extends the stability of Cefodizime sodium. In the same infusion fluids mentioned above, Cefodizime concentrations remained above 90% of the initial concentration for at least 6 days (144 hours).[1]

Q3: Were there any visual changes observed in the Cefodizime solutions during stability testing?

A3: No color change or precipitation was observed in any of the tested infusion fluids (0.9% sodium chloride, 5% dextrose in water, 10% dextrose in water, 3% polygeline, 5% amino acid injection fluid) during the stability studies at both room temperature and 4°C.[1] However, immediate clouding was observed when chlorpromazine (B137089) was combined with a solution of cefodizime, and a color change was noted with acetylcysteine.[1]

Q4: Did the pH of the solutions change significantly during storage?

A4: The pH of the Cefodizime solutions in the tested infusion fluids remained essentially unchanged throughout the stability studies under both storage conditions.[1] An increase in pH was noted when aminophylline (B1665990) was added to the cefodizime solution.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected precipitation or cloudiness upon reconstitution or mixing.	Incompatibility with the diluent or another drug.	Do not use the solution. Prepare a fresh solution, ensuring the correct diluent is used as per the experimental protocol. If mixing with other drugs, verify compatibility data beforehand. Immediate clouding has been observed with chlorpromazine.[1]
Discoloration of the solution.	Degradation of Cefodizime or a reaction with another component.	A color change from light yellow to colorless has been observed when mixed with acetylcysteine.[1] If unexpected discoloration occurs, it is recommended to discard the solution and prepare a fresh one.
Lower than expected concentration of Cefodizime in the sample.	- Exceeded stability limits (time or temperature).- Improper storage conditions.- Error in initial dilution.	- Review the stability data tables to ensure storage time and temperature are within acceptable limits.- Verify that storage equipment (refrigerators, room temperature monitors) are functioning correctly.- Double-check all calculations and steps in the dilution protocol.

Data on Cefodizime Sodium Stability

The following tables summarize the stability of Cefodizime sodium in various infusion fluids. The stability is defined as the retention of ≥90% of the initial drug concentration.

Table 1: Stability of Cefodizime Sodium (4 mg/mL) at Room Temperature (20-24°C)

Infusion Fluid	Stability Duration (hours)
0.9% Sodium Chloride	≥ 24[1]
5% Dextrose in Water	≥ 24[1]
10% Dextrose in Water	≥ 24[1]
3% Polygeline	≥ 24[1]
5% Amino Acid Injection	≥ 24[1]

Table 2: Stability of Cefodizime Sodium (4 mg/mL) under Refrigeration (4°C)

Infusion Fluid	Stability Duration (hours)
0.9% Sodium Chloride	≥ 144[1]
5% Dextrose in Water	≥ 144[1]
10% Dextrose in Water	≥ 144[1]
3% Polygeline	≥ 144[1]
5% Amino Acid Injection	≥ 144[1]

Experimental Protocols

1. Preparation of Cefodizime Sodium Solutions

This protocol is based on the methodology described in the cited literature.[1]

• Reconstitution: For intravenous administration, the contents of a 2,000 mg vial of Cefodizime may be reconstituted with 10 mL of sterile water for injection.[1]

• Dilution: The primary solution can then be diluted in appropriate amounts of the desired infusion fluid (e.g., 0.9% sodium chloride, 5% dextrose in water) to the target concentration for the experiment.[1]

2. Stability Testing Protocol

This protocol outlines the general steps for conducting a stability study of Cefodizime sodium in an infusion fluid.

• Sample Preparation: Prepare the Cefodizime solution in the chosen infusion fluid within i.v. glass bottles.[1]

• Storage Conditions:

  • Store one set of samples at room temperature (20-24°C).[1]

  • Store a second set of samples under refrigeration at 4°C.[1]

• Sampling Schedule:

  • Room Temperature: Collect 2-mL samples immediately after preparation (time 0) and at 1, 2, 6, 12, and 24 hours.[1]

  • Refrigeration: Collect 2-mL samples immediately after preparation (time 0) and at 24, 48, 72, 96, 120, and 144 hours.[1]

• Sample Handling: Immediately freeze all collected samples at -70°C until analysis.[1]

• Analysis:

  • Visually examine all samples for changes in color and clarity.[1]

  • Measure the pH of the solutions using a pH meter.[1]

  • Determine the Cefodizime content using a validated analytical method, such as a microbiological assay or high-performance liquid chromatography (HPLC).[1]

Visualizations

Caption: Experimental workflow for assessing Cefodizime stability.

Caption: Troubleshooting decision tree for Cefodizime solution issues.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Stability of cefodizime in solution and compatibility with other injectable drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Cefodizime (sodium) and Aminoglycoside In Vitro Interactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the potential in vitro inactivation of aminoglycosides when combined with cefodizime (B1668858) (sodium). The information is presented in a question-and-answer format to directly address common concerns and experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Is there a potential for cefodizime to inactivate aminoglycosides like gentamicin (B1671437), tobramycin (B1681333), or amikacin (B45834) in our in vitro experiments?

A: Yes, there is a potential for in vitro inactivation when aminoglycosides are mixed with beta-lactam antibiotics, including cephalosporins like cefodizime. This is a well-documented class effect. The inactivation is a chemical reaction that can lead to a reduction in the biological activity of the aminoglycoside, potentially affecting experimental outcomes such as minimum inhibitory concentration (MIC) or synergy testing.

Q2: What is the chemical mechanism behind this inactivation?

A: The inactivation occurs through a nucleophilic attack by the amino groups of the aminoglycoside molecule on the carbonyl carbon of the beta-lactam ring of cefodizime. This reaction opens the beta-lactam ring and forms a stable, biologically inactive amide-linked conjugate.

Q3: Which aminoglycosides are most susceptible to inactivation by beta-lactams?

A: The susceptibility to inactivation varies among different aminoglycosides. Generally, the order of stability is:

• Most Stable: Amikacin

• Intermediate Stability: Gentamicin

• Least Stable: Tobramycin[1][2][3]

Amikacin's structure provides steric hindrance that makes its amino groups less accessible for the reaction with the beta-lactam ring.[4]

Q4: How significant is the inactivation caused by third-generation cephalosporins like cefodizime?

A: While direct quantitative data for cefodizime is limited, studies on structurally similar third-generation cephalosporins, such as cefotaxime (B1668864) and ceftazidime (B193861), indicate they are among the least inactivating of the cephalosporins.[5] However, the extent of inactivation is dependent on several factors, including concentration, temperature, and incubation time.

Q5: What factors can influence the rate of aminoglycoside inactivation in our experiments?

A: The primary factors influencing the rate of inactivation are:

• Concentration: Higher concentrations of both cefodizime and the aminoglycoside will increase the reaction rate.[2][3]

• Temperature: Elevated temperatures, such as 37°C used for incubation, will accelerate the inactivation process compared to room temperature or refrigerated conditions (4°C).[1]

• Incubation Time: The longer the drugs are in contact, the greater the extent of inactivation will be.[5]

• pH of the Medium: The pH of the solution can influence the reactivity of the molecules.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpectedly high MIC values for an aminoglycoside when tested in combination with cefodizime.	In vitro inactivation of the aminoglycoside by cefodizime during the incubation period.	1. Prepare fresh solutions of each antibiotic immediately before use and mix them just prior to adding to the assay. 2. Run a control experiment to quantify the extent of aminoglycoside inactivation under your specific assay conditions (see Experimental Protocols section). 3. If significant inactivation is confirmed, consider alternative experimental designs, such as staggered dosing in time-kill assays.
Inconsistent results in synergy testing (e.g., checkerboard assays).	Variable inactivation of the aminoglycoside across different wells due to concentration gradients and prolonged incubation.	1. Minimize the pre-incubation time of the drug combination. 2. Perform a time-kill curve analysis, which can provide a more dynamic view of the interaction and may be less affected by slow inactivation.[2]
Loss of aminoglycoside activity in stock solutions or prepared media containing cefodizime.	Storage of the combined antibiotics for an extended period, even at refrigerated temperatures.	1. Do not pre-mix and store stock solutions of cefodizime and aminoglycosides. Prepare separate stock solutions and mix them fresh for each experiment. 2. If samples containing both drugs need to be stored before analysis (e.g., for HPLC), they should be immediately frozen at -70°C to minimize inactivation.[6]

Quantitative Data Summary

Aminoglycoside	Beta-Lactam Class	Relative Inactivation Rate	Key Findings
Amikacin	Penicillins & Cephalosporins	Low	Consistently reported as the most stable aminoglycoside against inactivation by beta-lactams.[1][2][4][5]
Gentamicin	Penicillins & Cephalosporins	Moderate	More susceptible to inactivation than amikacin but more stable than tobramycin.[2][3]
Tobramycin	Penicillins & Cephalosporins	High	Generally the most rapidly inactivated aminoglycoside when mixed with beta-lactams.[1][2][3]
Netilmicin	Cephalosporins	High	Found to be the least stable aminoglycoside in a study with various cephalosporins.[5]

Note: The rate of inactivation is highly dependent on the specific beta-lactam, concentration, temperature, and time.

Experimental Protocols

Protocol 1: Assessing the In Vitro Inactivation of an Aminoglycoside by Cefodizime

Objective: To quantify the loss of aminoglycoside activity when incubated with cefodizime under specific experimental conditions.

Materials:

• Cefodizime (sodium) powder

• Aminoglycoside (e.g., gentamicin sulfate) powder

• Sterile, pooled human serum or relevant broth medium (e.g., Mueller-Hinton Broth)

• Incubator (e.g., 37°C)

• Sterile tubes

• Micropipettes

• Method for quantifying aminoglycoside concentration (e.g., HPLC, fluorescence polarization immunoassay, or a validated microbiological assay)

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of cefodizime at a high concentration (e.g., 10 mg/mL) in the chosen medium.

  • Prepare a stock solution of the aminoglycoside (e.g., gentamicin) at a known concentration (e.g., 1 mg/mL) in the same medium.

• Preparation of Test and Control Samples:

  • Test Sample: In a sterile tube, combine the cefodizime and aminoglycoside stock solutions to achieve the final concentrations used in your experiment (e.g., 300 µg/mL cefodizime and 10 µg/mL gentamicin).

  • Control Sample: In a separate sterile tube, add the same volume of aminoglycoside stock solution and an equivalent volume of the medium (without cefodizime) to achieve the same final aminoglycoside concentration.

• Incubation:

  • Incubate both the test and control tubes at the desired temperature (e.g., 37°C).

• Sampling:

  • At designated time points (e.g., 0, 4, 8, and 24 hours), withdraw an aliquot from both the test and control tubes.

  • Immediately freeze the collected aliquots at -70°C to halt any further reaction, unless the assay is performed immediately.

• Quantification:

  • Thaw the samples and measure the concentration of the aminoglycoside in both the test and control samples using a validated analytical method.

• Data Analysis:

  • Calculate the percentage of aminoglycoside remaining in the test sample at each time point relative to the control sample at the same time point.

  • Percentage Remaining = ([Aminoglycoside]Test / [Aminoglycoside]Control) * 100

Visualizations

Caption: Workflow for assessing aminoglycoside inactivation.

Caption: Mechanism of aminoglycoside inactivation.

References

• 1. Aminoglycoside inactivation by penicillins and cephalosporins and its impact on drug-level monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synergism between tobramycin and ceftazidime against a resistant Pseudomonas aeruginosa strain, tested in an in vitro pharmacokinetic model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In-vitro inactivation of aminoglycoside antibiotics by piperacillin and carbenicillin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. In vitro inactivation of aminoglycosides by cephalosporin antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro inactivation of aminoglycosides by sulbactam, other beta-lactams, and sulbactam-beta-lactam combinations - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Cefodizime (Sodium) and Other Third-Generation Cephalosporins: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive, data-driven comparison of Cefodizime (B1668858) (sodium) and other prominent third-generation cephalosporins, including Ceftriaxone (B1232239), Cefotaxime, and Ceftazidime (B193861). Designed for researchers, scientists, and drug development professionals, this document delves into the antibacterial activity, pharmacokinetic profiles, and unique immunomodulatory effects of these critical antibiotics. All quantitative data is summarized in structured tables for ease of comparison, and detailed experimental protocols for key assays are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz to offer a clear and concise understanding of the underlying mechanisms.

Antibacterial Spectrum: A Quantitative Comparison

The in vitro activity of cephalosporins is a primary determinant of their clinical utility. The following table summarizes the Minimum Inhibitory Concentration (MIC) required to inhibit the growth of 90% of organisms (MIC90) for Cefodizime and its key comparators against a panel of clinically relevant bacteria.

Bacterial Species	Cefodizime MIC90 (µg/mL)	Ceftriaxone MIC90 (µg/mL)	Cefotaxime MIC90 (µg/mL)	Ceftazidime MIC90 (µg/mL)
Escherichia coli	0.25-0.5	≤1	≤0.25	≤1
Klebsiella pneumoniae	0.25-0.5	≤1	≤0.25	2
Proteus mirabilis	≤0.12	≤0.25	≤0.12	≤0.25
Haemophilus influenzae	≤0.12	≤0.06	≤0.06	0.5
Streptococcus pneumoniae (Penicillin-susceptible)	≤0.06	≤0.25	≤0.12	1
Staphylococcus aureus (Methicillin-susceptible)	4	8	4	8
Pseudomonas aeruginosa	>32	>64	>64	8-16

Data Interpretation: Cefodizime demonstrates potent activity against many members of the Enterobacteriaceae family, comparable to or slightly less potent than Cefotaxime and Ceftriaxone.[1] Notably, like most third-generation cephalosporins, with the exception of Ceftazidime, it has limited activity against Pseudomonas aeruginosa.[2][3] Against Gram-positive organisms such as Staphylococcus aureus, its activity is moderate and comparable to other third-generation cephalosporins.[4]

Pharmacokinetic Profiles: A Head-to-Head Comparison

The pharmacokinetic properties of an antibiotic are critical to achieving therapeutic concentrations at the site of infection. The following table outlines key pharmacokinetic parameters for Cefodizime and its comparators.

Parameter	Cefodizime	Ceftriaxone	Cefotaxime	Ceftazidime
Peak Plasma Concentration (Cmax)	~80-100 µg/mL (1g IV)	~150 µg/mL (1g IV)	~90 µg/mL (1g IV)	~90 µg/mL (1g IV)
Time to Peak (Tmax)	~0.5 hr (IV)	~0.5 hr (IV)	~0.5 hr (IV)	~0.5 hr (IV)
Elimination Half-life (t½)	3-4 hours	6-9 hours	1-1.5 hours	1.5-2 hours
Plasma Protein Binding	~80%	85-95%	30-50%	~17%
Route of Elimination	Primarily renal	Renal and biliary	Primarily renal	Primarily renal

Key Observations: Ceftriaxone distinguishes itself with a significantly longer half-life, allowing for once-daily dosing.[5] Cefodizime has a moderate half-life, longer than that of Cefotaxime and Ceftazidime.[6] The high protein binding of both Cefodizime and Ceftriaxone is a notable characteristic that can influence the concentration of free, active drug.[5][7]

Clinical Efficacy: A Summary of Comparative Studies

Clinical trials have demonstrated that Cefodizime is effective in treating a variety of infections. In a study on patients with acute purulent bronchitis, a single daily dose of Cefodizime was found to have similar clinical and bacteriological efficacy to a single daily dose of Ceftriaxone.[8][9] Another study comparing Cefodizime and Ceftriaxone in respiratory tract infections concluded that both drugs could be expected to have reasonable clinical efficacy with once-daily administration.[1][10]

Mechanism of Action and Unique Immunomodulatory Properties

Like all β-lactam antibiotics, Cefodizime exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. This is achieved by binding to and inactivating penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis.

Mechanism of action for third-generation cephalosporins.

A distinguishing feature of Cefodizime is its immunomodulatory activity. Experimental evidence suggests that Cefodizime can enhance host defense mechanisms, a property not as prominently described for other cephalosporins. This effect is thought to be mediated, in part, through the Toll-like receptor 4 (TLR4) signaling pathway.

Proposed immunomodulatory signaling pathway of Cefodizime.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol outlines the standardized method for determining the MIC of an antimicrobial agent against a bacterial isolate.

Workflow for MIC determination by broth microdilution.

Detailed Methodology:

• Preparation of Antimicrobial Agent: Prepare a stock solution of the cephalosporin in a suitable solvent. Perform serial two-fold dilutions in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Select 3-5 well-isolated colonies from an 18-24 hour agar (B569324) plate. Suspend the colonies in broth and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Inoculate each well of the microtiter plate containing the antimicrobial dilutions with the standardized bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the microtiter plate at 35-37°C for 16-20 hours in ambient air.

• Interpretation: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the unaided eye.

Time-Kill Assay

This assay provides information on the bactericidal or bacteriostatic activity of an antibiotic over time.

Detailed Methodology:

• Inoculum Preparation: Prepare a standardized inoculum as described for the MIC determination, with a starting concentration of approximately 5 x 10⁵ CFU/mL.

• Experimental Setup: Prepare tubes containing CAMHB with the antibiotic at various concentrations (e.g., 1x, 2x, 4x MIC) and a growth control tube without the antibiotic.

• Inoculation and Sampling: Inoculate the tubes with the bacterial suspension. At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each tube.

• Viable Cell Count: Perform serial dilutions of the collected aliquots and plate them onto appropriate agar plates. Incubate the plates for 18-24 hours.

• Data Analysis: Count the number of colony-forming units (CFU) on the plates to determine the number of viable bacteria at each time point. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Conclusion

Cefodizime is a third-generation cephalosporin with a spectrum of activity and pharmacokinetic profile that make it a viable therapeutic option for a range of infections, demonstrating comparable efficacy to other widely used agents like Ceftriaxone in certain clinical settings. Its unique immunomodulatory properties present an interesting area for further research and may offer a therapeutic advantage in specific patient populations. The experimental protocols and comparative data provided in this guide are intended to serve as a valuable resource for the scientific community in the ongoing evaluation and development of antimicrobial agents.

References

• 1. researchgate.net [researchgate.net]
• 2. droracle.ai [droracle.ai]
• 3. Cefotaxime Versus Ceftriaxone: A Comprehensive Comparative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro activity of ceftazidime and ceftriaxone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Third-Generation Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Clinical pharmacokinetics of the third generation cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Open, controlled, randomized study on the efficacy and safety of cefodizime single daily dose versus two daily doses and versus ceftriaxone single daily dose in patients with acute purulent bronchitis and acute purulent exacerbation of chronic bronchitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]
• 9. Comparative activity of cefodizime and ceftriaxone against respiratory pathogens in an in vitro pharmacodynamic model simulating concentration-time curves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cefodizime, an aminothiazolyl cephalosporin. IV. Influence on the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]

Cefodizime (sodium) vs. cefotaxime: a comparative efficacy study

An Objective Comparison for Drug Development Professionals

Cefodizime (B1668858) and Cefotaxime (B1668864) are third-generation cephalosporin (B10832234) antibiotics, crucial in the management of a wide array of bacterial infections. While sharing a common beta-lactam core, their distinct structural and pharmacokinetic profiles lead to differences in efficacy, clinical application, and immunomodulatory effects. This guide provides a detailed, data-driven comparison of Cefodizime (sodium) and Cefotaxime to inform research and development.

Comparative Efficacy and Performance Data

The relative effectiveness of Cefodizime and Cefotaxime has been evaluated through in vitro susceptibility testing and clinical trials.

In Vitro Susceptibility

Minimum Inhibitory Concentration (MIC) is a key measure of an antibiotic's in vitro potency. While comprehensive head-to-head MIC tables are sparse in recent literature, studies indicate that for many common pathogens, their activities are broadly comparable. For instance, against Pseudomonas aeruginosa, the MIC for both Cefodizime and Cefotaxime is often high, at >128 mg/L, suggesting limited activity[1]. However, some studies have found Cefodizime to be equivalent in activity to other third-generation cephalosporins like ceftazidime (B193861) and ceftriaxone (B1232239) against a range of nosocomial pathogens[2].

Pharmacokinetic Profile

Significant differences in their pharmacokinetic profiles influence dosing regimens and clinical efficacy. Cefodizime generally exhibits a longer half-life and higher serum concentrations than Cefotaxime.

Table 1: Comparative Pharmacokinetic Parameters

Parameter	Cefodizime (sodium)	Cefotaxime
Terminal Half-life (t½)	~4 hours[3]	~1.16 hours[4]
Peak Serum Conc. (Cmax)	50.8 mg/L (1g IM)[5]	36.5 mg/L (1g IM)[5]
Area Under the Curve (AUC)	2.5 to 3-fold higher than Cefotaxime[5]	Lower than Cefodizime[5]
Protein Binding	~88%[3]	13-38%
Primary Excretion	~80% Renal, 20% Biliary[3]	Predominantly Renal
Bioavailability (IM)	~100%[3][6]	~90-95%

Clinical Trial Outcomes

Comparative clinical trials have been conducted, primarily in lower respiratory tract infections (LRTI) and urinary tract infections (UTI), demonstrating largely equivalent therapeutic outcomes.

Table 2: Summary of Comparative Clinical Trial Results

Indication	Drug Regimen	Clinical Success Rate	Bacteriological Eradication Rate	Source
Acute Exacerbations of Chronic Bronchitis	Cefodizime (1g IM, twice daily)	Not specified, but recurrences were lower (15 vs 21 patients)	98.9% (89/90 patients)	[5]
Cefotaxime (1g IM, twice daily)	Not specified	95.6% (86/90 patients)	[5]
Lower Respiratory Tract Infections (LRTI)	Cefodizime	86% - 95%	95% - 100%	[7]
Cefotaxime	86% - 95%	95% - 100%	[7]
Urinary Tract Infections (UTI)	Cefodizime	Equivalent to comparator	Equivalent to comparator	[7]

In a randomized, double-blind study on acute exacerbations of chronic bronchitis, Cefodizime and Cefotaxime showed similar high rates of bacterial eradication[5]. Another review of multiple comparative studies in LRTI found their clinical and bacteriological results to be superimposable[7]. These findings suggest that despite pharmacokinetic advantages for Cefodizime, the clinical results were not statistically significantly different in these specific indications[5].

Mechanism of Action

Like all beta-lactam antibiotics, Cefodizime and Cefotaxime exert their bactericidal effect by inhibiting the final step of peptidoglycan synthesis in the bacterial cell wall. This process is mediated by binding to and inactivating Penicillin-Binding Proteins (PBPs), which are essential enzymes for cross-linking the peptidoglycan chains. The disruption of cell wall integrity leads to cell lysis and bacterial death.

References

• 1. Comparison of cefodizime with various cephalosporins for their indirect effect on the human neutrophil oxidative burst in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative in vitro activity of cefodizime and other antibiotics against pathogens recently isolated in Italy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic profile of cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative Multiple-Dose Pharmacokinetics of Cefotaxime, Moxalactam, and Ceftazidime - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cefodizime and cefotaxime in acute exacerbations of chronic bronchitis: a randomized double-blind prospective study in 180 patients [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics of cefodizime: a review of the data on file - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cefodizime in clinical use: a review of the clinical trial reports - PubMed [pubmed.ncbi.nlm.nih.gov]

An In Vitro Comparison of Cefodizime and Ceftriaxone Activity: A Guide for Researchers

This guide provides a detailed in vitro comparison of the antibacterial activities of Cefodizime (B1668858) (sodium) and Ceftriaxone (B1232239), two prominent third-generation cephalosporin (B10832234) antibiotics. The information presented is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview supported by experimental data to inform research and development efforts.

Mechanism of Action

Both Cefodizime and Ceftriaxone are bactericidal agents that belong to the β-lactam class of antibiotics. Their primary mechanism of action involves the inhibition of bacterial cell wall synthesis. By binding to and inactivating penicillin-binding proteins (PBPs), these cephalosporins prevent the final transpeptidation step of peptidoglycan synthesis, a critical component of the bacterial cell wall. This disruption leads to cell lysis and bacterial death.

Mechanism of action for Cefodizime and Ceftriaxone.

Comparative Antibacterial Spectrum and Potency

The in vitro activity of Cefodizime and Ceftriaxone has been evaluated against a wide range of clinically relevant bacterial pathogens. The following tables summarize the Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of an antibiotic that prevents visible growth of a microorganism. The MIC₅₀ and MIC₉₀ values correspond to the concentrations required to inhibit 50% and 90% of the tested isolates, respectively.

Table 1: In Vitro Activity against Respiratory Pathogens

Microorganism	Antibiotic	MIC₅₀ (µg/mL)
Staphylococcus aureus	Cefodizime	1.0
Ceftriaxone	1.0
Streptococcus pneumoniae	Cefodizime	0.03
Ceftriaxone	0.03
Haemophilus influenzae (β-lactamase negative)	Cefodizime	0.03
Ceftriaxone	0.03
Haemophilus influenzae (β-lactamase positive)	Cefodizime	0.06
Ceftriaxone	0.06
Escherichia coli	Cefodizime	0.12
Ceftriaxone	0.12
Klebsiella pneumoniae	Cefodizime	0.25
Ceftriaxone	0.25

Data sourced from a comparative study on respiratory pathogens.[1]

Table 2: In Vitro Activity of Cefodizime against Various Pathogens

Microorganism	MIC₉₀ (µg/mL)
Proteus mirabilis	0.02
Streptococcus pyogenes	0.05
Escherichia coli	0.25-0.5
Klebsiella pneumoniae	0.25-0.5
Salmonella spp.	0.25-0.5
Shigella spp.	0.25-0.5
Morganella morganii	0.25-0.5
Enterobacter spp.	>128
Pseudomonas aeruginosa	>128
Acinetobacter anitratus	>128

Data from a study on the in vitro antimicrobial activity of Cefodizime.[2]

Table 3: In Vitro Susceptibility of Clinical Isolates to Ceftriaxone

Microorganism	Susceptibility (%)
Staphylococcus aureus	96.1
Escherichia coli	95.0
Pseudomonas aeruginosa	92.7
Klebsiella pneumoniae	89.4
Salmonella typhi	87.2
Proteus mirabilis	83.8

Data from a study on the in vitro susceptibility of clinical isolates to Ceftriaxone.

Bactericidal Activity

In pharmacodynamic models simulating in vivo concentrations, both Cefodizime and Ceftriaxone have demonstrated rapid bactericidal activity against respiratory pathogens.[1][3] Studies have shown a 99.9% reduction in bacterial growth (a 3-log reduction) within 6 to 8 hours of exposure for both antibiotics, with no significant difference observed in the log kill between the two drugs.[1][3] This indicates that the time the antibiotic concentration remains above the MIC (T > MIC) is a key parameter for their efficacy.[1]

Experimental Protocols

The determination of in vitro antibacterial activity, specifically the Minimum Inhibitory Concentration (MIC), is crucial for comparing the potency of antimicrobial agents. The following is a generalized protocol for the broth microdilution method, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method for MIC Determination

This method involves preparing two-fold serial dilutions of the antibiotics in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism.

Workflow for MIC determination by broth microdilution.

1. Preparation of Materials:

• Antibiotics: Prepare stock solutions of Cefodizime (sodium) and Ceftriaxone in a suitable solvent as recommended by the manufacturer.
• Growth Medium: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) for testing most aerobic and facultative anaerobic bacteria.
• Bacterial Inoculum: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland turbidity standard (approximately 1.5 x 10⁸ CFU/mL). This is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
• Microtiter Plates: Use sterile 96-well plates.

2. Assay Procedure:

• Serial Dilutions: Dispense the growth medium into the wells of the microtiter plate. Create two-fold serial dilutions of each antibiotic across the wells to achieve a range of concentrations.
• Inoculation: Inoculate each well with the diluted bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

3. Interpretation of Results:

• MIC Determination: After incubation, the MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth (turbidity) of the microorganism.

Conclusion

The in vitro data suggest that Cefodizime and Ceftriaxone exhibit comparable and potent bactericidal activity against a range of common pathogens, particularly those implicated in respiratory tract infections. Both antibiotics demonstrate rapid killing kinetics. While their overall spectra of activity are similar, minor variations may exist for specific bacterial species. The choice between these two agents for research or clinical development may be guided by specific target pathogens, pharmacokinetic profiles, and regional resistance patterns. The standardized experimental protocols outlined in this guide are essential for generating reliable and comparable data in further investigations.

References

• 1. Comparative activity of cefodizime and ceftriaxone against respiratory pathogens in an in vitro pharmacodynamic model simulating concentration-time curves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Third-Generation Cephalosporins: A Comprehensive Guide to Usage, Mechanism of Action, and Considerations - DoveMed [prod.cluster.dovemed.com]
• 3. researchgate.net [researchgate.net]

Validating the purity of Cefodizime (sodium) for research applications

For researchers, scientists, and drug development professionals, ensuring the purity of Cefodizime sodium is paramount for the accuracy and reliability of experimental results. This guide provides a comprehensive comparison of analytical methodologies for validating the purity of Cefodizime sodium, complete with experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

High-Performance Liquid Chromatography (HPLC) stands as the principal analytical technique for assessing the purity of Cefodizime sodium and other cephalosporins.[1] Its high specificity, accuracy, and ability to separate the active pharmaceutical ingredient (API) from various impurities make it the method of choice for quality control.

Comparative Analysis of HPLC Methods

The following table summarizes key performance parameters of a validated HPLC method for Cefodizime sodium impurity analysis, compared with a typical alternative method used for similar cephalosporins.

Parameter	Validated HPLC Method for Cefodizime	Typical Alternative HPLC Method for Cephalosporins
Column	Phenomenex Luna C18 (250 mm x 4.6 mm, 5 µm)	C18 column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: Potassium phosphate (B84403) buffer; B: Acetonitrile	A: Phosphate or acetate (B1210297) buffer; B: Acetonitrile or Methanol
Elution	Gradient	Isocratic or Gradient
Flow Rate	1.0 mL/min	1.0 - 1.5 mL/min
Detection Wavelength	215 nm	230 - 280 nm
**Linearity (r²) **	> 0.999	> 0.99
Intra-day Precision (%RSD)	< 2%	< 2%
Inter-day Precision (%RSD)	< 2%	< 2%
Accuracy (% Recovery)	98 - 102%	98 - 102%
LOD	~0.01 µg/mL	0.01 - 0.1 µg/mL
LOQ	~0.03 µg/mL	0.03 - 0.3 µg/mL

HPLC vs. Ultra-High-Performance Liquid Chromatography (UPLC)

For even greater resolution, speed, and sensitivity, Ultra-High-Performance Liquid Chromatography (UPLC) presents a significant advancement over traditional HPLC. The use of smaller particle size columns (sub-2 µm) in UPLC leads to sharper peaks and faster analysis times.

Feature	HPLC	UPLC
Particle Size	3 - 5 µm	< 2 µm
Resolution	Good	Excellent
Analysis Time	Longer	Shorter
Sensitivity	High	Very High
Solvent Consumption	Higher	Lower
System Pressure	Lower	Higher

For complex impurity profiles or high-throughput screening, UPLC is the superior choice. However, a well-optimized HPLC method remains a robust and reliable option for routine purity assessments.

Experimental Protocol: HPLC for Cefodizime Purity

This protocol is based on a validated method for determining related substances in Cefodizime sodium.

1. Instrumentation:

• High-Performance Liquid Chromatograph with gradient capability

• UV-Vis or Photodiode Array (PDA) detector

• Data acquisition and processing software

2. Chromatographic Conditions:

• Column: Phenomenex Luna C18 (250 mm x 4.6 mm, 5 µm)

• Mobile Phase A: Potassium phosphate buffer

• Mobile Phase B: Acetonitrile

• Elution: Gradient program

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 215 nm

• Injection Volume: Optimized for system

• Column Temperature: Ambient or controlled (e.g., 30°C)

3. Solution Preparation:

• Standard Solution: Accurately weigh and dissolve Cefodizime reference standard in a suitable diluent to a known concentration.

• Sample Solution: Accurately weigh and dissolve the Cefodizime sodium sample in the diluent to a specified concentration.

4. System Suitability:

• Inject the standard solution multiple times to verify system performance. Key parameters include the repeatability of peak areas (RSD < 2%), tailing factor of the main peak, theoretical plates, and resolution between the main peak and any known impurities.

Workflow for Impurity Profiling

A crucial aspect of purity validation is the identification of potential degradation products through forced degradation studies.

Workflow for Cefodizime sodium impurity profiling.

Alternative Analytical Techniques

While HPLC is the predominant method, other techniques can be employed for the quantitative analysis of cephalosporins, though they may offer less specificity.

Titrimetric Methods

Titrimetric methods, while less common for impurity profiling, can be used for assaying the bulk drug substance. These methods are often simpler and less expensive than HPLC. A study on the related cephalosporin, Ceftazidime, provides a good comparison of titrimetric approaches that are applicable to Cefodizime due to shared functional groups.

Method	Principle	Endpoint Detection	Advantages	Disadvantages
Nonaqueous Titration	Titration of the carboxylic acid group with a standardized base (e.g., perchloric acid) in a nonaqueous solvent.	Potentiometric or visual indicator (e.g., crystal violet).	Simple, rapid, inexpensive.	Less specific, potential interference from other acidic/basic impurities.
Iodometric Titration	The β-lactam ring is hydrolyzed, and the product is quantified by reaction with iodine.	Visual indicator (starch).	Specific for the β-lactam ring.	More complex procedure.
Acidimetric Titration	Titration of the acidic functional groups with a standardized base.	Visual indicator (e.g., phenolphthalein).	Simple and rapid.	Not specific, interference from excipients.

Experimental Protocol: Nonaqueous Titration (Adapted for Cefodizime)

1. Reagents:

• 0.1 N Perchloric acid in glacial acetic acid

• Crystal violet indicator solution

• Glacial acetic acid

2. Procedure:

• Accurately weigh a quantity of Cefodizime sodium and dissolve it in glacial acetic acid.

• Add 2 drops of crystal violet indicator solution.

• Titrate with 0.1 N perchloric acid until the color changes from violet to blue-green.

• Perform a blank determination and make any necessary corrections.

Spectrophotometric Methods

UV-Vis spectrophotometry can be a simple and rapid method for the quantitative determination of Cefodizime sodium in bulk and pharmaceutical formulations.[2]

Parameter	UV-Vis Spectrophotometry (for Cefotaxime)
Wavelength (λmax)	~238 nm
Solvent	0.1 N NaOH
Linearity Range	5 - 30 µg/mL
Correlation Coefficient (r²)	> 0.998
LOD	~0.19 µg/mL
LOQ	~0.59 µg/mL

Experimental Protocol: UV-Vis Spectrophotometry (Adapted for Cefodizime)

1. Instrumentation:

• UV-Vis Spectrophotometer

2. Solution Preparation:

• Standard Stock Solution: Accurately weigh 100 mg of Cefodizime sodium, dissolve in 0.1 N NaOH, and dilute to 100 mL to get a 1 mg/mL solution.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the linear range (e.g., 5-30 µg/mL).

• Sample Solution: Prepare the Cefodizime sodium sample in the same manner as the standard to a concentration within the linear range.

3. Measurement:

• Measure the absorbance of the standard and sample solutions at the wavelength of maximum absorbance against a 0.1 N NaOH blank.

• Construct a calibration curve and determine the concentration of the sample.

Comparison of Analytical Methods

The choice of analytical method depends on the specific requirements of the research, such as the need for impurity profiling, the complexity of the sample matrix, and available resources.

Comparison of analytical method characteristics.

Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

Cefodizime, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. Specifically, it targets penicillin-binding proteins (PBPs), which are enzymes responsible for the final transpeptidation step in peptidoglycan synthesis. This inhibition leads to a weakened cell wall and ultimately cell lysis.

Inhibition of peptidoglycan synthesis by Cefodizime.

Conclusion

For research applications, the purity of Cefodizime sodium should ideally be ≥98%, with individual impurities not exceeding 0.5%. While HPLC is the recommended method for comprehensive purity analysis and impurity profiling, simpler techniques like UV-Vis spectrophotometry and titrimetry can be suitable for routine quantification of the bulk material where high specificity is not the primary concern. Researchers should select the most appropriate method based on their specific needs and available resources to ensure the integrity of their studies.

References

• 1. researchgate.net [researchgate.net]
• 2. globalresearchonline.net [globalresearchonline.net]

Navigating Cephalosporin Cross-Reactivity: A Comparative Guide to Cefodizime (Sodium) in Immunological Assays

For Researchers, Scientists, and Drug Development Professionals

The potential for immunological cross-reactivity among β-lactam antibiotics, particularly cephalosporins, presents a significant challenge in clinical practice and drug development. This guide provides a comparative analysis of Cefodizime (B1668858) (sodium) and its cross-reactivity profile in various immunological assays, offering insights for researchers and clinicians in predicting and understanding allergic responses. The primary driver of cross-reactivity among cephalosporins is the similarity of their R1 and R2 side chains. Cefodizime is often grouped with other third-generation cephalosporins like ceftriaxone, cefotaxime, and ceftazidime (B193861) due to structural similarities in their R1 side chains, specifically the presence of a methoxyimino group, which can be a key determinant in IgE-mediated hypersensitivity.[1][2]

Comparative Analysis of Cross-Reactivity

While extensive quantitative data directly comparing Cefodizime's cross-reactivity across a wide range of immunological assays remains limited in publicly available literature, existing studies provide valuable qualitative and semi-quantitative insights. The following tables summarize the expected cross-reactivity patterns based on shared structural motifs and findings from broader studies on cephalosporin (B10832234) allergies.

Assay Type	Cefodizime vs. Cephalosporins with Similar R1 Side Chains (e.g., Ceftriaxone, Cefotaxime)	Cefodizime vs. Cephalosporins with Dissimilar R1 Side Chains (e.g., Cefazolin, Cefalexin)	Supporting Evidence
Skin Prick Test (SPT) & Intradermal Test (IDT)	Higher likelihood of positive reactions in individuals sensitized to cephalosporins within this group.[3]	Lower likelihood of positive reactions.[4]	Studies have demonstrated cross-reactivity between ceftriaxone, cefuroxime, cefotaxime, and cefodizime due to their similar or identical R1-side chains.[1]
Radioallergosorbent Test (RAST) / Immunoassays (ELISA)	Expect significant IgE binding and inhibition in competitive assays.	Minimal IgE binding and inhibition expected.	RAST inhibition studies have been used to establish cross-reactivity among cephalosporins with similar R1 side chains.[2]
Basophil Activation Test (BAT)	Increased basophil activation (e.g., CD63 expression) is anticipated in sensitized individuals.[5]	Significantly lower or no basophil activation expected.	BAT has been used to assess cross-reactivity between second and third-generation cephalosporins.[5]

Table 1: Qualitative Comparison of Cefodizime Cross-Reactivity in Common Immunological Assays

Cephalosporin	R1 Side Chain Similarity to Cefodizime	Expected Cross-Reactivity
Ceftriaxone	High (Identical aminothiazole ring and methoxyimino group)	High
Cefotaxime	High (Identical aminothiazole ring and methoxyimino group)	High
Ceftazidime	Moderate (Different aminothiazole derivative but contains a methoxyimino group)	Moderate
Cefuroxime	Moderate (Contains a methoxyimino group but a different heterocyclic ring)	Moderate
Cefazolin	Low (Unique R1 side chain)	Low
Cefalexin	Low (Different R1 side chain)	Low

Table 2: Predicted Cross-Reactivity of Cefodizime with Other Cephalosporins Based on R1 Side Chain Similarity

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results in immunological assays. Below are generalized protocols for key experiments used to assess cross-reactivity.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

This assay quantifies the cross-reactivity by measuring the ability of Cefodizime to inhibit the binding of specific IgE antibodies to a solid-phase-coated cephalosporin (e.g., ceftriaxone-human serum albumin conjugate).

Protocol:

• Coating: Microtiter plates are coated with a conjugate of a cephalosporin with a similar R1 side chain to Cefodizime (e.g., ceftriaxone-HSA) and incubated overnight.

• Blocking: Unbound sites are blocked using a blocking buffer (e.g., BSA or non-fat dry milk in PBS).

• Competition: Patient serum containing specific IgE is pre-incubated with varying concentrations of Cefodizime (inhibitor).

• Incubation: The serum-inhibitor mixture is added to the coated wells and incubated.

• Detection: Bound IgE is detected using an enzyme-labeled anti-human IgE antibody.

• Substrate Addition: A chromogenic substrate is added, and the color development is measured spectrophotometrically.

• Analysis: The percentage of inhibition is calculated to determine the extent of cross-reactivity.

Radioallergosorbent Test (RAST) Inhibition

Similar to competitive ELISA, RAST inhibition measures the degree to which Cefodizime can inhibit the binding of specific IgE to a radiolabeled allergen.

Protocol:

• Allergen Coupling: A specific cephalosporin allergen (e.g., ceftriaxone) is covalently coupled to a solid phase (e.g., paper disc or microcrystalline cellulose).

• Inhibition: Patient serum is pre-incubated with various concentrations of Cefodizime.

• Binding: The serum-inhibitor mixture is incubated with the allergen-coupled solid phase.

• Detection: Radiolabeled anti-human IgE antibody is added to detect bound specific IgE.

• Measurement: The radioactivity is measured, and the percentage of inhibition is calculated.

Basophil Activation Test (BAT)

BAT is a functional assay that measures the activation of basophils in response to an allergen, providing insights into the clinical relevance of IgE binding.

Protocol:

• Blood Collection: Fresh heparinized whole blood is collected from a cephalosporin-allergic patient.

• Stimulation: Aliquots of the blood are incubated with different concentrations of Cefodizime, a positive control (e.g., anti-IgE antibody), and a negative control.

• Staining: The cells are stained with fluorescently labeled antibodies against basophil-specific markers (e.g., CCR3) and an activation marker (e.g., CD63).

• Flow Cytometry: The percentage of activated (CD63-positive) basophils is quantified using a flow cytometer.

• Analysis: The level of basophil activation induced by Cefodizime is compared to that of other cephalosporins and controls.[6]

Visualizing Workflows and Pathways

To further clarify the experimental processes and biological mechanisms, the following diagrams are provided.

References

• 1. β-Lactam Allergy and Cross-Reactivity: A Clinician’s Guide to Selecting an Alternative Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Cephalosporin Allergy: Current Understanding and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alergia-astma-immunologia.pl [alergia-astma-immunologia.pl]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Cefodizime and Ceftizoxime for the Treatment of Urinary Tract Infections

In the landscape of third-generation cephalosporins for the management of urinary tract infections (UTIs), Cefodizime and Ceftizoxime (B193995) have emerged as effective therapeutic options. This guide provides a detailed comparative study of these two antibiotics, drawing upon available clinical data to inform researchers, scientists, and drug development professionals. The comparison encompasses clinical efficacy, bacteriological eradication rates, safety profiles, and a representative experimental protocol for their evaluation.

Data Presentation: Efficacy and Safety Profile

The following table summarizes the quantitative data from various clinical studies, offering a comparative glance at the performance of Cefodizime and Ceftizoxime in the treatment of UTIs. It is important to note that direct head-to-head trials are limited, and some data is derived from studies comparing these drugs to other cephalosporins.

Parameter	Cefodizime	Ceftizoxime	Source(s)
Clinical Success Rate	84.6% (Complicated Upper UTI) to 95.9% (Uncomplicated Lower UTI)[1]	Comparable to other third-generation cephalosporins[2][3]	[1][2][3]
Overall Bacteriological Eradication Rate	92.7%[1]	Cure rates were comparable in both groups (92% vs 86% at the end of treatment) in a study comparing oral cefixime (B193813) to initial intramuscular ceftizoxime followed by cefixime.[3] In another study comparing ceftizoxime to cefotaxime (B1668864), the bacteriological eradication rate was 95% in both groups.	[1][3]
Common Adverse Events	Gastrointestinal disturbances (1.99%), rash or urticaria (0.9%)[1]	Generally well-tolerated with a low incidence of adverse effects.	[1][2][4]
Discontinuation Rate due to Adverse Events	1.13%[1]	Not specifically reported in the reviewed literature, but generally low.	[1]
Dosage Regimen for UTIs	1 g every 12 hours or 2 g every 24 hours[1]	1 g or 0.5 g every 12 hours (i.v. or i.m.)[2]	[1][2]

Mechanism of Action: A Shared Pathway

Both Cefodizime and Ceftizoxime are third-generation cephalosporin (B10832234) antibiotics. Their bactericidal activity stems from the inhibition of bacterial cell wall synthesis. The core mechanism involves their binding to and inactivating penicillin-binding proteins (PBPs), which are essential enzymes for the final step in peptidoglycan synthesis. This disruption leads to a compromised cell wall, ultimately causing bacterial cell lysis and death.

Shared mechanism of Cefodizime and Ceftizoxime.

Experimental Protocols: A Representative Comparative Clinical Trial

1. Study Design: A prospective, randomized, double-blind, active-controlled, multicenter clinical trial.

2. Patient Population:

• Inclusion Criteria:

  • Adult patients (18-65 years) with a clinical diagnosis of uncomplicated or complicated UTI.

  • Presence of typical UTI symptoms (e.g., dysuria, frequency, urgency, flank pain).

  • Positive urine culture with a significant bacterial count (e.g., ≥10^5 CFU/mL for uncomplicated UTI, ≥10^4 CFU/mL for complicated UTI) of a uropathogen susceptible to both study drugs.[5]

• Exclusion Criteria:

  • Known hypersensitivity to cephalosporins.

  • Pregnancy or lactation.

  • Severe renal impairment (creatinine clearance <30 mL/min).

  • Concomitant use of other antimicrobial agents with activity against the uropathogen.

  • Polymicrobial bacteriuria.

3. Randomization and Blinding: Patients will be randomly assigned in a 1:1 ratio to receive either Cefodizime or Ceftizoxime. Both the investigators and the patients will be blinded to the treatment allocation.

4. Treatment Regimen:

• Group A (Cefodizime): 2g administered intravenously once daily for 7-10 days.

• Group B (Ceftizoxime): 1g administered intravenously every 12 hours for 7-10 days.[2] The duration of therapy will be determined by the clinical investigator based on the severity of the infection.

5. Efficacy Assessments:

• Clinical Response: Assessed at the end of therapy and at a follow-up visit (e.g., 5-9 days post-therapy).

  • Cure: Complete resolution of baseline signs and symptoms of UTI.

  • Failure: Persistence or worsening of baseline signs and symptoms.

• Bacteriological Response: Based on urine cultures obtained before, during (optional), and after therapy.

  • Eradication: Initial pathogen reduced to <10^4 CFU/mL in the post-therapy urine culture.

  • Persistence: Presence of the initial pathogen at ≥10^4 CFU/mL in the post-therapy urine culture.

6. Safety Assessments: Adverse events will be monitored throughout the study and for a specified period after the last dose of the study drug. This includes clinical observation and laboratory tests (hematology, biochemistry, and urinalysis) at baseline and at the end of therapy.

7. Statistical Analysis: The primary efficacy endpoint will be the bacteriological eradication rate at the post-therapy visit. The non-inferiority of one treatment to the other will be assessed. Safety data will be summarized descriptively.

A typical workflow for a comparative UTI clinical trial.

Logical Relationship in Comparative Analysis

The comparative analysis of Cefodizime and Ceftizoxime for UTIs involves a structured evaluation of their key attributes to determine their relative therapeutic value. This process begins with an assessment of their in-vitro activity and pharmacokinetic profiles, which informs the design of clinical trials. The outcomes of these trials, in terms of efficacy and safety, are then critically evaluated to establish their clinical utility and inform treatment guidelines.

References

• 1. Cefodizime in clinical use: a review of the clinical trial reports - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Randomized comparative trial with ceftizoxime and cefotaxime in urinary tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Clinical studies of the efficacy and tolerance of cefotaxime, ceftizoxime and ceftriaxone in patients with complicated urinary tract infections] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ceftizoxime in the treatment of urinary tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of new anti-infective drugs for the treatment of urinary tract infection. Infectious Diseases Society of America and the Food and Drug Administration - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cefodizime and Cefazolin Efficacy Against Gram-Positive Bacteria

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro efficacy of cefodizime (B1668858), a third-generation cephalosporin (B10832234), and cefazolin (B47455), a first-generation cephalosporin, against clinically relevant gram-positive bacteria. This analysis is based on a review of published experimental data to assist researchers and drug development professionals in their understanding of the antimicrobial profiles of these two agents.

Introduction to Cefodizime and Cefazolin

Cefodizime is a broad-spectrum, third-generation cephalosporin noted for its activity against a range of Gram-negative and Gram-positive bacteria. Cefazolin is a first-generation cephalosporin with a well-established clinical history, primarily used for treating infections caused by susceptible Gram-positive bacteria and for surgical prophylaxis. As a general rule, earlier generations of cephalosporins tend to exhibit more potent activity against Gram-positive organisms, while later generations have expanded coverage against Gram-negative bacteria, sometimes at the expense of Gram-positive efficacy.[1]

In Vitro Efficacy: A Quantitative Comparison

The in vitro activity of cefodizime and cefazolin against various Gram-positive bacteria is most commonly quantified by determining the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antibiotic that prevents the visible growth of a microorganism in a standardized in vitro susceptibility test. The following table summarizes available MIC data for cefodizime and cefazolin against key Gram-positive pathogens. It is important to note that these values are compiled from various studies and may not represent a direct head-to-head comparison under identical experimental conditions.

Gram-Positive Bacterium	Antibiotic	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Staphylococcus aureus (Methicillin-Susceptible - MSSA)	Cefodizime	-	-
Cefazolin	-	-
Staphylococcus aureus (Methicillin-Resistant - MRSA)	Cefodizime	-	-
Cefazolin	64	256
Streptococcus pyogenes (Group A Streptococcus)	Cefodizime	-	-
Cefazolin	-	-
Streptococcus pneumoniae	Cefodizime	-	-
Cefazolin	-	-
Viridans Group Streptococci	Cefodizime	-	-
Cefazolin	0.125	8

MIC₅₀: The concentration of the antibiotic that inhibits the growth of 50% of the tested isolates. MIC₉₀: The concentration of the antibiotic that inhibits the growth of 90% of the tested isolates. Data for some bacterium-antibiotic combinations were not available in the reviewed literature.

While direct comparative studies are limited, the available data and general understanding of cephalosporin generations suggest that cefazolin typically exhibits greater potency against susceptible Gram-positive cocci compared to third-generation cephalosporins like cefodizime.[2] For instance, in a study comparing cefonicid (B1209232) and cefazolin against viridans group streptococci, cefazolin demonstrated greater activity.[3]

Experimental Protocols: Antimicrobial Susceptibility Testing

The determination of MIC values is a critical component of evaluating antibiotic efficacy. The broth microdilution method is a standardized and widely accepted protocol for this purpose, as outlined by the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method

1. Preparation of Antimicrobial Solutions:

• Stock solutions of cefodizime and cefazolin are prepared at a high concentration in a suitable solvent.

• Serial two-fold dilutions of each antibiotic are prepared in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of final concentrations in the microtiter plate wells.

2. Inoculum Preparation:

• A standardized inoculum of the test bacterium is prepared by suspending several colonies from a fresh agar (B569324) plate into a sterile broth.

• The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

• The standardized suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Inoculation and Incubation:

• Each well of a 96-well microtiter plate, containing the serially diluted antibiotic, is inoculated with the standardized bacterial suspension.

• Control wells are included: a growth control well (no antibiotic) and a sterility control well (no bacteria).

• The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• Following incubation, the plates are examined for visible bacterial growth (turbidity).

• The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth.

Visualization of Experimental Workflow

The following diagram illustrates the key steps involved in the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of an antibiotic.

Caption: Workflow of the Broth Microdilution Method for MIC Determination.

Conclusion

Based on the available in vitro data and the established generational trends of cephalosporins, cefazolin generally demonstrates superior potency against susceptible Gram-positive bacteria when compared to cefodizime. Cefodizime's broader spectrum of activity against Gram-negative organisms comes with a trade-off of reduced efficacy against some Gram-positive cocci. For researchers and drug development professionals, the choice between these antibiotics would depend on the specific Gram-positive pathogen being targeted and the desired spectrum of activity. Further direct comparative studies are warranted to provide a more definitive and granular understanding of the relative efficacy of cefodizime and cefazolin against a wider range of contemporary clinical isolates of Gram-positive bacteria.

References

• 1. dvm360.com [dvm360.com]
• 2. Review of in vitro activity of third-generation cephalosporins and other newer beta-lactam antibiotics against clinically important bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative in vitro evaluation of cefonicid, cefazolin, and penicillin against viridans group streptococci isolated from blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Cefodizime: A Comparative In Vivo Efficacy Analysis Against Other Cephalosporins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo efficacy of Cefodizime (B1668858), a third-generation cephalosporin, with other frequently used cephalosporins. The following sections present a synthesis of experimental data, detailed methodologies for key in vivo models, and visual representations of relevant biological pathways and experimental workflows to inform preclinical and clinical research.

Executive Summary

Cefodizime distinguishes itself from other third-generation cephalosporins through a combination of potent bactericidal activity and unique immunomodulatory properties. In vivo studies have demonstrated that its efficacy often surpasses what would be predicted from in vitro susceptibility testing alone, suggesting a synergistic interaction with the host immune system. This guide will delve into the comparative data that supports these observations.

In Vivo Efficacy: A Quantitative Comparison

The in vivo performance of Cefodizime has been evaluated in various animal models of infection, often in direct comparison with other cephalosporins. The data consistently highlights its high therapeutic activity.

Systemic Infections

Localized Infections: Pneumonia

Experimental pneumonia models are crucial for evaluating the efficacy of antibiotics against respiratory pathogens. In a murine model of Klebsiella pneumoniae pneumonia, Cefodizime demonstrated superior efficacy compared to cefotaxime (B1668864) and cefuroxime[2].

Table 1: Comparative Efficacy in a Murine Model of Klebsiella pneumoniae Pneumonia [2]

Cephalosporin	Dose (mg/kg)	Mean Concentration in Lung Homogenate (µg/g)	Bactericidal Effect in Lungs
Cefodizime	50	12.5	Marked
Cefotaxime	50	3.2	Moderate
Cefuroxime	50	< 1	Low
Cefazolin	50	< 1	None

Pharmacokinetic and Pharmacodynamic Insights

The in vivo efficacy of an antibiotic is intrinsically linked to its pharmacokinetic (PK) and pharmacodynamic (PD) properties. The time that the free drug concentration remains above the Minimum Inhibitory Concentration (MIC) of the pathogen (fT>MIC) is a key PD parameter for cephalosporins[3][4].

In an in vitro pharmacodynamic model simulating in vivo concentrations, Cefodizime and ceftriaxone (B1232239) showed comparable rapid bactericidal activity against common respiratory pathogens, achieving a 99.9% kill rate within 6 to 8 hours. This suggests that both cephalosporins can be expected to have reasonable clinical efficacy in respiratory tract infections when administered once daily[3][4].

The Immunomodulatory Advantage of Cefodizime

A distinguishing feature of Cefodizime is its ability to modulate the host immune response, an effect not as prominently reported for other cephalosporins[5][6][7]. This immunomodulatory activity is thought to contribute significantly to its in vivo efficacy, particularly in immunocompromised hosts[5].

In a murine model of peritonitis caused by Klebsiella pneumoniae, bacteria pre-treated with sub-inhibitory concentrations of Cefodizime were more effectively phagocytosed and killed by peritoneal phagocytes compared to bacteria treated with cefotaxime or cefoperazone[8]. Furthermore, prophylactic administration of Cefodizime in a murine model of systemic Candida albicans infection significantly prolonged survival, an effect not observed with latamoxef (B1674534) or cefoperazone[6].

Studies suggest that Cefodizime's immunomodulatory effects may be mediated, in part, through the Toll-like receptor 4 (TLR4) signaling pathway, a key component of the innate immune system that recognizes bacterial lipopolysaccharide (LPS).

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are representative protocols for common in vivo infection models used in the evaluation of antibiotic efficacy.

Murine Systemic Infection (Sepsis) Model

This model is designed to assess the efficacy of an antibiotic in a disseminated bacterial infection.

• Animal Model: Male or female BALB/c mice, 6-8 weeks old.

• Pathogen: A clinically relevant bacterial strain, e.g., Escherichia coli or Klebsiella pneumoniae.

• Inoculum Preparation: The bacterial strain is grown in an appropriate broth medium to the mid-logarithmic phase. The culture is then centrifuged, washed, and resuspended in sterile saline to a predetermined concentration (e.g., 1 x 10^7 CFU/mL).

• Infection: Mice are injected intraperitoneally (IP) with 0.1 mL of the bacterial suspension.

• Treatment: Antibiotics (Cefodizime and comparators) are administered at various doses, typically via the subcutaneous (SC) or intravenous (IV) route, at a specified time post-infection (e.g., 1 hour). A control group receives a vehicle (e.g., sterile saline).

• Monitoring and Endpoints: Animals are monitored for signs of illness and mortality over a period of 7 days. The primary endpoint is the survival rate, from which the ED50 can be calculated. Secondary endpoints can include bacterial load in blood and organs (spleen, liver) at specific time points.

Murine Pneumonia Model

This model evaluates antibiotic efficacy in a localized lung infection.

• Animal Model: Male or female BALB/c mice, 6-8 weeks old.

• Pathogen: A respiratory pathogen, e.g., Klebsiella pneumoniae or Streptococcus pneumoniae.

• Inoculum Preparation: As described for the systemic infection model.

• Infection: Mice are anesthetized and infected via intranasal or intratracheal instillation of the bacterial suspension (e.g., 50 µL).

• Treatment: Antibiotic therapy is initiated at a specified time post-infection (e.g., 2-4 hours) via the SC or IV route.

• Monitoring and Endpoints: Primary endpoints include survival rates and bacterial load (CFU) in the lungs and bronchoalveolar lavage (BAL) fluid at defined time points. Lung homogenates are serially diluted and plated on appropriate agar (B569324) to determine bacterial counts.

Visualizing Key Pathways and Workflows

Diagrams generated using Graphviz (DOT language) provide a clear visual representation of complex processes.

Workflow for a Murine Pneumonia Efficacy Study.

Proposed Modulation of the TLR4 Signaling Pathway by Cefodizime.

References

• 1. In vivo activity of cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cefodizime, an aminothiazolyl cephalosporin. III. Therapeutic activity against experimentally induced pneumonia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative activity of cefodizime and ceftriaxone against respiratory pathogens in an in vitro pharmacodynamic model simulating concentration-time curves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cefodizime as a biological response modifier: a review of its in-vivo, ex-vivo and in-vitro immunomodulatory properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cefodizime, an aminothiazolyl cephalosporin. IV. Influence on the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of cefodizime and cefotaxime on cellular and humoral immune responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. karger.com [karger.com]

Cefodizime: A Comparative Clinical Review of a Third-Generation Cephalosporin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative review of the clinical trial outcomes for Cefodizime (B1668858), a third-generation cephalosporin (B10832234). By objectively comparing its performance against other cephalosporins and presenting supporting experimental data, this document serves as a valuable resource for researchers, scientists, and professionals involved in drug development.

Executive Summary

Cefodizime is a parenteral third-generation cephalosporin with a broad spectrum of activity against Gram-positive and Gram-negative bacteria. Clinical trials have demonstrated its efficacy in treating lower respiratory tract infections (LRTI) and urinary tract infections (UTI), with outcomes comparable to other third-generation cephalosporins such as cefotaxime (B1668864), cefuroxime, and ceftriaxone (B1232239).[1][2] A notable feature of Cefodizime is its immunomodulatory properties, which may contribute to its clinical effectiveness by enhancing host defense mechanisms.[3] This review synthesizes the available clinical trial data, details the experimental protocols employed in these studies, and visualizes the key mechanisms of action.

Mechanism of Action

Cefodizime exerts its primary bactericidal effect by inhibiting bacterial cell wall synthesis.[4][1] Like other β-lactam antibiotics, it targets and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the synthesis of peptidoglycan, a critical component of the bacterial cell wall.[1][5] This disruption of cell wall integrity leads to bacterial cell lysis and death.

Beyond its direct antibacterial action, Cefodizime has been shown to possess immunomodulatory effects.[6][3] It can enhance phagocytosis and modulate the production of cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-8 (IL-8), through the lipopolysaccharide (LPS)-Toll-like receptor 4 (TLR4)-NF-κB signaling pathway.[2][7]

Diagram 1: Dual mechanism of action of Cefodizime.

Comparative Clinical Efficacy

Clinical trials have extensively evaluated the efficacy of Cefodizime in treating LRTI and UTI, often in comparison to other cephalosporins. The following tables summarize the key findings from these studies.

Lower Respiratory Tract Infections (LRTI)

Treatment Group	Number of Patients (evaluable)	Clinical Success Rate	Bacteriological Eradication Rate	Reference
Cefodizime	533	79.1% - 91.8%	87% - 90%	[1][2]
Cefotaxime/Cefuroxime	299	86% - 95%	95% - 100%	[1][2]
Cefodizime (1g b.i.d.)	32	97%	100%	[8]
Cefodizime (2g o.d.)	42	88%	94%	[8]
Cefodizime (2g o.d.)	82	93% - 95%	97% - 100%	[9]
Cefodizime (vs Cefotaxime)	90	-	98.9% (89/90)	[10]
Cefotaxime (vs Cefodizime)	90	-	95.6% (86/90)	[10]

Urinary Tract Infections (UTI)

Treatment Group	Number of Patients (evaluable)	Clinical Success Rate	Bacteriological Eradication Rate	Reference
Cefodizime (Open Studies)	374	84.6% (Complicated Upper UTI) - 95.9% (Uncomplicated Lower UTI)	92.7%	[1][2]
Cefodizime (vs Cefuroxime/Ceftizoxime)	-	Equivalent to comparators	-	[1][2]
Cefodizime (1g or 2g single dose, female LUTI)	50	72% (1g) - 88% (2g)	72% (1g) - 88% (2g)	[6]

Safety and Tolerability

Cefodizime is generally well-tolerated, with a side effect profile similar to other third-generation cephalosporins.[6] The most commonly reported adverse events are gastrointestinal disturbances and skin reactions.[2][11]

Adverse Event Category	Incidence	Reference
Overall Side Effects	3.79%	[2]
Gastrointestinal Disturbances	1.99%	[2]
Rash or Urticaria	0.9%	[2]
Other Effects	0.9%	[2]
Treatment Discontinuation due to Side Effects	1.13%	[2]

Experimental Protocols

The clinical trials cited in this review generally followed a prospective, randomized, and often double-blind design. The methodologies for key comparative trials are outlined below.

Generalized Experimental Workflow for Comparative Clinical Trials

Diagram 2: Generalized workflow for Cefodizime clinical trials.

Inclusion and Exclusion Criteria:

• Inclusion: Patients were typically adults with clinical and radiological evidence of LRTI or symptomatic UTI with a positive urine culture.

• Exclusion: Common exclusion criteria included known hypersensitivity to cephalosporins, pregnancy or lactation, severe renal or hepatic impairment, and recent use of other antibiotics.

Treatment Regimens:

• Cefodizime: Dosages for LRTI were often 1g every 12 hours or 2g once daily.[2][8] For UTI, regimens included 1g every 12 hours, 2g every 24 hours, or single doses of 1g or 2g.[2][6] Administration was typically intramuscular or intravenous.

• Comparators: Doses for comparator drugs were standard for the indication, for example, cefotaxime 1g every 12 hours or ceftriaxone 1g once daily.[10][12]

Assessment of Efficacy:

• Clinical Response: Assessed based on the resolution of signs and symptoms of infection, such as fever, cough, sputum production for LRTI, and dysuria, frequency, and urgency for UTI.

• Bacteriological Response: Determined by the eradication of the baseline pathogen from sputum or urine cultures taken during and after treatment.

Safety Assessment:

• Adverse events were recorded throughout the study period.

• Laboratory parameters, including hematology, liver function tests, and renal function tests, were monitored at baseline and at the end of treatment.

Conclusion

The clinical trial data for Cefodizime demonstrate its efficacy and safety in the treatment of lower respiratory tract and urinary tract infections, with outcomes that are comparable to other commonly used third-generation cephalosporins. Its unique immunomodulatory properties, particularly the enhancement of phagocytosis, may offer an additional therapeutic benefit. This comparative review provides a valuable evidence-based resource for researchers and clinicians in the field of infectious diseases and drug development.

References

• 1. What is the mechanism of Cefodizime Sodium? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Immunopharmacology of antibiotics: direct and indirect immunomodulation of defence mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cefodizime - Wikipedia [en.wikipedia.org]
• 5. Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Immunological evaluation of cefodizime: a unique molecule among cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of cefodizime and ceftriaxone on phagocytic function in patients with severe infections - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro and ex vivo enhancement of nonspecific phagocytosis by cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmacypracticenews.com [pharmacypracticenews.com]
• 11. Cefodizime in clinical use: a review of the clinical trial reports - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cefodizime once daily in the treatment of lower respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validating a Stability-Indicating HPLC Method for Cefodizime (sodium)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) as a validated stability-indicating method for the analysis of Cefodizime (sodium). While HPLC remains a robust and widely used technique, this guide also presents Ultra-Performance Liquid Chromatography (UPLC) as a modern alternative, offering significant advantages in speed and resolution. The information presented herein is synthesized from established methodologies for Cefodizime and other structurally related cephalosporins to provide a valuable comparative context for researchers.

Experimental Protocols

A validated stability-indicating analytical method is crucial for ensuring the safety and efficacy of pharmaceutical products. It provides the necessary evidence that the analytical procedure can accurately and selectively measure the active pharmaceutical ingredient (API) in the presence of its potential degradation products.

Forced Degradation Study Protocol

Forced degradation studies are a critical component of method validation, designed to generate potential degradation products and demonstrate the method's specificity. The following protocol outlines the typical stress conditions applied to Cefodizime (sodium).

1. Preparation of Stock Solution: Prepare a stock solution of Cefodizime (sodium) at a concentration of 1 mg/mL in a suitable solvent, such as water or a mixture of the mobile phase.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M hydrochloric acid. Heat at 60°C for 2 hours. Neutralize with 0.1 M sodium hydroxide (B78521) before HPLC analysis.[1]

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M sodium hydroxide. Keep at room temperature for 30 minutes. Neutralize with 0.1 M hydrochloric acid before HPLC analysis.[1]

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 1 hour before HPLC analysis.[1]

• Thermal Degradation: Expose the solid Cefodizime (sodium) powder to dry heat at 105°C for 24 hours.[1] Dissolve the stressed powder in the mobile phase for analysis.

• Photolytic Degradation: Expose the Cefodizime (sodium) solution (1 mg/mL in mobile phase) to UV light (254 nm) for 24 hours.[1]

HPLC Method Protocol

This protocol is based on established methods for Cefodizime and related cephalosporins.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector and data acquisition software.[2]

• Chromatographic Conditions:

  • Column: Phenomenex Luna C18 (250 mm x 4.6 mm, 5 µm) or equivalent.[2][3]

  • Mobile Phase A: 20 mM Potassium phosphate (B84403) buffer, pH adjusted to 6.5.[3]

  • Mobile Phase B: Acetonitrile.[2][3]

  • Elution: Gradient elution is typically employed for optimal separation.[4]

  • Flow Rate: 1.0 mL/min.[2]

  • Detection Wavelength: 215 nm.[2]

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient or controlled at 30°C.[2]

Method Validation and Performance Comparison

The validation of the analytical method should be performed according to the International Council for Harmonisation (ICH) guidelines to ensure it is fit for its intended purpose.[2] The following tables summarize the key validation parameters for a typical stability-indicating HPLC method for Cefodizime and compare it with a UPLC method, with some data extrapolated from the analysis of a structurally similar cephalosporin, cefepime, to provide a comparative perspective.[4]

Table 1: Comparison of Chromatographic Conditions and Performance

Parameter	HPLC Method for Cefodizime	UPLC Method for Cefepime (Alternative)
Column	Phenomenex Luna C18 (250 mm x 4.6 mm, 5 µm)[2]	Acquity UPLC BEH C18 (50 x 2.1 mm, 1.7 µm)[5]
Mobile Phase	A: Potassium phosphate buffer B: Acetonitrile[2]	A: 0.2% Formic acid in water B: Acetonitrile[5]
Flow Rate	1.0 mL/min[2]	0.15 mL/min[5]
Run Time	~30 min[4]	~3 min[5]
Resolution	Baseline resolution of major degradation products	Enhanced resolution of closely eluting peaks[4]

Table 2: Comparison of Method Validation Parameters

Validation Parameter	HPLC Method for Cefodizime (Typical Expected Values)	UPLC Method for Cefepime (Reported Values)
Linearity Range	0.5 - 10 µg/mL[2]	Not explicitly stated for impurities
Correlation Coefficient (r²)	≥ 0.999[2]	Not explicitly stated for impurities
LOD	~0.03 µg/mL[2]	Not explicitly stated for impurities
LOQ	~0.1 µg/mL	Not explicitly stated for impurities
Accuracy (% Recovery)	98.0 - 102.0%	Not explicitly stated for impurities
Precision (% RSD)	≤ 2.0%[3]	Not explicitly stated for impurities

Visualizing the Workflow and Method Comparison

To further clarify the processes and comparisons, the following diagrams have been generated using the DOT language.

Caption: Workflow for the validation of a stability-indicating HPLC method for Cefodizime.

Caption: Comparison of key characteristics between HPLC and UPLC for stability analysis.

References

• 1. japsonline.com [japsonline.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Cefodizime vs. Ceftazidime: A Comparative Review of In Vitro Antimicrobial Activity

In the landscape of third-generation cephalosporins, both Cefodizime (B1668858) and Ceftazidime have demonstrated significant efficacy against a broad spectrum of bacterial pathogens. This guide provides a comparative analysis of their in vitro activity, drawing upon experimental data to inform researchers, scientists, and drug development professionals. The following sections detail their performance against various bacterial strains, the methodologies employed in these assessments, and a visual representation of the typical experimental workflow.

Quantitative Comparison of In Vitro Activity

The in vitro potency of Cefodizime and Ceftazidime is most effectively compared using Minimum Inhibitory Concentration (MIC) values. These values represent the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism. The tables below summarize the MIC50 and MIC90 values (the concentrations required to inhibit 50% and 90% of isolates, respectively) for both compounds against a range of clinically relevant bacteria.

Organism	No. of Strains	Cefodizime MIC90 (µg/mL)	Ceftazidime MIC90 (µg/mL)
Neisseria gonorrhoeae	142	≤0.016[1][2]	Not explicitly stated, but Cefodizime was more active[1][2]
Pseudomonas aeruginosa	-	>128[3]	32[3]

Note: Data for a wider range of organisms with direct MIC comparisons is limited in the initial search results. The provided data indicates Cefodizime's high potency against Neisseria gonorrhoeae and Ceftazidime's activity against Pseudomonas aeruginosa. One study noted that Cefodizime was equivalent in activity to Ceftazidime against various nosocomial pathogens.[4]

Experimental Protocols

The determination of in vitro antimicrobial susceptibility is conducted using standardized laboratory procedures. The most common methods cited in comparative studies of Cefodizime and Ceftazidime are broth microdilution and agar (B569324) diffusion (Kirby-Bauer) tests.

Broth Microdilution Method

This technique is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Antimicrobial Solutions: Serial twofold dilutions of Cefodizime and Ceftazidime are prepared in a liquid growth medium (e.g., Mueller-Hinton broth).

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared, typically adjusted to a 0.5 McFarland turbidity standard.

• Inoculation: The microtiter plates containing the antimicrobial dilutions are inoculated with the bacterial suspension.

• Incubation: The plates are incubated at a specified temperature (usually 35-37°C) for 16-20 hours.

• Interpretation: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible bacterial growth.

Agar Diffusion Method (Kirby-Bauer)

This method assesses the susceptibility of bacteria to antimicrobials based on the size of the zone of growth inhibition.

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared as in the broth microdilution method.

• Inoculation: A sterile cotton swab is dipped into the bacterial suspension and used to evenly streak the entire surface of an agar plate (e.g., Mueller-Hinton agar).

• Application of Antibiotic Disks: Paper disks impregnated with a standard concentration of Cefodizime and Ceftazidime are placed on the agar surface.

• Incubation: The plates are incubated under appropriate conditions.

• Interpretation: The diameter of the zone of growth inhibition around each disk is measured. The size of the zone is correlated with the susceptibility of the organism to the antibiotic.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for determining the in vitro susceptibility of bacteria to antimicrobial agents like Cefodizime and Ceftazidime.

Caption: Workflow for In Vitro Antimicrobial Susceptibility Testing.

References

• 1. Comparative in vitro activity of cefodizime, ceftazidime, aztreonam, and other selected antimicrobial agents against Neisseria gonorrhoeae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative in vitro activity of cefodizime, ceftazidime, aztreonam, and other selected antimicrobial agents against Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of cefodizime with various cephalosporins for their indirect effect on the human neutrophil oxidative burst in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative in vitro activity of cefodizime and other antibiotics against pathogens recently isolated in Italy - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Synergistic Activity of Cefodizime with Other Antimicrobial Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the synergistic activity of Cefodizime when combined with other antimicrobial agents. By summarizing key experimental findings, detailing methodologies, and visualizing experimental workflows, this document aims to be an essential resource for researchers exploring novel antibiotic combinations to combat antimicrobial resistance.

Introduction to Cefodizime and Antimicrobial Synergy

Cefodizime is a third-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against various Gram-positive and Gram-negative bacteria. A key strategy to enhance its efficacy, particularly against resistant strains, and to broaden its antibacterial spectrum is through combination therapy. Antimicrobial synergy, where the combined effect of two or more drugs is greater than the sum of their individual effects, is a critical area of study in the development of new treatment regimens. This guide focuses on the in vitro synergistic potential of Cefodizime with other classes of antibiotics.

Data Presentation: Quantitative Analysis of Synergy

The synergistic, additive, indifferent, or antagonistic effects of antibiotic combinations are most commonly quantified using the Fractional Inhibitory Concentration (FIC) index, determined through checkerboard assays. Synergy is generally defined as an FIC index of ≤ 0.5. The following tables summarize the available data on the synergistic activity of Cefodizime with various antimicrobial agents.

Cefodizime with Aminoglycosides

Combination	Organism(s)	FIC Index Range	Interpretation	Reference(s)
Cefodizime + Sisomicin	E. coli, K. pneumoniae, E. cloacae, S. marcescens, P. vulgaris, P. aeruginosa	<0.5 - <1.0	Synergy to Additive	[1]
Cefodizime + Gentamicin	Gram-negative rods	Not explicitly stated, but synergistic/cooperative activity suggested	Synergy/Additive	[2]

Cefodizime with Tetracyclines

Combination	Organism(s)	FIC Index Range	Interpretation	Reference(s)
Cefodizime + Minocycline (B592863)	Methicillin-resistant Staphylococcus aureus (MRSA)	≤0.5 - ≤1.0	Synergy to Additive	[3]

Comparative Synergy Data: Other Cephalosporins with Fluoroquinolones and β-Lactamase Inhibitors

Direct quantitative data on the synergistic activity of Cefodizime with fluoroquinolones and β-lactamase inhibitors is limited in the reviewed literature. However, studies on structurally similar third-generation cephalosporins like ceftazidime (B193861) and cefotaxime (B1668864) provide valuable comparative insights.

Cephalosporins with Fluoroquinolones

Combination	Organism(s)	Synergy Rate (Time-Kill Assay)	Interpretation	Reference(s)
Ceftazidime + Ciprofloxacin (B1669076)	Pseudomonas aeruginosa	40%	Synergy
Cefepime + Ciprofloxacin	Pseudomonas aeruginosa	60%	Synergy
Ceftazidime + Levofloxacin	Pseudomonas aeruginosa	Not explicitly stated, but synergy observed	Synergy
Cefotaxime + Ciprofloxacin	Pseudomonas cepacia	30%	Synergy	[4]
Cefotaxime + Levofloxacin	Penicillin-resistant Pneumococci	FIC Index: 0.25 (Checkerboard) & Synergy in Time-Kill	Synergy

Cephalosporins with β-Lactamase Inhibitors

Experimental Protocols

Accurate assessment of antimicrobial synergy relies on standardized and detailed experimental protocols. The two most widely used methods, the checkerboard assay and the time-kill curve assay, are detailed below.

Checkerboard Assay Protocol

The checkerboard assay is a microdilution method used to determine the FIC index.

1. Preparation of Materials:

• 96-well microtiter plates.

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Stock solutions of Cefodizime and the second antimicrobial agent, prepared at a concentration that is a multiple of the highest concentration to be tested.

• Bacterial inoculum standardized to a 0.5 McFarland turbidity, which is then diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.[5]

2. Assay Setup:

• Dispense 50 µL of CAMHB into each well of the 96-well plate.[5]

• Create serial twofold dilutions of Cefodizime along the x-axis (columns) of the plate.

• Create serial twofold dilutions of the second antimicrobial agent along the y-axis (rows) of the plate.

• The final volume in each well containing the drug dilutions should be 100 µL.

• A row and a column should be dedicated to testing the Minimum Inhibitory Concentration (MIC) of each drug individually.

• Include a growth control well (no antibiotics) and a sterility control well (no bacteria).

3. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with 100 µL of the prepared bacterial suspension.[5]

• Incubate the plates at 35-37°C for 16-24 hours.[6]

4. Data Analysis:

• After incubation, determine the MIC of each drug alone and in combination by visual inspection for turbidity.

• The FIC for each drug is calculated as: (MIC of drug in combination) / (MIC of drug alone).

• The FIC index is the sum of the individual FICs: FICI = FIC (Cefodizime) + FIC (Drug B).

• Interpretation of the FIC Index[5]:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

Time-Kill Curve Assay Protocol

The time-kill curve assay assesses the bactericidal or bacteriostatic effect of antimicrobial agents over time.

1. Preparation of Materials:

• Culture tubes or flasks containing CAMHB.

• Stock solutions of Cefodizime and the second antimicrobial agent.

• Bacterial inoculum prepared from a fresh 18-24 hour culture, adjusted to a 0.5 McFarland standard and then diluted to a starting concentration of ~5 x 10^5 CFU/mL.

2. Assay Setup:

• Prepare culture tubes with CAMHB containing the antimicrobial agents at desired concentrations (e.g., 0.5x, 1x, 2x, 4x MIC), both individually and in combination.

• Include a growth control tube without any antibiotics.

3. Inoculation and Incubation:

• Inoculate all tubes (except for a sterility control) with the prepared bacterial suspension.

• Incubate the tubes at 35-37°C, often with shaking.

4. Sampling and Plating:

• At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Perform serial dilutions of the aliquots in sterile saline or PBS.

• Plate a specific volume of the appropriate dilutions onto agar (B569324) plates (e.g., Tryptic Soy Agar).

• Incubate the plates at 35-37°C for 18-24 hours.

5. Data Analysis:

• After incubation, count the number of colonies on the plates to determine the CFU/mL at each time point.

• Plot the log10 CFU/mL versus time for each antimicrobial concentration and combination.

• Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and its most active single agent at 24 hours.

• Bactericidal activity is defined as a ≥ 3-log10 reduction in CFU/mL from the initial inoculum.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the checkerboard and time-kill assays.

Caption: Workflow for the Checkerboard Synergy Assay.

Caption: Workflow for the Time-Kill Curve Synergy Assay.

Conclusion

The available in vitro data consistently demonstrates the synergistic or additive potential of Cefodizime when combined with aminoglycosides and minocycline against a range of clinically relevant bacteria. While direct evidence for synergy with fluoroquinolones and β-lactamase inhibitors is not as robust for Cefodizime specifically, the strong synergistic effects observed with other third-generation cephalosporins suggest that these combinations warrant further investigation. The detailed experimental protocols and workflows provided in this guide offer a standardized framework for conducting such studies. Further research is crucial to fully elucidate the synergistic profile of Cefodizime and to translate these in vitro findings into effective clinical applications, ultimately contributing to the fight against antimicrobial resistance.

References

• 1. openaccess.uoc.edu [openaccess.uoc.edu]
• 2. An Optimized Checkerboard Method for Phage-Antibiotic Synergy Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro activity of ciprofloxacin in combination with ceftazidime, aztreonam, and azlocillin against multiresistant isolates of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 5. Antibiotic Synergy (Checkerboard) Testing, Other Bacterial | AMRI [amri.staging.ribbitt.com]
• 6. emerypharma.com [emerypharma.com]

Cefodizime's beta-lactamase stability compared to other cephalosporins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the beta-lactamase stability of cefodizime (B1668858) relative to other key second and third-generation cephalosporins. The information presented is supported by available experimental data to offer an objective performance assessment for research and development applications.

Introduction to Beta-Lactamase Stability

Beta-lactamases are a primary mechanism of bacterial resistance to beta-lactam antibiotics, including cephalosporins. These enzymes hydrolyze the amide bond in the beta-lactam ring, rendering the antibiotic inactive. Consequently, the stability of a cephalosporin (B10832234) in the presence of these enzymes is a critical determinant of its clinical efficacy against resistant pathogens. Cefodizime, a third-generation aminothiazolyl cephalosporin, has been noted for its high degree of stability against a wide array of beta-lactamases.

Comparative Stability: Cefodizime vs. Other Cephalosporins

Cefodizime demonstrates exceptional resistance to hydrolysis by common plasmid-mediated and chromosomally-mediated beta-lactamases.[1] This stability is a key feature that distinguishes it from many other cephalosporins. While precise kinetic data for the hydrolysis of cefodizime is scarce, likely due to its high stability making hydrolysis difficult to quantify, studies have consistently reported that it is not significantly hydrolyzed by these enzymes.[1]

The following table summarizes the relative hydrolysis rates of cefodizime and other cephalosporins against common beta-lactamases. The data for comparator cephalosporins are compiled from various kinetic studies.

Cephalosporin	Generation	Beta-Lactamase Type	Relative Hydrolysis Rate (Vmax) or Catalytic Efficiency (kcat/Km)
Cefodizime	Third	Plasmid & Chromosomal (e.g., TEM, AmpC)	Not Hydrolyzed / Negligible[1]
Cefotaxime	Third	TEM-1	Low (kcat/Km ≈ 1.7 x 10³ M⁻¹s⁻¹)[2]
AmpC (Class C)	Low kcat (0.010-1.7 s⁻¹)[3][4]
Ceftazidime	Third	TEM-1	Very Low (kcat/Km ≈ 40 M⁻¹s⁻¹)[2]
AmpC (Class C)	Low affinity (higher Km) contributes to stability[5][6]
Cefuroxime	Second	AmpC (Class C)	Low kcat (0.010-1.7 s⁻¹)[3][4]
Cefamandole	Second	Various	Reported to be susceptible to degradation[7]

Experimental Protocols

The stability of cephalosporins against beta-lactamase hydrolysis is typically evaluated using a spectrophotometric assay. This method allows for the quantitative measurement of the rate of antibiotic inactivation.

Spectrophotometric Assay for Beta-Lactamase Activity

Objective: To determine the kinetic parameters (Km and Vmax) of beta-lactamase-mediated hydrolysis of a cephalosporin.

Principle: The hydrolysis of the beta-lactam ring by a beta-lactamase results in a change in the ultraviolet (UV) absorbance spectrum of the cephalosporin. By monitoring the change in absorbance at a specific wavelength over time, the rate of the enzymatic reaction can be determined.

Materials:

• Purified beta-lactamase enzyme (e.g., TEM-1, SHV-1, or AmpC)

• Cephalosporin substrate (e.g., cefodizime, cefotaxime)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.0)

• UV-Vis spectrophotometer with temperature control

• Quartz cuvettes

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the cephalosporin in the phosphate buffer.

  • Prepare a stock solution of the purified beta-lactamase in the same buffer. The concentration should be determined based on the enzyme's specific activity.

• Determination of Optimal Wavelength:

  • Record the UV absorbance spectrum of the intact cephalosporin and its completely hydrolyzed product (after prolonged incubation with the enzyme).

  • Identify the wavelength with the maximum difference in absorbance between the intact and hydrolyzed forms.

• Kinetic Measurements:

  • Equilibrate the spectrophotometer and the cuvette containing the cephalosporin solution (at various concentrations) to a constant temperature (e.g., 25°C or 37°C).

  • Initiate the reaction by adding a small volume of the beta-lactamase solution to the cuvette and mix quickly.

  • Record the change in absorbance at the predetermined wavelength over time.

• Data Analysis:

  • Calculate the initial velocity (V₀) of the reaction from the linear portion of the absorbance vs. time plot.

  • Plot the initial velocities against the corresponding substrate concentrations.

  • Determine the Michaelis-Menten constant (Km) and the maximum velocity (Vmax) by fitting the data to the Michaelis-Menten equation using non-linear regression analysis.

Visualizing Mechanisms and Workflows

To better understand the processes involved in beta-lactamase stability, the following diagrams illustrate the mechanism of action and the experimental workflow.

Mechanism of cephalosporin inactivation by a serine beta-lactamase.

Workflow for spectrophotometric beta-lactamase stability assay.

Conclusion

The available evidence strongly indicates that cefodizime possesses a high degree of stability against hydrolysis by common plasmid and chromosomal beta-lactamases. This inherent resistance to enzymatic inactivation is a significant advantage over many other cephalosporins, particularly older generation agents. For researchers and drug developers, this stability profile suggests that cefodizime is a robust candidate for applications where beta-lactamase-producing pathogens are a concern. The methodologies outlined provide a framework for further quantitative comparisons and the evaluation of new cephalosporin derivatives.

References

• 1. In vitro activity and beta-lactamase stability of cefodizime, an aminothiazolyl iminomethoxy cephalosporin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A survey of the kinetic parameters of class C beta-lactamases. Cephalosporins and other beta-lactam compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A survey of the kinetic parameters of class C beta-lactamases. Cephalosporins and other beta-lactam compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability of FR264205 against AmpC beta-lactamase of Pseudomonas aeruginosa. | Semantic Scholar [semanticscholar.org]
• 6. Stability and low induction propensity of cefiderocol against chromosomal AmpC β-lactamases of Pseudomonas aeruginosa and Enterobacter cloacae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hydrolysis of Cefotaxime by a beta-lactamase from Bacteroides fragilis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Immunomodulatory Effects of Cefodizime and Cefotaxime

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the immunomodulatory properties of two third-generation cephalosporin (B10832234) antibiotics, Cefodizime (B1668858) and Cefotaxime (B1668864). The following sections present a detailed analysis supported by experimental data, structured data tables, and comprehensive experimental protocols to facilitate a clear understanding of their differential effects on the immune system.

Executive Summary

Cefodizime, a third-generation cephalosporin, distinguishes itself from Cefotaxime through its notable immunomodulatory activities. While both antibiotics exhibit a broad spectrum of antibacterial action, Cefodizime has demonstrated the ability to enhance various functions of the host's immune system. This includes stimulating phagocytic activity, modulating cytokine production, and influencing lymphocyte function. In contrast, Cefotaxime generally exhibits neutral or, in some instances, suppressive effects on the immune response. These differences suggest that Cefodizime may offer therapeutic advantages in immunocompromised patients or in severe infections where a robust immune response is crucial for recovery.

Comparative Data on Immunomodulatory Effects

The following tables summarize the quantitative data from various studies, highlighting the distinct effects of Cefodizime and Cefotaxime on key immunological parameters.

Table 1: Effects on Phagocytic Function

Parameter	Cefodizime	Cefotaxime	Reference
Bactericidal Activity of Neutrophils (vs. S. aureus)	~400% increase at 1 mg/L	~150% increase at 1 mg/L	[1]
Phagocytic Capacity of Granulocytes (in patients with severe infections)	Normalized within 3 days of therapy; Enhanced at day 14	Normalized within 7 days of therapy	[2][3]
Respiratory Burst (Superoxide Anion Production)	No significant enhancement	Significant enhancement	[1]
Chemotaxis of Polymorphonuclear Leukocytes (PMNs)	No significant alteration	No significant alteration	[1]

Table 2: Effects on Cytokine Production by Monocytes/Peripheral Blood Mononuclear Cells (PBMCs)

Cytokine	Cefodizime (at 100 µg/mL)	Cefotaxime	Reference
Tumor Necrosis Factor-alpha (TNF-α)	42% inhibition of LPS-stimulated release	No significant effect	[4]
Interleukin-6 (IL-6)	Significant decrease in LPS-stimulated release	No significant effect	[4]
Interleukin-8 (IL-8)	51.5% enhancement of LPS-stimulated release (at 200 µg/mL)	No significant effect	[4]
Interleukin-1β (IL-1β)	No significant change in LPS-stimulated release	Increased basal levels at 200 mg/L	[5]

Table 3: Effects on Lymphocyte Function

Parameter	Cefodizime	Cefotaxime	Reference
Mitogen-Induced Lymphocyte Proliferation (Concanavalin A-stimulated)	Stimulation at concentrations >100 mg/L	No significant effect	[6]
Molt-4 Cell Growth	Significant stimulation (0.3 to 20 µM)	Significant stimulation (0.3 to 20 µM)	[7]
Delayed-Type Hypersensitivity (DTH) and Antibody Response	Suppressed IgM and IgG responses	Suppressed IgM and IgG responses	[8]

Experimental Protocols

This section provides a detailed methodology for key experiments cited in this guide.

Assessment of Neutrophil Bactericidal Activity

• Objective: To determine the direct effect of Cefodizime and Cefotaxime on the bactericidal activity of human neutrophils.

• Cell Preparation: Human neutrophils are isolated from the peripheral blood of healthy donors using a Ficoll-Hypaque density gradient centrifugation method.

• Bacterial Strain: Staphylococcus aureus P 209 A is used as the target organism.

• Experimental Procedure:

  • Neutrophils are suspended in a suitable buffer (e.g., Hank's Balanced Salt Solution) at a concentration of 1 x 107 cells/mL.

  • The cell suspension is pre-incubated with various concentrations of Cefodizime or Cefotaxime (e.g., 1, 10, 100 mg/L) for 30 minutes at 37°C.

  • A suspension of S. aureus is added to the neutrophils at a bacteria-to-cell ratio of 1:1.

  • The mixture is incubated for 2 hours at 37°C with gentle shaking.

  • At specified time points (e.g., 0, 60, and 120 minutes), aliquots are taken, and the neutrophils are lysed with distilled water to release intracellular bacteria.

  • The number of viable bacteria is determined by plating serial dilutions on agar (B569324) plates and counting the colony-forming units (CFUs) after overnight incubation.

• Data Analysis: The percentage of bacterial killing is calculated by comparing the CFU counts in the antibiotic-treated samples to the control samples (neutrophils without antibiotics).

Cytokine Release from Lipopolysaccharide (LPS)-Stimulated Mononuclear Cells

• Objective: To measure the in vitro effect of Cefodizime and Cefotaxime on the production of TNF-α, IL-6, and IL-8 by human peripheral blood mononuclear cells (MNCs).

• Cell Preparation: MNCs are isolated from heparinized venous blood of healthy volunteers by Ficoll-Paque density gradient centrifugation.

• Experimental Procedure:

  • MNCs are resuspended in RPMI 1640 medium supplemented with 10% fetal bovine serum at a concentration of 1 x 106 cells/mL.

  • The cells are plated in 24-well plates and incubated with various concentrations of Cefodizime or Cefotaxime (e.g., 50, 100, 200 µg/mL).

  • LPS from Escherichia coli is added to the wells at a final concentration of 1 µg/mL to stimulate cytokine production. Control wells without LPS are also included.

  • The plates are incubated for 24 hours at 37°C in a 5% CO2 atmosphere.

  • After incubation, the cell culture supernatants are collected and stored at -70°C until analysis.

• Cytokine Quantification: The concentrations of TNF-α, IL-6, and IL-8 in the supernatants are measured using a commercial enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.[9][10][11][12][13]

Lymphocyte Proliferation Assay

• Objective: To assess the effect of Cefodizime and Cefotaxime on the proliferative response of lymphocytes to a mitogen.

• Cell Preparation: Peripheral blood lymphocytes are isolated from healthy subjects.

• Experimental Procedure:

  • Lymphocytes are cultured in 96-well microtiter plates at a density of 1 x 105 cells per well in RPMI 1640 medium.

  • The cells are incubated with increasing concentrations of Cefodizime or Cefotaxime (e.g., 0 to 200 mg/L).

  • The mitogen, Phytohaemagglutinin (PHA) or Concanavalin A, is added to the wells to stimulate lymphocyte proliferation.

  • The plates are incubated for 72 hours at 37°C in a 5% CO2 incubator.

  • For the final 18 hours of incubation, [3H]-thymidine is added to each well.

  • The cells are harvested onto glass fiber filters, and the incorporation of [3H]-thymidine is measured using a liquid scintillation counter.

• Data Analysis: The results are expressed as counts per minute (CPM) or as a stimulation index (SI), which is the ratio of CPM in stimulated cultures to CPM in unstimulated cultures.[14][15][16]

Visualizing the Mechanisms of Action

The following diagrams illustrate the proposed signaling pathways and experimental workflows related to the immunomodulatory effects of Cefodizime and Cefotaxime.

References

• 1. Effects of cefotaxime and cefodizime on human granulocyte functions in vitro. | Semantic Scholar [semanticscholar.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Effects of cefodizime on non-specific immune functions in patients with multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cefodizime modulates in vitro tumor necrosis factor-alpha, interleukin-6 and interleukin-8 release from human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Effect of cefodizime on parameters of cell-mediated immunity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential stimulation of lymphocyte cell growth in vitro by cephalosporins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibiotics and immunomodulation: effects of cefotaxime, amikacin, mezlocillin, piperacillin and clindamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytokine analysis - ELISA / CBA [sanquin.org]
• 10. benchchem.com [benchchem.com]
• 11. protocols.io [protocols.io]
• 12. bowdish.ca [bowdish.ca]
• 13. biomatik.com [biomatik.com]
• 14. mdpi.com [mdpi.com]
• 15. media.tghn.org [media.tghn.org]
• 16. Lab13 [science.umd.edu]

Safety & Regulatory Compliance

Proper Disposal of Cefodizime (sodium): A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of Cefodizime (sodium), a third-generation cephalosporin (B10832234) antibiotic, is a critical aspect of laboratory safety and environmental stewardship. Improper disposal of antibiotic waste contributes to the growing problem of antimicrobial resistance (AMR) and can have detrimental effects on ecosystems.[1][2][3] This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of Cefodizime (sodium) waste in a laboratory setting, ensuring compliance with regulatory guidelines and minimizing environmental impact.

All waste contaminated with Cefodizime (sodium) should be treated as hazardous chemical waste and disposed of in accordance with institutional, local, and national regulations.[4][5] The U.S. Environmental Protection Agency (EPA) regulates pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA).[6][7] A key provision for healthcare and laboratory facilities is the prohibition of disposing of hazardous waste pharmaceuticals down the drain (sewering).[5][8]

Key Disposal Parameters for Beta-Lactam Antibiotics

For aqueous solutions of Cefodizime (sodium), a chemical inactivation step to hydrolyze the beta-lactam ring is a recommended pre-treatment measure. This renders the antibiotic inactive, reducing its environmental impact. The following table summarizes the key parameters for this process.

Parameter	Value/Instruction	Source(s)
Inactivation Method	Chemical Hydrolysis of Beta-Lactam Ring	[4]
Reagent	Sodium Hydroxide (B78521) (NaOH) solution	[4]
Target pH	10 - 12	[4]
Minimum Standing Time	24 hours	[4]
Post-Inactivation Step	Neutralize the solution to a safe pH before collection for final disposal.	[4]
Validation	This procedure should be validated for effectiveness within your institution.	[4]

Cefodizime (sodium) Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper disposal of Cefodizime (sodium) waste in a laboratory setting.

Caption: Workflow for the proper disposal of Cefodizime (sodium) waste.

Detailed Experimental Protocols

Adherence to the following step-by-step procedures is essential for the safe and compliant disposal of Cefodizime (sodium).

Protocol 1: Waste Segregation and Classification

Proper segregation at the point of generation is the most critical step in managing Cefodizime (sodium) waste.[9][10]

• Do Not Mix: Never mix Cefodizime (sodium) waste with general trash, regular biohazardous waste (red bag waste), or other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[11]

• Classify Waste Streams:

  • Liquid Waste: Includes unused stock solutions, experimental solutions containing Cefodizime (sodium), and contaminated solvents.

  • Solid Waste: Includes contaminated personal protective equipment (PPE) such as gloves and lab coats, weighing papers, absorbent pads, and empty vials.[4]

Protocol 2: Containerization and Labeling

Use designated, compliant waste containers for all Cefodizime (sodium) waste.

• Liquid Waste Container:

  • Collect all aqueous Cefodizime (sodium) waste in a dedicated, sealed, and clearly labeled hazardous waste container.[11]

  • The container must be leak-proof and compatible with the chemical contents.

  • Label the container with "Hazardous Waste," the full chemical name "Cefodizime (sodium)," and any other information required by your institution.

• Solid Waste Container:

  • Place all solid waste contaminated with Cefodizime (sodium) into a designated, plastic-lined container or a robust, sealed plastic bag.[5]

  • Clearly label the container as "Cefodizime (sodium) Contaminated Solid Waste" or as required by your EHS office.

Protocol 3: Chemical Inactivation of Aqueous Waste

For aqueous solutions, inactivation of the beta-lactam ring is a recommended practice before final disposal.[4]

• Alkaline Hydrolysis: In a designated and properly contained vessel within a fume hood, adjust the pH of the aqueous Cefodizime (sodium) solution to a range of 10-12 using a sodium hydroxide solution.

• Incubation: Allow the solution to stand for a minimum of 24 hours to ensure complete hydrolysis of the beta-lactam ring.

• Neutralization: After the 24-hour incubation period, neutralize the solution to a safe pH (typically between 6 and 8) using an appropriate acid (e.g., hydrochloric acid).

• Collection: Transfer the neutralized solution to the designated hazardous liquid waste container.

Protocol 4: Storage and Final Disposal

• Secure Storage: Store all sealed and labeled Cefodizime (sodium) waste containers in a designated satellite accumulation area within the laboratory. This area should be secure and away from general laboratory traffic.[5]

• Arrange for Pickup: Contact your institution's EHS office to schedule a pickup of the hazardous waste containers.[11]

• Incineration: The recommended final disposal method for antibiotic waste is high-temperature incineration by a licensed hazardous waste disposal facility.[8][11][12] This ensures the complete destruction of the active pharmaceutical ingredient.

Protocol 5: Spill Cleanup

In the event of a Cefodizime (sodium) powder or solution spill, follow these procedures:

• Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Don PPE: Wear appropriate PPE, including a lab coat, gloves, and eye protection. For powder spills, respiratory protection may be necessary.[13]

• Contain and Clean:

  • For liquid spills, cover with an absorbent material.

  • For powder spills, gently cover with damp paper towels to avoid generating dust.[13]

• Decontaminate: Clean the spill area with a 10% bleach solution, allowing for a contact time of at least 30 minutes, followed by a rinse with 70% ethanol.[4]

• Dispose of Cleanup Materials: All materials used for spill cleanup (e.g., absorbent pads, wipes, contaminated PPE) must be disposed of as Cefodizime (sodium) solid waste.[4]

By implementing these procedures, laboratory professionals can ensure the safe handling and disposal of Cefodizime (sodium), thereby protecting personnel, minimizing environmental contamination, and upholding the principles of responsible scientific research. Always consult your institution's specific waste management guidelines and EHS office for any additional requirements.[11]

References

• 1. An overview of cephalosporin antibiotics as emerging contaminants: a serious environmental concern - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of cephalosporin antibiotics as emerging contaminants: a serious environmental concern - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SIDP - Antibiotic Disposal [sidp.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sdmedwaste.com [sdmedwaste.com]
• 7. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]
• 8. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 9. securewaste.net [securewaste.net]
• 10. danielshealth.com [danielshealth.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. fishersci.com [fishersci.com]

Safeguarding Researchers: A Comprehensive Guide to Handling Cefodizime (Sodium)

Essential protocols for the safe operational handling and disposal of Cefodizime (B1668858) (sodium) are critical for laboratory personnel. This guide provides immediate, procedural, and step-by-step instructions to ensure the safety of researchers, scientists, and drug development professionals.

Cefodizime (sodium) is a third-generation cephalosporin (B10832234) antibiotic that, while effective in its therapeutic role, requires careful handling in a laboratory setting to mitigate potential occupational hazards. The primary risks associated with Cefodizime (sodium) are allergic skin reactions and respiratory sensitization upon inhalation of its dust particles. Adherence to stringent safety protocols is paramount to prevent accidental exposure and ensure a safe research environment.

Quantitative Safety Data

While specific occupational exposure limits (OELs) for Cefodizime (sodium) are not established by major regulatory bodies, the following table summarizes key safety information derived from safety data sheets.

Parameter	Value/Instruction	Source
Hazard Classifications	May cause an allergic skin reaction (Skin Sens. 1). May cause allergy or asthma symptoms or breathing difficulties if inhaled (Resp. Sens. 1).	[1]
Personal Protective Equipment (PPE)	See detailed protocol below.	[2]
Storage Temperature	2-8°C, refrigerated.	[2]
Incompatible Materials	Strong oxidizing agents.	[3]
Disposal Method	Dispose of contents/container to an approved waste disposal plant.	[1]

Experimental Protocol: Safe Handling of Cefodizime (Sodium)

This protocol outlines the essential steps for safely handling Cefodizime (sodium) powder in a laboratory setting.

1. Engineering Controls and Preparation:

• Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[4]

• Ensure that an eyewash station and safety shower are readily accessible.[3]

• Before handling, ensure all necessary personal protective equipment (PPE) is available and in good condition.

2. Personal Protective Equipment (PPE):

• Respiratory Protection: In case of inadequate ventilation or when handling larger quantities that may generate dust, wear a NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

• Eye Protection: Wear chemical safety goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).[2] It is recommended to double-glove, especially during compounding, administering, and disposal.[5]

• Body Protection: Wear a lab coat or a protective disposable gown made of low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.[5]

3. Handling Procedure:

• Avoid direct contact with the skin, eyes, and clothing.[2]

• Avoid the formation of dust and aerosols during handling.[4]

• When weighing the powder, do so carefully within the fume hood to contain any airborne particles.

• If preparing solutions, add the solvent to the powder slowly to prevent splashing.

4. Post-Handling and Decontamination:

• After handling, wash hands thoroughly with soap and water.[5]

• Decontaminate the work surface with an appropriate cleaning agent.

• Carefully remove and dispose of contaminated PPE in a designated waste container.[6]

Disposal Plan

Proper disposal of Cefodizime (sodium) and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• All materials contaminated with Cefodizime (sodium), including unused product, empty vials, and contaminated PPE, should be collected in a clearly labeled, sealed container designated for pharmaceutical waste.[7]

2. Disposal Method:

• The primary recommended method for disposal is through an approved waste disposal plant or a licensed chemical destruction facility via controlled incineration.[1][4]

• Do not dispose of Cefodizime (sodium) down the drain or in the general trash.[4]

• Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

3. Spill Management:

• In the event of a spill, evacuate unnecessary personnel from the area.

• Wearing the appropriate PPE, cover the spill with an absorbent material.

• Carefully sweep or scoop up the absorbed material and place it into a sealed container for disposal.[2]

• Clean the spill area thoroughly with a suitable decontaminating agent.

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for the safe handling and disposal of Cefodizime (sodium).

References

• 1. fishersci.com [fishersci.com]
• 2. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. iwaste.epa.gov [iwaste.epa.gov]
• 5. Pocket Guide to Chemical Hazards Introduction | NIOSH | CDC [cdc.gov]
• 6. medprodisposal.com [medprodisposal.com]
• 7. [One-month subacute intravenous toxicity study of cefodizime sodium in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]